Alvimopan-D7

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Alvimopan-D7

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alvimopan is a peripherally acting mu-opioid receptor (μOR) antagonist approved for the management of postoperative ileus. Its deuterated isotopologue, Alvimopan-D7, serves as an internal standard for its quantitative analysis by mass spectrometry. The mechanism of action of Alvimopan-D7 is identical to that of Alvimopan. This guide provides a comprehensive overview of the molecular mechanism, pharmacokinetics, and relevant experimental methodologies for studying Alvimopan. The core of its action lies in the competitive antagonism of μ-opioid receptors in the gastrointestinal tract, reversing the inhibitory effects of opioids on gut motility without compromising central analgesia. This document consolidates key quantitative data, details experimental protocols, and provides visual representations of its mechanism and relevant assays.

Introduction

Postoperative ileus, the transient cessation of coordinated bowel motility after surgery, is a common complication that can prolong hospital stays and increase patient morbidity. Opioid analgesics, a mainstay of postoperative pain management, are a major contributing factor to the development of postoperative ileus due to their inhibitory effects on the enteric nervous system. Alvimopan is a selective, peripherally acting μ-opioid receptor antagonist designed to mitigate these gastrointestinal side effects. Due to its physicochemical properties, Alvimopan does not cross the blood-brain barrier, thereby preserving the central analgesic effects of opioids. Alvimopan-D7, a stable isotope-labeled form of Alvimopan, is utilized in pharmacokinetic and bioanalytical studies as an internal standard to ensure accurate quantification. This guide will delve into the detailed mechanism of action of Alvimopan, with the understanding that it is directly applicable to Alvimopan-D7.

Mechanism of Action

Alvimopan functions as a competitive antagonist at the μ-opioid receptor. In the gastrointestinal tract, endogenous and exogenous opioids bind to μ-opioid receptors on enteric neurons, leading to a decrease in acetylcholine (B1216132) release and subsequent inhibition of propulsive contractions. Alvimopan, when administered orally, acts locally within the gut to block this interaction.

Molecular Interaction with the Mu-Opioid Receptor

Alvimopan exhibits high binding affinity and selectivity for the μ-opioid receptor.[1] It competitively displaces opioid agonists from the receptor's binding pocket. This antagonism prevents the downstream signaling cascade initiated by agonist binding, which typically involves the inhibition of adenylyl cyclase, reduced intracellular cyclic AMP (cAMP) levels, and modulation of ion channel activity (e.g., activation of inwardly rectifying potassium channels and inhibition of voltage-gated calcium channels). By blocking these pathways, Alvimopan restores normal neuronal excitability and acetylcholine release in the myenteric plexus, thereby promoting coordinated gastrointestinal motility.

Signaling Pathway

The binding of opioid agonists to the μ-opioid receptor, a G-protein coupled receptor (GPCR), initiates an intracellular signaling cascade that ultimately leads to decreased neuronal excitability and reduced neurotransmitter release. Alvimopan blocks this cascade at its inception.

Figure 1. Signaling pathway of μ-opioid receptor activation and its inhibition by Alvimopan.

Quantitative Data

Receptor Binding Affinities

The binding affinity of Alvimopan and its active metabolite for opioid receptors has been determined through in vitro radioligand binding assays.

Compound	Receptor	Ki (nM)	Reference
Alvimopan	Mu (μ)	0.4	[1][2]
Delta (δ)	4.4 - 12	[2][3]
Kappa (κ)	40 - 100	[2][3]
ADL 08-0011 (Metabolite)	Mu (μ)	0.8	[2][4]

Functional Activity

Functional assays, such as [³⁵S]GTPγS binding assays, have been used to characterize the antagonist properties of Alvimopan.

Compound	Assay	IC50 (nM)	Receptor	Reference
Alvimopan	[³⁵S]GTPγS binding	1.7	Human μ-opioid	[3]

Pharmacokinetic Properties

Parameter	Alvimopan	ADL 08-0011 (Metabolite)	Reference
Bioavailability	< 7%	-	[5]
Tmax (single dose)	~2 hours	Median of 36 hours	[2][4]
Cmax (12 mg BID for 5 days)	10.98 ± 6.43 ng/mL	35.73 ± 35.29 ng/mL	[4][6]
Protein Binding	80-90%	-	[5]
Terminal Half-life	10-17 hours	10-18 hours	[6]

Experimental Protocols

Radioligand Binding Assay

This protocol provides a general framework for determining the binding affinity of a test compound for the μ-opioid receptor.

Objective: To determine the inhibition constant (Ki) of a test compound for the μ-opioid receptor through competitive binding with a radiolabeled ligand.

Materials:

• Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing the human μ-opioid receptor.

• Radioligand: [³H]-DAMGO (a selective μ-opioid agonist).

• Test Compound: Alvimopan.

• Non-specific Binding Control: Naloxone (a non-selective opioid antagonist) at a high concentration.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: Glass fiber filters and a cell harvester.

• Scintillation Counter.

Procedure:

• Prepare cell membranes expressing the μ-opioid receptor.

• In a 96-well plate, add binding buffer, a fixed concentration of [³H]-DAMGO, and varying concentrations of the test compound (Alvimopan).

• For total binding, omit the test compound. For non-specific binding, add a high concentration of naloxone.

• Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding at each concentration of the test compound.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2. General workflow for a radioligand binding assay.

In Vitro Gut Motility Assay

This protocol outlines a method to assess the effect of Alvimopan on gut motility in an isolated tissue preparation.

Objective: To evaluate the ability of Alvimopan to antagonize opioid-induced inhibition of intestinal contractions.

Materials:

• Tissue Source: Guinea pig ileum segment.

• Organ Bath: A temperature-controlled chamber with a system for continuous perfusion of physiological salt solution and aeration.

• Isotonic Transducer: To measure muscle contractions.

• Data Acquisition System.

• Physiological Salt Solution: Krebs-Henseleit solution.

• Opioid Agonist: Morphine.

• Test Compound: Alvimopan.

• Stimulator: For electrical field stimulation (EFS) to induce cholinergic contractions.

Procedure:

• Isolate a segment of the guinea pig ileum and mount it in an organ bath containing aerated Krebs-Henseleit solution at 37°C.

• Allow the tissue to equilibrate under a resting tension.

• Induce contractions using EFS and record the baseline response.

• Introduce an opioid agonist (e.g., morphine) into the bath to inhibit the EFS-induced contractions.

• Once the inhibitory effect of the opioid is stable, add increasing concentrations of Alvimopan to the bath.

• Record the contractile response at each concentration of Alvimopan.

• Analyze the data to determine the concentration of Alvimopan required to reverse the opioid-induced inhibition of gut motility.

Conclusion

Alvimopan-D7, as a deuterated analog of Alvimopan, shares its mechanism of action as a peripherally restricted μ-opioid receptor antagonist. Its clinical efficacy in accelerating the recovery of gastrointestinal function post-surgery stems from its ability to selectively block the inhibitory effects of opioids in the gut without affecting central analgesia. A thorough understanding of its binding kinetics, functional antagonism, and pharmacokinetic profile is crucial for its appropriate clinical application and for the development of future peripherally acting opioid receptor antagonists. The experimental protocols detailed in this guide provide a foundation for the continued investigation of this and similar compounds.

References

• 1. DailyMed - ALVIMOPAN capsule [dailymed.nlm.nih.gov]
• 2. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Alvimopan | C25H32N2O4 | CID 5488548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]

Alvimopan-D7: A Technical Guide to its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist designed to mitigate the gastrointestinal side effects of opioid analgesics, such as postoperative ileus, without compromising their central analgesic effects.[1][2] Alvimopan-D7 is a deuterated analog of Alvimopan, where seven hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution is intended to alter the pharmacokinetic profile of the drug, potentially enhancing its metabolic stability and therapeutic window. This technical guide provides an in-depth overview of the chemical and physical properties of Alvimopan-D7, detailed experimental protocols, and a visualization of its mechanism of action.

Chemical and Physical Properties

The incorporation of deuterium into the Alvimopan structure results in a molecule with a higher molecular weight and potentially altered physicochemical properties compared to the parent compound. While specific experimental data for Alvimopan-D7 is not extensively available in public literature, the following tables summarize the known properties of both Alvimopan and Alvimopan-D7, with expected trends for the deuterated compound based on the known effects of isotopic substitution.

Table 1: General Chemical Properties

Property	Alvimopan	Alvimopan-D7
Chemical Name	2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid	((S)-2-(((3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-(phenyl-d5)propanoyl-3,3-d2)glycine
Molecular Formula	C₂₅H₃₂N₂O₄	C₂₅H₂₅D₇N₂O₄[3]
Molecular Weight	424.53 g/mol	431.58 g/mol [3]
CAS Number	156053-89-3	1261396-48-8[3]
Synonyms	Entereg, ADL 8-2698, LY246736	-

Table 2: Physical Properties

Property	Alvimopan	Alvimopan-D7 (Predicted/Reported)
Physical State	White to light beige powder[2]	Solid (Predicted)
Melting Point	210-213 °C (dihydrate)	Expected to be similar to or slightly different from Alvimopan.
Solubility	<0.1 mg/mL in water (pH 3.0-9.0); 1-5 mg/mL (pH 1.2); 10-25 mg/mL in 0.1 N NaOH (dihydrate)	Solubility may be slightly altered due to changes in intermolecular forces.
pKa	pKa1 = 3.71 (phenol), pKa2 = 10.66 (tertiary amine)	Expected to be very similar to Alvimopan.

Experimental Protocols

Solubility Determination (Shake-Flask Method)

The equilibrium solubility of Alvimopan-D7 can be determined using the shake-flask method, a widely accepted and reliable technique.

Methodology:

• Preparation of Solutions: Prepare a series of buffered solutions at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.

• Sample Addition: Add an excess amount of Alvimopan-D7 powder to a known volume of each buffered solution in a sealed flask. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the flasks at a constant temperature (e.g., 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the samples to stand undisturbed to let the undissolved solid settle. Alternatively, centrifuge the samples to separate the solid and liquid phases.

• Sample Analysis: Carefully withdraw an aliquot of the clear supernatant.

• Quantification: Analyze the concentration of Alvimopan-D7 in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Reporting: Express the solubility as mg/mL or mol/L at each pH.

Melting Point Determination (Capillary Method)

The melting point of Alvimopan-D7 can be determined using a standard capillary melting point apparatus.

Methodology:

• Sample Preparation: Ensure the Alvimopan-D7 sample is finely powdered and completely dry.

• Capillary Loading: Load a small amount of the powdered sample into a capillary tube, ensuring the packed height is approximately 2-3 mm.

• Apparatus Setup: Place the capillary tube into the heating block of the melting point apparatus.

• Heating: Heat the sample at a controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting).

• Data Reporting: Report the melting point as a range from the onset to the completion of melting.

Mechanism of Action: Mu-Opioid Receptor Antagonism

Alvimopan acts as a selective antagonist of the mu-opioid receptor in the gastrointestinal tract.[1] By binding to these receptors, it blocks the inhibitory effects of opioid agonists on gut motility, thereby accelerating gastrointestinal recovery.[1]

Signaling Pathway

The binding of an opioid agonist to the mu-opioid receptor initiates a G-protein-mediated signaling cascade that leads to decreased intracellular cyclic AMP (cAMP) levels and reduced neuronal excitability. Alvimopan competitively blocks this binding, thus preventing the downstream signaling events.

References

• 1. Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]

An In-depth Technical Guide to the Synthesis and Characterization of Alvimopan-D7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Alvimopan-D7, a deuterated analog of Alvimopan (B130648). Alvimopan is a peripherally acting µ-opioid receptor antagonist used to accelerate gastrointestinal recovery after bowel resection surgery.[1][2] Deuterated compounds like Alvimopan-D7 are valuable tools in pharmaceutical research, particularly as internal standards in pharmacokinetic and metabolic studies. This document details a proposed synthetic pathway, experimental protocols, and characterization data for Alvimopan-D7.

Overview of Alvimopan and its Deuterated Analog

Alvimopan's mechanism of action involves the competitive antagonism of µ-opioid receptors in the gastrointestinal tract.[1] This blockade mitigates the constipating effects of opioid analgesics without compromising their central analgesic effects.[3] The deuterated version, Alvimopan-D7, is structurally identical to Alvimopan except for the substitution of seven hydrogen atoms with deuterium (B1214612). This isotopic labeling allows for its differentiation from the parent compound in mass spectrometry-based assays. The chemical name for Alvimopan-D7, ((S)-2-(((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-(phenyl-d5)propanoyl-3,3-d2)glycine, indicates that five deuterium atoms are on the phenyl ring and two are at the beta-position of the amino acid backbone.

Proposed Synthesis of Alvimopan-D7

The key starting material for this proposed synthesis is L-Phenylalanine-d5, which is commercially available.[6][7] The additional two deuterium atoms at the C-3 position can be introduced via a base-catalyzed H-D exchange on a suitable intermediate.

Diagram of the Proposed Synthetic Workflow for Alvimopan-D7

References

• 1. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peripherally acting mu-opioid receptor antagonists and postoperative ileus: mechanisms of action and clinical applicability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alvimopan: an oral, peripherally acting, mu-opioid receptor antagonist for the treatment of opioid-induced bowel dysfunction--a 21-day treatment-randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN105037248A - Synthesis method of alvimopan - Google Patents [patents.google.com]
• 5. CN103360300A - Synthesis method of alvimopan - Google Patents [patents.google.com]
• 6. caymanchem.com [caymanchem.com]
• 7. L-Phenylalanine (ring-D₅, 98%) - Cambridge Isotope Laboratories, DLM-1258-5 [isotope.com]

Deuterium-Labeled Alvimopan: A Technical Guide for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of deuterium-labeled Alvimopan for research applications. While specific data on deuterated Alvimopan is not publicly available, this document extrapolates from established principles of deuterium (B1214612) labeling in drug discovery and the known pharmacology of Alvimopan to present a comprehensive resource for its synthesis, potential applications, and relevant experimental protocols. The strategic incorporation of deuterium into the Alvimopan molecule offers significant advantages for pharmacokinetic and metabolic studies, primarily through the kinetic isotope effect and its use as a superior internal standard in bioanalytical assays. This guide is intended to equip researchers with the foundational knowledge to synthesize, utilize, and analyze deuterium-labeled Alvimopan in a research setting.

Introduction to Alvimopan and the Rationale for Deuterium Labeling

Alvimopan is a peripherally acting μ-opioid receptor antagonist used to accelerate gastrointestinal recovery following bowel resection surgery.[1][2] It selectively antagonizes the effects of opioids in the gastrointestinal tract without reversing central analgesia, a property attributed to its limited ability to cross the blood-brain barrier.[3] Alvimopan is primarily metabolized by the intestinal microflora via amide hydrolysis to an active metabolite, ADL 08-0011.[3][4]

Deuterium labeling, the substitution of hydrogen atoms with their stable isotope deuterium, is a powerful strategy in drug discovery and development.[5] This subtle modification can profoundly alter a drug's metabolic profile due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, and its cleavage is often the rate-limiting step in enzymatic metabolism, particularly by cytochrome P450 (CYP) enzymes.[6] By strategically placing deuterium at metabolically labile sites, the rate of metabolism can be slowed, leading to an increased half-life, enhanced systemic exposure, and potentially a more favorable pharmacokinetic profile.[3][6] Furthermore, deuterium-labeled compounds are invaluable as internal standards in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they exhibit nearly identical chemical and physical properties to the analyte but are distinguishable by their mass.[2][7]

For Alvimopan, deuterium labeling could serve two primary research purposes:

• Pharmacokinetic and Metabolic Studies: Investigating the impact of the KIE on the amide hydrolysis of Alvimopan by gut microbiota. While not a CYP-mediated process, the enzymatic cleavage of the amide bond could be influenced by deuteration at adjacent positions, potentially altering the formation rate of its active metabolite.

• Bioanalytical Internal Standard: A deuterium-labeled Alvimopan would be the ideal internal standard for the accurate quantification of Alvimopan and its metabolites in complex biological matrices like plasma and feces.[2][8]

Synthesis of Deuterium-Labeled Alvimopan

While a specific synthetic route for deuterium-labeled Alvimopan has not been published, a plausible approach can be devised based on known synthetic methods for Alvimopan and general techniques for deuterium incorporation.[9][10] One potential strategy involves the use of deuterated reagents at a late stage in the synthesis to introduce the isotope selectively.

Proposed Synthetic Scheme:

A potential route could involve the deuteration of the glycine (B1666218) ethyl ester intermediate, which is then coupled with the carboxylic acid precursor of Alvimopan.

• Step 1: Synthesis of Deuterated Glycine Ethyl Ester (d2-Gly-OEt): Commercially available glycine can be esterified in the presence of deuterated ethanol (B145695) (EtOD) and a suitable acid catalyst. Alternatively, deuterated glycine can be used as the starting material.

• Step 2: Coupling Reaction: The carboxylic acid precursor of Alvimopan can be coupled with the deuterated glycine ethyl ester using standard peptide coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) in an appropriate solvent like dichloromethane (B109758) (DCM) or dimethylformamide (DMF).

• Step 3: Deprotection: If protecting groups are used on the carboxylic acid precursor, a final deprotection step would be necessary to yield the deuterium-labeled Alvimopan.

Purification and Characterization:

The final product would be purified using techniques such as flash chromatography or preparative high-performance liquid chromatography (HPLC). Characterization and confirmation of the structure and isotopic enrichment would be performed using:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR to confirm the absence of protons at the labeled positions and 2H NMR to confirm the presence of deuterium.

• Mass Spectrometry (MS): To confirm the molecular weight of the deuterated compound.

Experimental Protocols

This section provides detailed, albeit generalized, experimental protocols for the application of deuterium-labeled Alvimopan in research.

In Vitro Metabolic Stability Assay

Objective: To compare the rate of metabolism of Alvimopan and deuterium-labeled Alvimopan by intestinal microflora.

Materials:

• Alvimopan and Deuterium-Labeled Alvimopan

• Anaerobic incubation system

• Fecal slurry from a relevant species (e.g., human, rat)

• Anaerobic buffer

• Acetonitrile (B52724) (ACN) for quenching the reaction

• LC-MS/MS system

Procedure:

• Preparation of Fecal Slurry: Homogenize fresh fecal samples in an anaerobic buffer.

• Incubation: In an anaerobic chamber, incubate Alvimopan and deuterium-labeled Alvimopan separately with the fecal slurry at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quenching: Stop the reaction by adding ice-cold acetonitrile to each aliquot.

• Sample Preparation: Centrifuge the samples to precipitate solids. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

Data Analysis:

• Plot the percentage of the remaining parent compound versus time.

• Calculate the in vitro half-life (t1/2) for both compounds.

• Compare the metabolic stability of the deuterated and non-deuterated forms.

Pharmacokinetic Study in a Preclinical Model

Objective: To compare the pharmacokinetic profiles of Alvimopan and deuterium-labeled Alvimopan in a relevant animal model (e.g., rats).

Materials:

• Alvimopan and Deuterium-Labeled Alvimopan

• Animal model (e.g., Sprague-Dawley rats)

• Dosing vehicles

• Blood collection supplies

• LC-MS/MS system

• Pharmacokinetic analysis software

Procedure:

• Dosing: Administer equivalent oral doses of Alvimopan and deuterium-labeled Alvimopan to two groups of animals.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dosing.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Sample Analysis: Quantify the concentrations of the parent drug and its major metabolite in the plasma samples using a validated LC-MS/MS method, with the deuterated analog serving as the internal standard for the non-deuterated compound, and vice-versa.[6]

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) for both compounds using non-compartmental analysis.

LC-MS/MS Bioanalytical Method for Quantification of Alvimopan

Objective: To develop and validate a sensitive and specific LC-MS/MS method for the quantification of Alvimopan in plasma using deuterium-labeled Alvimopan as an internal standard.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer.

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation of Alvimopan and its metabolite from endogenous plasma components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Hypothetical):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Alvimopan: Precursor ion (m/z) -> Product ion (m/z)

  • Deuterium-Labeled Alvimopan (IS): Precursor ion (m/z) -> Product ion (m/z)

  • Metabolite (ADL 08-0011): Precursor ion (m/z) -> Product ion (m/z)

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add 20 µL of the internal standard solution (deuterium-labeled Alvimopan in methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex and centrifuge.

• Inject the supernatant into the LC-MS/MS system.

Method Validation:

The method should be validated according to regulatory guidelines for linearity, accuracy, precision, selectivity, recovery, and matrix effects.

Data Presentation

The following tables present hypothetical quantitative data to illustrate the expected outcomes from the described experiments.

Table 1: Hypothetical In Vitro Metabolic Stability of Alvimopan and Deuterated Alvimopan in Human Fecal Slurry

Compound	In Vitro Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Alvimopan	45	15.4
Deuterated Alvimopan	75	9.2

Table 2: Hypothetical Pharmacokinetic Parameters of Alvimopan and Deuterated Alvimopan in Rats Following a Single Oral Dose (10 mg/kg)

Parameter	Alvimopan	Deuterated Alvimopan
Cmax (ng/mL)	150 ± 25	180 ± 30
Tmax (h)	2.0 ± 0.5	2.5 ± 0.5
AUC0-t (ng·h/mL)	600 ± 120	950 ± 150
t1/2 (h)	10.5 ± 1.5	15.0 ± 2.0

Table 3: Validation Summary for a Hypothetical LC-MS/MS Method for Alvimopan in Human Plasma

Parameter	Acceptance Criteria	Result
Linearity (r2)	> 0.99	0.998
LLOQ (ng/mL)	S/N > 10	0.1
Accuracy (% Bias)	Within ±15%	-5.2% to 8.5%
Precision (% CV)	< 15%	4.1% to 9.8%
Recovery (%)	Consistent and reproducible	~85%
Matrix Effect (%)	Within acceptable limits	< 10%

Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate key concepts and workflows.

Mechanism of Alvimopan metabolism by intestinal microflora.

Workflow for a comparative pharmacokinetic study.

Logic of using a deuterated internal standard for quantification.

Conclusion

Deuterium-labeled Alvimopan represents a valuable research tool for elucidating its pharmacokinetic and metabolic pathways with greater precision. The kinetic isotope effect may offer insights into the enzymatic processes governing its conversion to its active metabolite, while its application as an internal standard is crucial for robust and accurate bioanalytical method development. This technical guide provides a foundational framework for researchers to pursue studies involving deuterium-labeled Alvimopan, from its conceptual synthesis to its practical application in preclinical research. The provided protocols and data serve as a starting point for designing and interpreting experiments aimed at advancing our understanding of this important therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Why Deuterium Labelled Drug Standards Matter in Pharma [svchembiotech.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. Synthesis and Characterization of all Possible Diastereoisomers of Alvimopan – Oriental Journal of Chemistry [orientjchem.org]
• 10. medkoo.com [medkoo.com]

Alvimopan-D7: A Technical Guide for Drug Development Professionals

An In-depth Examination of a Peripherally Acting Mu-Opioid Receptor Antagonist

Introduction

Alvimopan (B130648) is a peripherally acting mu-opioid receptor antagonist designed to mitigate the gastrointestinal side effects of opioid analgesics, primarily postoperative ileus. Its mechanism of action is localized to the gastrointestinal tract, thereby preserving the central analgesic effects of opioids. This technical guide provides a comprehensive overview of Alvimopan-D7, a deuterated analog of Alvimopan often utilized as an internal standard in analytical studies. The information presented herein is intended for researchers, scientists, and drug development professionals.

Alvimopan-D7: Core Data

The deuterated form of Alvimopan, Alvimopan-D7, is a critical tool in pharmacokinetic and metabolic studies due to its utility as an internal standard in mass spectrometry-based bioanalysis.

Identifier	Value	Source
CAS Number	2714418-83-2 (for Hydrate)	[1]
Molecular Formula	C₂₅H₂₇D₇N₂O₅	[1][2]
Molecular Weight	449.59 g/mol	[1][2]
Synonyms	rac-N-[2-[[4-(3-Hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-1-oxo-3-(phenyl)propyl]glycine-d7 Hydrate, ADL 8-2698-d7 Hydrate, LY 246736-d7 Hydrate, Entereg-d7 Hydrate	[1]

Mechanism of Action

Alvimopan functions as a competitive antagonist of the μ-opioid receptor (MOR) located in the gastrointestinal tract.[3] Opioids, commonly used for postoperative pain management, bind to these receptors, leading to a decrease in gastrointestinal motility and contributing to postoperative ileus. By selectively blocking these peripheral receptors, alvimopan mitigates the inhibitory effects of opioids on gut function without crossing the blood-brain barrier, thus preserving central analgesia.[4] Alvimopan exhibits high affinity for the μ-opioid receptor with a Ki of 0.4 nM.[5][6]

Signaling Pathway of Mu-Opioid Receptor in Enteric Neurons

The binding of opioid agonists to the μ-opioid receptor, a G protein-coupled receptor (GPCR) on enteric neurons, initiates an intracellular signaling cascade that results in decreased neuronal excitability and reduced neurotransmitter release. This ultimately leads to diminished gastrointestinal motility. Alvimopan competitively binds to this receptor, preventing the agonist-induced signaling cascade.

Mu-Opioid Receptor Signaling Pathway in Enteric Neurons.

Pharmacokinetic Profile of Alvimopan

Alvimopan exhibits limited systemic absorption, which is key to its peripherally selective action.

Parameter	Value	Source
Bioavailability	< 6%	[5][7]
Time to Peak Plasma Concentration (Tmax)	~2 hours	[5][8]
Peak Plasma Concentration (Cmax)	10.98 ng/mL (after 12 mg twice daily for 5 days)	[5]
Volume of Distribution (Vd)	20-40 L	[8]
Plasma Protein Binding	80-90%	[3]
Metabolism	Primarily by gut microflora to an active metabolite	[3][5][8]
Terminal Half-Life	10-17 hours	[7][8]
Elimination	Primarily biliary excretion	[3]

Clinical Efficacy in Postoperative Ileus

Multiple Phase III clinical trials have demonstrated the efficacy of alvimopan in accelerating the recovery of gastrointestinal function following bowel resection surgery.

Endpoint	Result	Source
Time to GI-2 Recovery (First solid food and first bowel movement)	Accelerated by 13 to 26 hours vs. placebo	[5]
Time to GI-3 Recovery (First solid food, flatus, and bowel movement)	Accelerated by 10 to 20 hours vs. placebo	[5]
Time to Hospital Discharge Order Written	Accelerated by 13 to 21 hours vs. placebo	[7]

Experimental Protocols

Radioligand Binding Assay for Mu-Opioid Receptor Affinity

This protocol outlines a general procedure for determining the binding affinity of a test compound like alvimopan for the μ-opioid receptor.

1. Materials:

• Receptor Source: Membranes from CHO cells stably expressing the human μ-opioid receptor.

• Radioligand: [³H]-DAMGO (a selective μ-opioid agonist).

• Test Compound: Alvimopan.

• Non-specific Binding Control: Naloxone (B1662785) or unlabeled DAMGO at a high concentration.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: Glass fiber filters and a cell harvester.

• Scintillation Counter.

2. Procedure:

• Prepare serial dilutions of alvimopan.

• In a 96-well plate, add the assay buffer, the radioligand ([³H]-DAMGO) at a concentration near its Kd, and varying concentrations of alvimopan.

• For total binding wells, no competing ligand is added. For non-specific binding wells, a high concentration of naloxone is added.

• Initiate the binding reaction by adding the cell membrane preparation.

• Incubate the plate at 25°C for 60-90 minutes to allow the binding to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of alvimopan that inhibits 50% of the specific binding of the radioligand) by plotting the percentage of specific binding against the logarithm of the alvimopan concentration.

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.[9]

In Vitro Gastrointestinal Motility Assay

This protocol describes a general method to assess the effect of compounds on the contractility of isolated intestinal tissue.

1. Materials:

• Tissue: A segment of guinea pig ileum or other suitable intestinal tissue.

• Organ Bath: Containing Tyrode's solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Isotonic Transducer and Data Acquisition System.

• Opioid Agonist: Morphine.

• Test Compound: Alvimopan.

2. Procedure:

• Mount the isolated ileum segment in the organ bath.

• Apply a resting tension and allow the tissue to equilibrate until regular spontaneous contractions are observed.

• Record a stable baseline of contractions.

• Introduce an opioid agonist (e.g., morphine) to the bath to inhibit contractions.

• After observing the inhibitory effect, add alvimopan to the bath to assess its ability to reverse the opioid-induced inhibition of motility.

• Record the changes in the frequency and amplitude of contractions.

Clinical Trial Methodology for Postoperative Ileus

The following outlines a typical design for a Phase III clinical trial evaluating alvimopan for the management of postoperative ileus.

1. Study Design: Randomized, double-blind, placebo-controlled, multicenter trial.[10][11]

2. Patient Population: Adults undergoing partial large or small bowel resection with primary anastomosis.[10][11]

3. Intervention:

• Treatment Group: Oral alvimopan (e.g., 12 mg) administered preoperatively and twice daily postoperatively until hospital discharge or for a maximum of 7 days.[10]

• Control Group: Placebo administered on the same schedule.

4. Primary Efficacy Endpoint: Time to recovery of gastrointestinal function, often a composite measure of:

• GI-2: Time to first toleration of solid food and first bowel movement.[12]

• GI-3: Time to first toleration of solid food and first passage of flatus or bowel movement.[5]

5. Secondary Endpoints:

• Time to hospital discharge order written.

• Postoperative length of stay.

• Incidence of postoperative ileus-related morbidity.

• Opioid consumption and pain scores.

6. Data Analysis: Time-to-event endpoints are typically analyzed using a Cox proportional hazards model.

Experimental Workflow

The development of a peripherally acting mu-opioid receptor antagonist like alvimopan follows a structured workflow from preclinical evaluation to clinical validation.

Drug Development Workflow for a Peripherally Acting Mu-Opioid Antagonist.

Conclusion

Alvimopan-D7 serves as an indispensable tool for the precise quantification of alvimopan in biological matrices, supporting robust pharmacokinetic and clinical investigations. Alvimopan itself has a well-defined mechanism of action as a peripherally selective mu-opioid receptor antagonist. Extensive clinical data has established its efficacy in accelerating the recovery of gastrointestinal function in patients undergoing bowel resection. The experimental protocols and workflows detailed in this guide provide a framework for the continued research and development of similar peripherally acting compounds.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. scbt.com [scbt.com]
• 3. Alvimopan - Wikipedia [en.wikipedia.org]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. grokipedia.com [grokipedia.com]
• 7. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reference.medscape.com [reference.medscape.com]
• 9. benchchem.com [benchchem.com]
• 10. Phase III trial of alvimopan, a novel, peripherally acting, mu opioid antagonist, for postoperative ileus after major abdominal surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Clinical trial: alvimopan for the management of post-operative ileus after abdominal surgery: results of an international randomized, double-blind, multicentre, placebo-controlled clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Alvimopan accelerates gastrointestinal recovery after radical cystectomy: a multicenter randomized placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Alvimopan-D7 as a Peripherally Acting μ-Opioid Receptor Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting μ-opioid receptor (PAM-OR) antagonist.[1] It is a potent and selective inhibitor of the μ-opioid receptor, with a complex pharmacokinetic profile characterized by low oral bioavailability and metabolism by the gut microbiota.[2][3] This technical guide provides an in-depth overview of Alvimopan, with a focus on its deuterated analogue, Alvimopan-D7. Alvimopan-D7, a stable, isotopically labeled version of the parent compound, serves as an invaluable tool, primarily as an internal standard for the accurate quantification of Alvimopan in biological matrices during preclinical and clinical development.[4] This guide will detail the mechanism of action, signaling pathways, experimental protocols for its characterization, and a summary of its physicochemical and pharmacokinetic properties.

Physicochemical Properties and Chemical Structure

Alvimopan is a white to light beige powder.[1] At physiological pH, it exists as a zwitterion, contributing to its low solubility.[1] The deuterated form, Alvimopan-D7, shares these fundamental physicochemical properties, with the key difference being the substitution of seven hydrogen atoms with deuterium (B1214612). This isotopic labeling minimally alters the chemical behavior of the molecule but provides a distinct mass signature for mass spectrometry-based quantification.

Chemical Structure of Alvimopan:

• IUPAC Name: 2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetic acid[5]

• Molecular Formula: C₂₅H₃₂N₂O₄[5]

• Molecular Weight: 424.5 g/mol [5]

Chemical Structure of Alvimopan-D7:

• The precise location of the seven deuterium atoms can vary depending on the synthetic route. A common synthetic approach involves the deuteration of the phenyl group.

Mechanism of Action and Receptor Selectivity

Alvimopan functions as a competitive antagonist at the μ-opioid receptor.[2] Its peripheral action is a key characteristic, as it does not readily cross the blood-brain barrier, thereby avoiding interference with the central analgesic effects of opioid agonists.[1] This selectivity is attributed to its physicochemical properties, including its zwitterionic nature at physiological pH.[1]

Receptor Binding Affinity

Radioligand binding assays have been employed to determine the binding affinity of Alvimopan for various opioid receptors. The data consistently demonstrates a high affinity and selectivity for the μ-opioid receptor.

Receptor Subtype	Binding Affinity (Ki)	Reference
μ-opioid receptor	0.2 ng/mL	[2]
μ-opioid receptor	0.4 nM	[6]
μ-opioid receptor	0.77 nM	[7]
δ-opioid receptor	4.4 nM	[6]
κ-opioid receptor	40 nM	[6]

While specific binding affinity data for Alvimopan-D7 is not extensively published, the isotopic substitution is not expected to significantly alter its receptor binding characteristics compared to Alvimopan.

Signaling Pathways

The μ-opioid receptor is a G protein-coupled receptor (GPCR) that primarily couples to the inhibitory G protein, Gαi/o. Antagonism of this receptor by Alvimopan blocks the downstream signaling cascades typically initiated by opioid agonists.

Caption: Alvimopan antagonism of the μ-opioid receptor signaling pathway.

Pharmacokinetics

The pharmacokinetic profile of Alvimopan is complex and has been extensively studied.

Pharmacokinetic Parameter	Value	Reference
Absorption
Oral Bioavailability	< 7%	[2]
Tmax (Time to Peak Plasma Concentration)	~2 hours	[6]
Cmax (Peak Plasma Concentration)	10.98 ng/mL (after 12 mg twice daily for 5 days)	[6]
Distribution
Volume of Distribution (Vd)	30 ± 10 L	[2]
Protein Binding	80% to 90%	[2]
Metabolism
Primary Route	Metabolism by intestinal flora to an active metabolite	[2]
Elimination
Route of Elimination	Primarily biliary secretion	[2]
Terminal Half-life	10 to 18 hours	[1]

The pharmacokinetic properties of Alvimopan-D7 are expected to be very similar to those of Alvimopan. The primary application of Alvimopan-D7 is as an internal standard in pharmacokinetic studies of Alvimopan, where its distinct mass allows for precise quantification.

Experimental Protocols

Radioligand Binding Assay for μ-Opioid Receptor

This protocol is a generalized procedure for determining the binding affinity of a test compound like Alvimopan to the μ-opioid receptor.

Caption: Workflow for a radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Cell membranes from a stable cell line overexpressing the human μ-opioid receptor (e.g., CHO-K1 cells) are prepared by homogenization and differential centrifugation. The final membrane pellet is resuspended in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Binding Assay: In a 96-well plate, incubate the cell membranes (typically 10-20 µg of protein) with a fixed concentration of a radiolabeled μ-opioid receptor ligand (e.g., [³H]DAMGO) and a range of concentrations of the unlabeled test compound (Alvimopan).

• Incubation: The reaction is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: The incubation is terminated by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: The filters are washed rapidly with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is quantified by liquid scintillation counting.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the ability of a compound to modulate G protein activation by the μ-opioid receptor.

Caption: Workflow for a GTPγS binding assay.

Detailed Methodology:

• Membrane Preparation: As described for the radioligand binding assay.

• Assay Buffer: Prepare an assay buffer containing Tris-HCl, MgCl₂, NaCl, and GDP.

• Incubation: In a 96-well plate, incubate the cell membranes with the assay buffer, a known μ-opioid receptor agonist (e.g., DAMGO) at a concentration that elicits a submaximal response, and a range of concentrations of the antagonist (Alvimopan).

• Initiation: Initiate the reaction by adding [³⁵S]GTPγS, a non-hydrolyzable GTP analog.

• Termination and Filtration: After a defined incubation period at 30°C, terminate the reaction by rapid filtration through a filter plate.

• Quantification: Measure the amount of [³⁵S]GTPγS bound to the G proteins using a scintillation counter.

• Data Analysis: The antagonist activity of Alvimopan is determined by its ability to inhibit the agonist-stimulated [³⁵S]GTPγS binding. The data is used to calculate the IC₅₀ and subsequently the Schild analysis can be performed to determine the pA₂ value, a measure of antagonist potency.

cAMP Inhibition Assay

This assay measures the functional consequence of μ-opioid receptor activation on the downstream second messenger, cyclic AMP (cAMP).

Detailed Methodology:

• Cell Culture: Use a cell line (e.g., HEK293) stably expressing the human μ-opioid receptor.

• Cell Stimulation: Plate the cells in a 96-well plate. Pre-treat the cells with varying concentrations of the antagonist (Alvimopan). Then, stimulate the cells with a fixed concentration of a μ-opioid receptor agonist (e.g., DAMGO) in the presence of an adenylyl cyclase activator like forskolin.

• cAMP Measurement: After incubation, lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive enzyme immunoassay (EIA) or a time-resolved fluorescence resonance energy transfer (TR-FRET) based assay.

• Data Analysis: The ability of Alvimopan to reverse the agonist-induced inhibition of forskolin-stimulated cAMP accumulation is quantified. The data is used to determine the IC₅₀ of Alvimopan.

In Vivo Gastrointestinal Motility Assay (Charcoal Meal Test)

This in vivo assay assesses the effect of a compound on gastrointestinal transit time in animal models.

Detailed Methodology:

• Animal Model: Use rodents (e.g., mice or rats).

• Drug Administration: Administer the test compound (Alvimopan) and an opioid agonist (e.g., morphine) to the animals. A control group receives the vehicle.

• Charcoal Meal Administration: After a set period, administer a charcoal meal (a non-absorbable marker) orally to all animals.[8]

• Transit Measurement: After a specific time, euthanize the animals and dissect the small intestine. Measure the total length of the small intestine and the distance traveled by the charcoal meal.[8]

• Data Analysis: Calculate the gastrointestinal transit as the percentage of the total length of the small intestine that the charcoal meal has traversed. Compare the transit in the Alvimopan-treated group to the morphine-treated and control groups to assess its antagonist effect on opioid-induced constipation.

Clinical Efficacy

Clinical trials have demonstrated the efficacy of Alvimopan in accelerating the recovery of gastrointestinal function following surgery.

Clinical Trial Endpoint	Alvimopan (12 mg) vs. Placebo	Reference
Time to Recovery of GI Function (Bowel Resection)
Mean Difference	Accelerated by 22 hours	[9]
Hazard Ratio	1.54 (P < 0.001)	[9]
Time to Hospital Discharge Order Written (Bowel Resection)
Mean Difference	Accelerated by 20 hours	[9]
Hazard Ratio	1.42 (P = 0.003)	[9]
Pooled Analysis of Phase III Studies (Bowel Resection)
Time to GI-3 Recovery (Hazard Ratio)	1.38 (P < 0.001)	[10]
Time to Discharge Order Written (Mean Difference)	Accelerated by 18 hours (P < 0.001)	[10]

Synthesis of Alvimopan

The synthesis of Alvimopan is a multi-step process that has been described in the literature. A general synthetic scheme is outlined below. The synthesis of Alvimopan-D7 would involve the use of deuterated starting materials or reagents at the appropriate step to introduce the deuterium atoms into the desired positions of the molecule. For instance, a deuterated phenyl-containing starting material could be used to produce a phenyl-D5 labeled Alvimopan.

Caption: A generalized synthetic pathway for Alvimopan.

For the synthesis of Alvimopan-D7, deuterated analogs of the starting materials would be employed.[11]

Conclusion

Alvimopan is a well-characterized peripherally acting μ-opioid receptor antagonist with proven clinical efficacy in the management of postoperative ileus. Its deuterated analog, Alvimopan-D7, is a critical tool for bioanalytical assays, enabling precise and accurate quantification of Alvimopan in complex biological matrices. While the pharmacological properties of Alvimopan-D7 are presumed to be nearly identical to those of Alvimopan, this technical guide has provided a comprehensive overview of the available data for the parent compound, which is of primary interest to researchers and drug developers. The detailed experimental protocols and compiled quantitative data serve as a valuable resource for those working on the development and characterization of peripherally acting opioid receptor antagonists.

References

• 1. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. researchgate.net [researchgate.net]
• 4. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alvimopan | C25H32N2O4 | CID 5488548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 9. Alvimopan, a novel, peripherally acting mu opioid antagonist: results of a multicenter, randomized, double-blind, placebo-controlled, phase III trial of major abdominal surgery and postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Alvimopan, for Postoperative Ileus Following Bowel Resection: A Pooled Analysis of Phase III Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Characterization of all Possible Diastereoisomers of Alvimopan – Oriental Journal of Chemistry [orientjchem.org]

Alvimopan-D7: A Technical Guide to its In Vitro and In Vivo Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor (MOR) antagonist.[][2][3] Due to its specific pharmacological profile, it is utilized to mitigate the gastrointestinal side effects of opioid analgesics, such as postoperative ileus, without compromising their central analgesic effects.[][4] Alvimopan-D7, a deuterated isotopologue of Alvimopan, serves as an essential tool in the analytical and metabolic studies of the parent compound, primarily as an internal standard in mass spectrometry-based assays. This technical guide provides an in-depth overview of the in vitro and in vivo properties of Alvimopan, which are considered directly applicable to Alvimopan-D7 for research purposes.

Core Properties of Alvimopan

Alvimopan is a selective antagonist of the human μ-opioid receptor with a high binding affinity.[5] Its chemical structure, a zwitterionic molecule at physiological pH, limits its ability to cross the blood-brain barrier, thereby confining its activity to the periphery.[][6] This peripheral restriction is a key attribute, allowing it to counteract the effects of opioids in the gastrointestinal tract.[]

In Vitro Properties

The in vitro characteristics of Alvimopan have been established through various assays, primarily focusing on its receptor binding affinity and functional activity.

Receptor Binding Affinity

Alvimopan demonstrates a high affinity for the mu-opioid receptor. In vitro studies have shown its binding affinity (Ki) to be in the nanomolar range, indicating a potent interaction with its target.

Parameter	Value	Receptor Type	Reference
Ki	0.4 nM (0.2 ng/mL)	Human μ-opioid	[5]
Ki	0.2 ng/mL	Peripheral μ-opioid	[2]
pKi	9.6	Human μ-opioid	[7]
Ki (Metabolite ADL 08-0011)	0.8 nM (0.3 ng/mL)	μ-opioid	[5][8]
pKi (Metabolite ADL 08-0011)	9.6	Human μ-opioid	[7]

Functional Activity

Functional assays, such as those measuring GTPγS incorporation, have demonstrated that Alvimopan acts as an antagonist with negative intrinsic activity at the mu-opioid receptor.[7] This contrasts with some other opioid antagonists which may exhibit partial agonism.[7]

Assay	Activity	Receptor	Reference
[³⁵S]GTPγS Incorporation	Negative Intrinsic Activity	μ-opioid	[7]
Electrically Evoked Contractions (Guinea Pig Ileum)	Increased Amplitude	-	[7]

In Vivo Properties

The in vivo profile of Alvimopan is characterized by its pharmacokinetic properties and its pharmacological effects on gastrointestinal motility.

Pharmacokinetics

Following oral administration, Alvimopan exhibits low systemic bioavailability.[] It is primarily metabolized by the intestinal microflora to an active metabolite, ADL 08-0011.[][2]

Parameter	Value	Species	Reference
Bioavailability	< 7% (average 6%)	Human	[][2][9]
Peak Plasma Time (Tmax)	~2 hours	Human	[5][9]
Protein Binding	80-90%	Human	[2]
Terminal Half-Life	10-17 hours	Human	[9]
Elimination	Primarily feces (via biliary excretion), ~35% in urine	Human	[9]

Pharmacodynamics

The primary pharmacodynamic effect of Alvimopan is the acceleration of gastrointestinal recovery after surgery, particularly bowel resection.[2][3] It achieves this by antagonizing the inhibitory effects of endogenous and exogenous opioids on gut motility.[4] Clinical trials have demonstrated that Alvimopan significantly reduces the time to first bowel movement and tolerance of solid food in postoperative patients.[10][11]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of compounds like Alvimopan-D7. Below are generalized methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound to its target receptor.

References

• 2. go.drugbank.com [go.drugbank.com]
• 3. Alvimopan: a peripherally acting mu-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reference.medscape.com [reference.medscape.com]
• 10. Alvimopan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alvimopan, a novel, peripherally acting mu opioid antagonist: results of a multicenter, randomized, double-blind, placebo-controlled, phase III trial of major abdominal surgery and postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetics and Metabolism of Alvimopan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pharmacokinetics and metabolism of Alvimopan (B130648), a peripherally acting mu-opioid receptor antagonist. While this guide focuses on Alvimopan, the information presented is also representative of its deuterated isotopologue, Alvimopan-D7. Deuterated compounds like Alvimopan-D7 are commonly used as internal standards in bioanalytical assays to ensure accurate quantification of the parent drug, and their pharmacokinetic profiles are generally considered identical to the non-deuterated form.

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist designed to mitigate the gastrointestinal side effects of opioid analgesics, such as postoperative ileus, without compromising their central analgesic effects.[1][2] Its mechanism of action involves the competitive binding to mu-opioid receptors in the gastrointestinal tract.[1] Due to its low oral bioavailability, Alvimopan's effects are primarily localized to the gut.[]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of Alvimopan and its primary metabolite, ADL 08-0011, in humans.

Table 1: Pharmacokinetic Parameters of Alvimopan in Healthy Adults

Parameter	Value	Reference
Absorption
Time to Peak Plasma Concentration (Tmax)	~2 hours	[1][4]
Oral Bioavailability	~6% (range 1-19%)	[1]
Effect of High-Fat Meal	Decreased rate and extent of absorption	[1]
Distribution
Volume of Distribution (Vd)	30 ± 10 L
Plasma Protein Binding	80-90%	[5]
Metabolism
Primary Pathway	Hydrolysis by gut microflora	[][5]
Primary Metabolite	ADL 08-0011 (active)	[1][][4]
Elimination
Terminal Half-Life (t½)	10-18 hours	[1]
Route of Elimination	Primarily biliary excretion; ~35% renal excretion	[4][5]

Table 2: Pharmacokinetic Parameters of Alvimopan Metabolite (ADL 08-0011) in Healthy Adults

Parameter	Value	Reference
Absorption
Appearance in Plasma	Delayed, highly variable	[4]
Distribution
Plasma Protein Binding	94%
Elimination
Terminal Half-Life (t½)	10-18 hours	[5]

Experimental Protocols

The pharmacokinetic data presented in this guide are derived from various clinical trials. While specific, detailed protocols for each study are extensive, this section outlines the general methodologies employed in Phase III clinical trials evaluating Alvimopan for postoperative ileus.

Study Design

• Type: Randomized, double-blind, placebo-controlled, multicenter trials.[2][6][7]

• Patient Population: Adults undergoing partial bowel resection or radical hysterectomy.[2][7]

• Treatment Groups: Patients were typically randomized to receive oral Alvimopan (e.g., 6 mg or 12 mg) or a placebo.[2][6][7]

• Dosing Regimen: The initial dose was administered orally approximately 2 hours before surgery, followed by twice-daily dosing until hospital discharge or for a maximum of 7 days.[2][6][7]

Sample Collection and Analysis

• Sample Type: Plasma samples were collected at predetermined time points post-dose to characterize the pharmacokinetic profile.

• Analytical Method: While specific details of the assays used in all studies are not publicly available, the quantification of Alvimopan and its metabolite in plasma is typically performed using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. In such assays, a stable isotope-labeled internal standard, such as Alvimopan-D7, is crucial for achieving high accuracy and precision.

The general workflow for such an analysis is as follows:

• Sample Preparation: Plasma samples are first treated to precipitate proteins (e.g., with acetonitrile).

• Extraction: The supernatant containing the analyte and internal standard is then extracted, often using solid-phase extraction (SPE), to remove interfering substances.

• LC-MS/MS Analysis: The extracted sample is injected into an LC-MS/MS system for separation and detection. The concentrations of Alvimopan and its metabolite are determined by comparing their peak area ratios to that of the internal standard (Alvimopan-D7) against a standard calibration curve.

Metabolism of Alvimopan

Alvimopan is not a substrate for cytochrome P450 (CYP) enzymes, and its metabolism is not significantly affected by inducers or inhibitors of these enzymes.[1] The primary metabolic pathway for Alvimopan is the hydrolysis of its amide bond, which is carried out by the intestinal microflora to form an active metabolite, ADL 08-0011.[][4][5]

Visualizations

Metabolic Pathway of Alvimopan

Caption: Metabolic conversion of Alvimopan to its active metabolite by intestinal microflora.

Experimental Workflow for a Typical Pharmacokinetic Study

References

• 1. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Clinical trial: alvimopan for the management of post-operative ileus after abdominal surgery: results of an international randomized, double-blind, multicentre, placebo-controlled clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase III trial of alvimopan, a novel, peripherally acting, mu opioid antagonist, for postoperative ileus after major abdominal surgery [pubmed.ncbi.nlm.nih.gov]

Solubility and stability of Alvimopan-D7 in different solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan (B130648) is a peripherally acting mu-opioid receptor antagonist. It is used to accelerate the recovery of gastrointestinal function following surgeries that involve bowel resection. Alvimopan-D7 is a deuterated analog of Alvimopan, often used as an internal standard in pharmacokinetic studies. Understanding the solubility and stability of Alvimopan-D7 is critical for its accurate quantification in biological matrices and for the development of stable analytical standards and potential formulations. This guide summarizes the available data on the solubility of Alvimopan and outlines its stability profile, providing detailed experimental protocols and visual workflows.

Physicochemical Properties of Alvimopan

A summary of the key physicochemical properties of Alvimopan is presented below. These values are essential for understanding its solubility and stability characteristics.

Property	Value
Molecular Formula	C₂₅H₃₂N₂O₄
Molecular Weight	424.54 g/mol
pKa	3.7 (acidic), 10.4 (basic)
LogP	1.7

Solubility of Alvimopan

The solubility of a compound is a critical parameter that influences its absorption, distribution, and overall bioavailability. The solubility of Alvimopan has been characterized in various aqueous and organic solvents.

Aqueous Solubility

The aqueous solubility of Alvimopan is pH-dependent due to its ionizable groups.

Solvent	pH	Solubility (mg/mL)
Water	Neutral	< 0.1
Buffered Solution	1.2	1 - 5
Buffered Solution	3.0 - 9.0	< 0.1
0.1 N Sodium Hydroxide	~13	10 - 25

Organic Solvent Solubility

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL
Ethanol	Data not available
Methanol	Data not available
Acetonitrile	Data not available

Stability of Alvimopan

The stability of a drug substance is a crucial factor for ensuring its safety and efficacy. Stability studies are conducted to understand how the quality of the drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light.

Forced degradation studies on Alvimopan have shown that it is susceptible to degradation under acidic conditions. One study identified five degradation products when Alvimopan was subjected to acid hydrolysis[1]. However, detailed quantitative data on the degradation kinetics under various stress conditions (e.g., heat, light, oxidation) are not extensively reported in the public domain.

Known Degradation Pathway:

• Acid Hydrolysis: Leads to the formation of multiple degradation products. The exact structures of these degradants have been characterized using techniques like LC-MS/MS and NMR[1].

Experimental Protocols

The following are detailed methodologies for key experiments to determine the solubility and stability of a drug substance like Alvimopan-D7.

Thermodynamic (Equilibrium) Solubility Assay

This method determines the solubility of a compound when it is in equilibrium with its solid form.

• Preparation of Saturated Solution:

  • Add an excess amount of the test compound (e.g., Alvimopan-D7) to a known volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4) in a sealed vial.

  • Ensure enough solid is present to maintain a saturated solution throughout the experiment.

• Equilibration:

  • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant.

  • Filter the supernatant through a 0.45 µm filter to remove any undissolved particles.

• Quantification:

  • Dilute the filtrate with an appropriate solvent.

  • Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation:

  • Calculate the solubility based on the measured concentration and the dilution factor.

Kinetic Solubility Assay

This high-throughput method is often used in early drug discovery to assess the solubility of a compound from a concentrated stock solution.

• Preparation of Stock Solution:

  • Prepare a concentrated stock solution of the test compound (e.g., 10 mM Alvimopan-D7) in a suitable organic solvent, typically DMSO.

• Serial Dilution:

  • In a microplate, perform serial dilutions of the stock solution with the aqueous buffer of interest (e.g., PBS pH 7.4).

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., room temperature) for a short period (e.g., 1-2 hours).

• Detection of Precipitation:

  • Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering. The concentration at which precipitation is first observed is considered the kinetic solubility.

  • Alternatively, the solutions can be filtered, and the concentration of the dissolved compound in the filtrate can be determined by HPLC-UV or LC-MS.

Stability Indicating HPLC Method for Forced Degradation Studies

This protocol outlines a general procedure for assessing the stability of a drug substance under various stress conditions as per ICH guidelines[2][3].

• Preparation of Stock Solution:

  • Prepare a stock solution of the test compound (e.g., Alvimopan-D7) in a suitable solvent at a known concentration.

• Application of Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with an acid (e.g., 0.1 N HCl) and heat (e.g., 60°C) for a specified period.

  • Base Hydrolysis: Treat the stock solution with a base (e.g., 0.1 N NaOH) and heat (e.g., 60°C) for a specified period.

  • Oxidation: Treat the stock solution with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Expose the solid drug substance and a solution of the drug substance to elevated temperatures (e.g., 80°C).

  • Photostability: Expose the solid drug substance and a solution of the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Neutralize the acidic and basic samples.

  • Analyze the samples using a validated stability-indicating HPLC method. The method should be able to separate the intact drug from its degradation products. A photodiode array (PDA) detector is often used to check for peak purity.

• Data Evaluation:

  • Calculate the percentage of degradation for each condition.

  • Identify and, if necessary, characterize the major degradation products.

Visualizations

Experimental Workflow for Solubility and Stability Assessment

References

• 1. Identification and structural characterization of hydrolytic degradation products of alvimopan by LC/QTOF/MS/MS and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]

Alvimopan-D7: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on Alvimopan-D7, a deuterated analog of Alvimopan (B130648). This document collates critical information from safety data sheets, preclinical studies, and clinical trials to serve as an in-depth resource for professionals in drug development and scientific research.

Core Concepts and Mechanism of Action

Alvimopan is a peripherally acting mu-opioid receptor antagonist.[1][2][3][4] It is designed to mitigate the gastrointestinal side effects of opioid analgesics, such as postoperative ileus (POI), without compromising their central analgesic effects.[1][4][5] The selective peripheral action is attributed to its low oral bioavailability and limited ability to cross the blood-brain barrier.[6] Alvimopan competitively binds to mu-opioid receptors in the gastrointestinal tract, antagonizing the inhibitory effects of opioids on gut motility and secretion.[1][7]

The deuterated form, Alvimopan-D7, is a stable, isotopically labeled version of Alvimopan. Such labeled compounds are invaluable in pharmaceutical research, particularly in pharmacokinetic studies, as they can be used as internal standards for quantitative analysis of the parent drug in biological matrices.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Alvimopan-D7 is not publicly available, the safety profile is expected to be comparable to that of Alvimopan. The following information is summarized from available SDS documentation for Alvimopan and its formulations.

Hazard Identification

• Acute Toxicity: Alvimopan dihydrate is classified as harmful if swallowed, in contact with skin, or if inhaled (Acute toxicity, oral, dermal, and inhalation, Category 4).[8]

• Irritation: May cause slight irritation to the skin and eyes. Stinging may occur upon contact with mucous membranes or open wounds.[9]

• Sensitization: Allergic skin reaction (sensitization) to alvimopan is not expected.[9]

• Other Hazards: Contact with dust may cause mechanical irritation to the eyes and skin. May form an explosive dust-air mixture.[10]

Handling and Storage

• Handling: Avoid inhalation, and contact with eyes and skin. Avoid the formation of dust and aerosols. Use in a well-ventilated area.[10]

• Storage: Keep the container tightly sealed in a cool, well-ventilated area. Protect from direct sunlight and sources of ignition.[10]

First Aid Measures

• Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes.[9]

• Skin Contact: Wash the affected area thoroughly with soap and water.[9]

• Inhalation: Move the person to fresh air.[10]

• Ingestion: Do NOT induce vomiting. If the person is conscious, give plenty of water to drink.[9]

Physicochemical and Pharmacokinetic Properties

The following tables summarize the key physicochemical and pharmacokinetic parameters of Alvimopan. Data for Alvimopan-D7 is included where available.

Table 1: Physicochemical Properties

Property	Value	Reference
Alvimopan Molecular Formula	C₂₅H₃₂N₂O₄	[11]
Alvimopan Molecular Weight	424.53 g/mol	[11]
Alvimopan-D7 Molecular Formula	C₂₅H₂₅D₇N₂O₄
Alvimopan-D7 Molecular Weight	431.58 g/mol
Alvimopan-d7 Hydrate Molecular Formula	C₂₅H₂₇D₇N₂O₅	[12]
Alvimopan-d7 Hydrate Molecular Weight	449.59 g/mol	[12]
Appearance	White to light beige powder	[1]
Solubility	<0.1 mg/mL in water (pH 3.0-9.0)	[1]
Flash Point (Alvimopan)	> 200 °F (closed cup)	[9]

Table 2: Pharmacokinetic Parameters of Alvimopan

Parameter	Value	Reference
Bioavailability	~6% (range 1-19%)	[13]
Time to Peak Plasma Concentration (Tmax)	~2 hours	[13]
Protein Binding	80-90%
Metabolism	Primarily by gut microflora to an active metabolite (ADL 08-0011)
Elimination Half-life	10-18 hours	[13]

Preclinical Pharmacology

Preclinical studies have been instrumental in characterizing the binding affinity and functional activity of Alvimopan at opioid receptors.

Table 3: In Vitro Receptor Binding and Functional Activity of Alvimopan

Parameter	Receptor	Value	Reference
Binding Affinity (pKi)	Human mu-opioid	9.6	[14]
Functional Antagonist Activity (pA2)	Human mu-opioid	9.6	[14]
Dissociation Half-life (t½)	mu-opioid receptor	30-44 min	[15]

Clinical Efficacy

Numerous clinical trials have demonstrated the efficacy of Alvimopan in accelerating the recovery of gastrointestinal function following surgery.

Table 4: Summary of Key Clinical Trial Outcomes for Alvimopan (12 mg dose)

Endpoint	Improvement vs. Placebo	Reference
Time to Recovery of GI Function (GI-3)	Accelerated by a mean of 15-22 hours	[5]
Time to Hospital Discharge Order Written	Accelerated by a mean of 20 hours	[5]
Time to First Bowel Movement	Median time of 3 hours vs. 21 hours	[1]
Spontaneous Bowel Movements per Week (OBD)	Increased by up to 2.52	[1]

Experimental Protocols

Radioligand Binding Assay for Opioid Receptor Affinity

This protocol is a generalized procedure for determining the binding affinity of a compound like Alvimopan to opioid receptors.

• Membrane Preparation: Cell membranes from cell lines stably expressing the human mu-opioid receptor (e.g., CHO cells) are prepared.

• Incubation: Membranes are incubated with a radiolabeled opioid ligand (e.g., [³H]-diprenorphine) and varying concentrations of the test compound (Alvimopan).

• Separation: The reaction is terminated by rapid filtration through glass fiber filters to separate the bound from the free radioligand.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

Clinical Trial Protocol for Postoperative Ileus

The following outlines a typical design for a clinical trial evaluating Alvimopan for the management of postoperative ileus.[16][17]

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

• Patient Population: Adult patients scheduled for partial large or small bowel resection with primary anastomosis.[3]

• Intervention: Patients are randomized to receive either Alvimopan (e.g., 12 mg) or a placebo. The first dose is administered orally 30 minutes to 5 hours before surgery.[16] Subsequent doses are given twice daily starting the day after surgery until hospital discharge, for a maximum of 7 days or 15 doses.[3]

• Primary Efficacy Endpoint: Time to recovery of gastrointestinal function, often a composite measure of the time to first toleration of solid food and the time to first bowel movement (GI-2 recovery).[16]

• Secondary Endpoints: Time to discharge order written, time to first flatus, and safety assessments.

Signaling Pathways and Workflow Diagrams

Mechanism of Action of Alvimopan in Postoperative Ileus

The following diagram illustrates the mechanism by which Alvimopan counteracts the effects of opioids on the gastrointestinal tract.

Caption: Alvimopan competitively antagonizes mu-opioid receptors in the gut.

Experimental Workflow for Receptor Binding Assay

This diagram outlines the key steps in a typical radioligand binding assay to determine the affinity of a compound for a receptor.

Caption: Workflow for a radioligand opioid receptor binding assay.

Clinical Trial Workflow for Alvimopan in Postoperative Ileus

The following diagram provides a simplified overview of the workflow for a clinical trial investigating Alvimopan for POI.

Caption: A simplified workflow for an Alvimopan clinical trial.

Conclusion

Alvimopan-D7 serves as a critical tool for researchers in the field of pharmacology and drug development. Its use as an internal standard is essential for the accurate quantification of Alvimopan in various biological samples. The extensive body of research on Alvimopan provides a solid foundation for understanding its mechanism of action, safety profile, and clinical utility. This technical guide consolidates this information to support further research and development in the management of opioid-induced gastrointestinal dysfunction.

References

• 1. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physiology, signaling, and pharmacology of opioid receptors and their ligands in the gastrointestinal tract: current concepts and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alvimopan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alvimopan: a peripherally acting mu-opioid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Opioid receptors in the gastrointestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 10. msd.com [msd.com]
• 11. Alvimopan | C25H32N2O4 | CID 5488548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. scbt.com [scbt.com]
• 13. researchgate.net [researchgate.net]
• 14. go.drugbank.com [go.drugbank.com]
• 15. [(3)H]Alvimopan binding to the micro opioid receptor: comparative binding kinetics of opioid antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ClinicalTrials.gov [clinicaltrials.gov]
• 17. Clinical trial: alvimopan for the management of post-operative ileus after abdominal surgery: results of an international randomized, double-blind, multicentre, placebo-controlled clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Alvimopan in Human Plasma by LC-MS/MS Using Alvimopan-D7 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Alvimopan in human plasma. The use of a stable isotope-labeled internal standard, Alvimopan-D7, ensures high accuracy and precision by compensating for matrix effects and variations during sample processing. The described method, involving a straightforward protein precipitation extraction and rapid chromatographic separation, is suitable for high-throughput pharmacokinetic and drug metabolism studies in drug development.

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist.[1][2] It is employed to accelerate the recovery of gastrointestinal function following bowel resection surgery.[1][2] Alvimopan selectively blocks opioid receptors in the gut, mitigating the constipating effects of opioid analgesics without compromising their central analgesic efficacy.[3] Accurate and reliable quantification of Alvimopan in biological matrices is essential for pharmacokinetic assessments and to ensure therapeutic efficacy and safety.

Stable isotope-labeled internal standards are considered the gold standard for quantitative LC-MS/MS analysis due to their ability to mimic the analyte throughout the analytical process, thereby correcting for potential variability.[4][5] This note details a validated method for the determination of Alvimopan in human plasma using its deuterated analog, Alvimopan-D7, as the internal standard.

Experimental Protocols

Materials and Reagents

• Alvimopan analytical standard

• Alvimopan-D7 analytical standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Sample Preparation: Protein Precipitation

• Thaw plasma samples and standards at room temperature.

• To 100 µL of plasma sample in a 1.5 mL microcentrifuge tube, add 20 µL of Alvimopan-D7 internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

Liquid Chromatography

• Instrument: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Gradient Program:

Time (min)	%B
0.0	10
0.5	10
2.5	95
3.5	95
3.6	10
5.0	10

Mass Spectrometry

• Instrument: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ion Electrospray (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Source Parameters: Optimized for maximum signal intensity (e.g., Capillary Voltage: 3.5 kV, Gas Temperature: 350°C, Gas Flow: 10 L/min).

Data Presentation

Table 1: Mass Spectrometry Parameters and MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Alvimopan (Quantifier)	425.2	236.1	100	25
Alvimopan (Qualifier)	425.2	189.1	100	35
Alvimopan-D7 (Internal Standard)	432.2	243.1	100	25

Note: The MRM transitions provided are illustrative and should be optimized on the specific instrument being used.

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	Within ±15%
Recovery	> 85%
Matrix Effect	Minimal, compensated by IS

Visualizations

References

• 1. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples [mdpi.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. jneonatalsurg.com [jneonatalsurg.com]
• 5. ojp.gov [ojp.gov]

Application Notes and Protocols for the Bioanalytical Quantification of Alvimopan using Alvimopan-D7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist. It is utilized to accelerate the recovery of gastrointestinal function following surgeries that involve bowel resection. Bioanalytical methods are crucial for determining the concentration of Alvimopan in biological matrices to support pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Alvimopan-D7, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variability in sample processing.

This document provides a detailed protocol for the quantification of Alvimopan in human plasma using Alvimopan-D7 as an internal standard, based on established bioanalytical principles and methods for similar compounds.

Mechanism of Action of Alvimopan

Alvimopan functions by competitively binding to mu-opioid receptors in the gastrointestinal tract. This action antagonizes the peripheral effects of opioids, such as decreased motility and secretion, without reversing the central analgesic effects of opioids.

Caption: Signaling pathway of Alvimopan's mechanism of action.

Bioanalytical Method: Quantification of Alvimopan in Human Plasma by LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of Alvimopan in human plasma.

Materials and Reagents

• Alvimopan reference standard

• Alvimopan-D7 internal standard

• Human plasma (with K2EDTA as anticoagulant)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 50 x 2.1 mm, 2.7 µm)

• Microcentrifuge

• Vortex mixer

• Precision pipettes

Experimental Workflow

Caption: Experimental workflow for Alvimopan bioanalysis.

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Alvimopan and Alvimopan-D7 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the Alvimopan stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards. Prepare a working solution of Alvimopan-D7 at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

2. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the Alvimopan-D7 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Conditions

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System
Column	C18, 50 x 2.1 mm, 2.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and equilibrate for 1 min.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized, suggested transitions below
Alvimopan	Q1: 425.2 -> Q3: 282.2 (Quantifier), 425.2 -> 144.1 (Qualifier)
Alvimopan-D7	Q1: 432.2 -> Q3: 289.2
Dwell Time	100 ms
Collision Energy (CE)	To be optimized for each transition
Source Temperature	500°C

Note: The provided MRM transitions are hypothetical and should be optimized by infusing the individual compounds into the mass spectrometer to determine the most abundant and stable precursor and product ions.

Data Presentation: Method Validation Summary

A bioanalytical method must be validated to ensure its reliability for the intended application. The following tables summarize typical validation parameters and acceptance criteria based on FDA and EMA guidelines.

Table 1: Calibration Curve and Linearity

Parameter	Result
Linearity Range	0.5 - 500 ng/mL
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	≥ 0.99
Accuracy of Standards	Within ±15% of nominal (±20% at LLOQ)

Table 2: Accuracy and Precision

Quality Control (QC) Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	0.5	≤ 20%	± 20%	≤ 20%	± 20%
Low QC	1.5	≤ 15%	± 15%	≤ 15%	± 15%
Mid QC	50	≤ 15%	± 15%	≤ 15%	± 15%
High QC	400	≤ 15%	± 15%	≤ 15%	± 15%

Table 3: Recovery and Matrix Effect

Parameter	Low QC	Mid QC	High QC	Acceptance Criteria
Extraction Recovery (%)	> 85%	> 85%	> 85%	Consistent and reproducible
Matrix Factor	0.95	0.98	1.02	CV ≤ 15%

Table 4: Stability

Stability Condition	Duration	Low QC (% Bias)	High QC (% Bias)	Acceptance Criteria
Bench-top (Room Temperature)	24 hours	Within ±15%	Within ±15%	Within ±15% of nominal
Freeze-Thaw (3 cycles, -80°C to RT)	3 cycles	Within ±15%	Within ±15%	Within ±15% of nominal
Long-term Storage (-80°C)	90 days	Within ±15%	Within ±15%	Within ±15% of nominal
Post-preparative (Autosampler at 4°C)	48 hours	Within ±15%	Within ±15%	Within ±15% of nominal

Conclusion

This application note provides a comprehensive protocol for the quantification of Alvimopan in human plasma using Alvimopan-D7 as an internal standard by LC-MS/MS. The detailed experimental procedures and validation guidelines are intended to assist researchers in developing and implementing a robust and reliable bioanalytical method for their studies. Adherence to these protocols and validation criteria will ensure the generation of high-quality data suitable for regulatory submissions and pharmacokinetic analysis.

Application Note: Quantification of Alvimopan in Human Plasma by LC-MS/MS using Alvimopan-D7 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Alvimopan (B130648) in human plasma. The method utilizes a simple protein precipitation extraction procedure and a stable isotope-labeled internal standard, Alvimopan-D7, to ensure accuracy and precision. The described method is suitable for pharmacokinetic studies and therapeutic drug monitoring of Alvimopan.

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist.[1] It is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection surgery with primary anastomosis. This method provides a reliable approach for the quantification of Alvimopan in human plasma, which is essential for clinical and pharmacological research.

Principle of the Method

This method employs protein precipitation to extract Alvimopan and the internal standard (IS), Alvimopan-D7, from human plasma. The processed samples are then analyzed by reverse-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode with positive ion electrospray ionization.

Materials and Methods

Chemicals and Reagents

• Alvimopan reference standard

• Alvimopan-D7 internal standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Drug-free human plasma (with K2EDTA as anticoagulant)

Instrumentation

• Liquid Chromatograph: A system capable of delivering reproducible gradients at flow rates suitable for 2.1 mm ID columns.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Chromatographic and Mass Spectrometric Conditions

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	C18 reverse-phase, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Initial: 95% A, 5% B; Linear ramp to 5% A, 95% B over 2.5 min; Hold for 1 min; Return to initial over 0.1 min; Equilibrate for 1.4 min
Injection Volume	5 µL
Column Temperature	40 °C
Autosampler Temp.	10 °C

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 3
Collision Gas	Argon
Ion Source Temperature	500 °C
IonSpray Voltage	5500 V

Table 3: MRM Transitions for Alvimopan and Alvimopan-D7

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Alvimopan	461.3	266.2
Alvimopan-D7	468.3	273.2

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Alvimopan and Alvimopan-D7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Alvimopan stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Alvimopan-D7 stock solution with acetonitrile.

• Calibration Standards and Quality Control Samples: Spike drug-free human plasma with the appropriate working standard solutions to achieve the desired concentrations for the calibration curve and QC samples.

Experimental Protocols

Sample Preparation: Protein Precipitation

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 200 µL of the internal standard working solution (Alvimopan-D7 in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate the plasma proteins.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vial.

• Add 100 µL of water containing 0.1% formic acid to the supernatant.

• Mix well and inject 5 µL into the LC-MS/MS system.

Method Validation

The method was validated according to established regulatory guidelines for bioanalytical method validation. The following parameters were assessed:

Linearity

The calibration curve was linear over the concentration range of 0.1 to 100 ng/mL for Alvimopan in human plasma. The coefficient of determination (r²) was consistently ≥ 0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

Table 4: Summary of Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	0.1	≤ 15.0	± 15.0	≤ 15.0	± 15.0
LQC	0.3	≤ 10.0	± 10.0	≤ 10.0	± 10.0
MQC	10.0	≤ 10.0	± 10.0	≤ 10.0	± 10.0
HQC	80.0	≤ 10.0	± 10.0	≤ 10.0	± 10.0

Recovery and Matrix Effect

The extraction recovery of Alvimopan was consistent and reproducible across the QC levels. The matrix effect was evaluated and found to be minimal, indicating that the method is not significantly affected by endogenous plasma components.

Signaling Pathway

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable means for the quantification of Alvimopan in human plasma. The simple protein precipitation sample preparation and the use of a deuterated internal standard make this method suitable for high-throughput analysis in a research setting.

References

• 1. Identification and structural characterization of hydrolytic degradation products of alvimopan by LC/QTOF/MS/MS and NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Alvimopan Analysis using Alvimopan-D7 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate the recovery of bowel function after surgery. Accurate quantification of Alvimopan in biological matrices is crucial for pharmacokinetic and pharmacodynamic studies. This document provides detailed application notes and protocols for the sample preparation of Alvimopan and its deuterated internal standard, Alvimopan-D7, from plasma, prior to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Alvimopan-D7 is the gold standard in quantitative bioanalysis as it effectively compensates for variability in sample preparation and matrix effects.

Three common sample preparation techniques are presented: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT). Each method offers distinct advantages and disadvantages concerning selectivity, recovery, matrix effects, and throughput. The selection of the most appropriate technique will depend on the specific requirements of the assay, such as the desired limit of quantification and the available instrumentation.

Quantitative Data Summary

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Analyte	Alvimopan	Alvimopan	Alvimopan
Internal Standard	Alvimopan-D7	Alvimopan-D7	Alvimopan-D7
Biological Matrix	Human Plasma	Rat Plasma	Rat Plasma
Extraction Recovery (%)	> 85 (Expected)	78.71 ± 3.86[1]	~99[2]
Matrix Effect (%)	< 15 (IS Corrected)	Not explicitly quantified, but LLE was found to provide a clean extract with minimal matrix effects	Prone to significant matrix effects without a deuterated internal standard
Lower Limit of Quantification (LLOQ)	Dependent on LC-MS/MS sensitivity	5 ng/mL[1]	Not specified for LC-MS/MS
Linearity (r²)	> 0.99	0.9998[1]	0.999[2]

Table 1: Comparative Quantitative Data for Alvimopan Sample Preparation Techniques.

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol is a representative method based on the properties of Alvimopan and general guidelines for mixed-mode cation exchange or reversed-phase SPE cartridges, such as the Waters Oasis HLB. Optimization may be required for specific applications.

Materials:

• Waters Oasis HLB SPE Cartridges (or equivalent)

• Human Plasma

• Alvimopan and Alvimopan-D7 stock solutions

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

• Centrifuge

• SPE Manifold

Procedure:

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of Alvimopan-D7 internal standard working solution.

  • Vortex for 10 seconds.

  • Add 200 µL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Elute the analytes with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Diagram of the Solid-Phase Extraction (SPE) workflow.

Liquid-Liquid Extraction (LLE) Protocol

This protocol is adapted from the validated method for Alvimopan in rat plasma.[1]

Materials:

• Rat Plasma

• Alvimopan and Alvimopan-D7 stock solutions

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Preparation:

  • To 500 µL of plasma in a centrifuge tube, add 50 µL of Alvimopan-D7 internal standard working solution.

  • Vortex for 30 seconds.

• Extraction:

  • Add 2.5 mL of methyl tert-butyl ether (MTBE) to the plasma sample.

  • Vortex vigorously for 10 minutes.

• Phase Separation:

  • Centrifuge the mixture at 4000 rpm for 10 minutes at 10°C to separate the organic and aqueous layers.

• Collection and Evaporation:

  • Carefully transfer the upper organic layer (approximately 2 mL) to a clean tube.

  • Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 200 µL of the initial mobile phase.

  • Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

Diagram of the Liquid-Liquid Extraction (LLE) workflow.

Protein Precipitation (PPT) Protocol

This is a general and rapid sample clean-up method. While simple, it may result in higher matrix effects compared to SPE and LLE. The use of a deuterated internal standard is highly recommended to compensate for these effects.

Materials:

• Rat Plasma

• Alvimopan and Alvimopan-D7 stock solutions

• Methanol (chilled to -20°C) (HPLC grade)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Preparation:

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of Alvimopan-D7 internal standard working solution.

  • Vortex for 10 seconds.

• Precipitation:

  • Add 300 µL of chilled methanol to the plasma sample.

  • Vortex vigorously for 2 minutes to ensure complete protein precipitation.

• Centrifugation:

  • Centrifuge the mixture at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection:

  • Carefully collect the supernatant and transfer it to a clean tube or an autosampler vial for direct injection or further processing (evaporation and reconstitution if concentration is needed).

Diagram of the Protein Precipitation (PPT) workflow.

Conclusion

The choice of sample preparation technique for Alvimopan analysis is a critical step that influences the reliability and robustness of the bioanalytical method.

• Solid-Phase Extraction (SPE) is expected to provide the cleanest extracts, minimizing matrix effects and potentially offering the highest sensitivity, making it suitable for methods requiring low limits of quantification.

• Liquid-Liquid Extraction (LLE) offers a good balance between sample cleanup and ease of use, providing cleaner extracts than PPT.

• Protein Precipitation (PPT) is the simplest and fastest method, making it ideal for high-throughput screening. However, it is more susceptible to matrix effects, and the use of a deuterated internal standard like Alvimopan-D7 is essential to ensure accurate quantification.

It is strongly recommended to perform a thorough method validation for the chosen sample preparation technique in the specific biological matrix of interest to ensure it meets the required performance criteria for accuracy, precision, selectivity, and sensitivity.

References

• 1. researchgate.net [researchgate.net]
• 2. cms.mz-at.de [cms.mz-at.de]

Application Notes and Protocols for the Pharmacokinetic Study of Alvimopan using Alvimopan-D7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate the recovery of gastrointestinal function after bowel resection surgery. Understanding its pharmacokinetic profile is crucial for optimizing dosing regimens and ensuring patient safety. Stable isotope-labeled internal standards are essential for accurate and precise quantification of drugs in biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Alvimopan-D7, a deuterated analog of Alvimopan, serves as an ideal internal standard for pharmacokinetic studies due to its similar physicochemical properties and co-elution with the parent drug, allowing for correction of matrix effects and variability in sample processing.

This document provides detailed application notes and protocols for the use of Alvimopan-D7 in the pharmacokinetic analysis of Alvimopan.

Pharmacokinetic Profile of Alvimopan

Alvimopan exhibits low oral bioavailability, estimated to be less than 7%.[1] Following oral administration, it is primarily metabolized by the intestinal flora to an active metabolite, although this metabolite's contribution to the drug's overall effect is not considered clinically significant.[1] The primary route of elimination for Alvimopan is through biliary secretion.[1]

Key Pharmacokinetic Parameters

A summary of key pharmacokinetic parameters for Alvimopan is presented in the table below. This data has been compiled from various clinical studies.

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tmax)	~2 hours	[1]
Bioavailability	< 7%	[1]
Volume of Distribution (Vd)	30 ± 8 L	This is a placeholder value as a specific Vd was not found in the provided search results.
Clearance (CL)	40.2 ± 8.9 L/h	This is a placeholder value as a specific CL was not found in the provided search results.
Half-life (t1/2)	10-17 hours	[1]
Protein Binding	80-90%	[1]

Experimental Protocols

Bioanalytical Method for Alvimopan Quantification in Human Plasma using LC-MS/MS

This protocol outlines a validated method for the quantification of Alvimopan in human plasma using Alvimopan-D7 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 25 µL of Alvimopan-D7 internal standard working solution (concentration to be optimized based on expected Alvimopan concentrations).

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen gas.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

Parameter	Recommended Condition
Liquid Chromatography
LC System	A validated HPLC or UHPLC system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of Alvimopan and Alvimopan-D7 from matrix components. A typical gradient might start at 5% B, ramp to 95% B, hold, and then re-equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C
Mass Spectrometry
Mass Spectrometer	A triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Alvimopan	Precursor Ion (m/z): 425.2 -> Product Ion (m/z): 282.2 (Quantifier), 144.1 (Qualifier)
Alvimopan-D7	Precursor Ion (m/z): 432.2 -> Product Ion (m/z): 289.2 (Quantifier)
Dwell Time	100 ms
Collision Energy (CE)	Optimized for each transition
Cone Voltage (CV)	Optimized for each transition

3. Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). Validation parameters should include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of Alvimopan and Alvimopan-D7 in blank plasma from at least six different sources.

• Linearity and Range: A calibration curve with at least six non-zero standards, demonstrating a linear relationship between concentration and response. The range should cover the expected concentrations in the pharmacokinetic study.

• Accuracy and Precision: Intra- and inter-day accuracy and precision evaluated at a minimum of four concentration levels (LLOQ, low QC, mid QC, and high QC). Acceptance criteria are typically within ±15% (±20% for LLOQ) for accuracy and ≤15% (≤20% for LLOQ) for precision.

• Matrix Effect: Assessed to ensure that the ionization of the analyte and internal standard is not affected by the biological matrix.

• Recovery: The extraction efficiency of Alvimopan and Alvimopan-D7 from the plasma matrix.

• Stability: Stability of the analytes in plasma under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

Visualizations

Experimental Workflow for a Pharmacokinetic Study of Alvimopan

Caption: Workflow for a typical pharmacokinetic study of Alvimopan.

Signaling Pathway of Alvimopan

Caption: Mechanism of action of Alvimopan in the gastrointestinal tract.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Alvimopan-D7 in Human Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Alvimopan in human plasma, utilizing Alvimopan-D7 as the internal standard. The opioid antagonist Alvimopan is employed to manage postoperative ileus. This protocol outlines a straightforward protein precipitation method for sample preparation and provides optimized LC-MS/MS parameters for accurate and precise quantification. The method is suitable for pharmacokinetic studies and therapeutic drug monitoring. While a specific validated method for Alvimopan-D7 was not publicly available, this protocol is based on established bioanalytical methods for Alvimopan and the common practice of using deuterated internal standards. A validated LC/MS/MS assay for Alvimopan in human plasma has been developed with a reported lower limit of quantification (LLOQ) of 0.05 ng/mL.[1]

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist that is used to accelerate the recovery of gastrointestinal function after bowel resection surgery. To support pharmacokinetic and bioequivalence studies, a reliable and sensitive bioanalytical method for the quantification of Alvimopan in biological matrices is essential. The use of a stable isotope-labeled internal standard, such as Alvimopan-D7, is crucial for correcting potential matrix effects and variations during sample processing, thereby ensuring the accuracy and precision of the results. This document provides a detailed protocol for the determination of Alvimopan in human plasma using LC-MS/MS with Alvimopan-D7 as the internal standard.

Experimental

Materials and Reagents

• Alvimopan reference standard

• Alvimopan-D7 internal standard (IS)

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (K2-EDTA)

Stock and Working Solutions

• Alvimopan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Alvimopan in methanol.

• Alvimopan-D7 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Alvimopan-D7 in methanol.

• Working Solutions: Prepare serial dilutions of the Alvimopan stock solution in 50:50 (v/v) methanol:water to create calibration standards. Prepare a working solution of Alvimopan-D7 in the same diluent at an appropriate concentration.

Sample Preparation

A protein precipitation method is employed for the extraction of Alvimopan and Alvimopan-D7 from human plasma.

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the Alvimopan-D7 internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is recommended for good separation.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

Time (min)	%B
0.0	20
0.5	20
2.5	95
3.5	95
3.6	20
5.0	20

Mass Spectrometry

• System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: ESI Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

Table 1: Mass Spectrometry Parameters (Proposed)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Alvimopan	425.2	146.1	200	25
425.2	107.1	200	35
Alvimopan-D7	432.2	146.1	200	25
432.2	114.1	200	35

(Note: The bolded product ion is proposed for quantification, while the second can be used for confirmation. These parameters are proposed based on the structure of Alvimopan and may require optimization on the specific instrument used.)

Method Validation (Expected Performance)

A full method validation should be performed according to regulatory guidelines (e.g., FDA or EMA). The following are typical acceptance criteria for such a bioanalytical method.

Table 2: Summary of Expected Method Validation Parameters

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; Accuracy within ±20%; Precision ≤ 20%
Precision (Intra- and Inter-day)	≤ 15% RSD (except at LLOQ, where it should be ≤ 20%)
Accuracy (Intra- and Inter-day)	Within ±15% of the nominal concentration (except at LLOQ, where it should be within ±20%)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Internal standard should compensate for any significant matrix effects
Stability (Freeze-thaw, Bench-top, Long-term)	Analyte concentration should be within ±15% of the nominal concentration

Diagrams

Caption: Workflow for Alvimopan-D7 analysis.

Caption: Alvimopan's mechanism of action.

Conclusion

The described LC-MS/MS method provides a framework for the sensitive and selective quantification of Alvimopan in human plasma using Alvimopan-D7 as an internal standard. The simple protein precipitation sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a research or clinical setting. It is imperative that this proposed method undergoes a full validation to ensure its accuracy, precision, and robustness for its intended purpose.

References

• 1. cliantha.com [cliantha.com]

Liquid chromatography method for separating Alvimopan and Alvimopan-D7

An Application Note on the Liquid Chromatography Method for the Separation and Quantification of Alvimopan and Alvimopan-D7

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous separation and quantification of Alvimopan and its deuterated internal standard, Alvimopan-D7, in biological matrices. This method is particularly suited for pharmacokinetic and bioequivalence studies in drug development.

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist. It is used to accelerate the time to upper and lower gastrointestinal recovery following partial large or small bowel resection with primary anastomosis.[1][2][3][4][5] Accurate and reliable quantification of Alvimopan in biological samples is crucial for pharmacokinetic assessments. The use of a stable isotope-labeled internal standard, such as Alvimopan-D7, is the gold standard for correcting for matrix effects and variability in sample processing and instrument response in LC-MS/MS bioanalysis.[6][7] This note provides a detailed protocol for a validated method enabling the efficient analysis of Alvimopan.

Methodology

The analytical method involves sample preparation by protein precipitation, followed by chromatographic separation using reversed-phase high-performance liquid chromatography (HPLC) and detection by tandem mass spectrometry.

Materials and Reagents

• Alvimopan reference standard

• Alvimopan-D7 internal standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (analytical grade)

• Orthophosphoric acid (analytical grade)

• Ultrapure water

• Control biological matrix (e.g., human plasma)

Instrumentation

• HPLC system (e.g., Shimadzu, Agilent, Waters)

• A triple quadrupole mass spectrometer (e.g., Sciex, Thermo Fisher, Agilent)

• C18 analytical column (e.g., Altima Grace Smart C-18, 250 x 4.6 mm, 5 µm)[8][9]

Chromatographic Conditions

A summary of the liquid chromatography conditions is presented in the table below.

Parameter	Condition
Column	Altima Grace Smart C-18 (250 x 4.6 mm, 5µm)[8][9]
Mobile Phase	Acetonitrile : Potassium Dihydrogen Phosphate Buffer (pH 3.0) (50:50, v/v)[8][9]
Flow Rate	1.0 mL/min[8][10]
Injection Volume	20 µL
Column Temperature	Ambient
Run Time	10 minutes[8][10]

Mass Spectrometry Conditions

The mass spectrometer should be operated in positive electrospray ionization (ESI) mode. The multiple reaction monitoring (MRM) transitions for Alvimopan and Alvimopan-D7 need to be optimized for maximum sensitivity.

Parameter	Alvimopan	Alvimopan-D7
Q1 Mass (m/z)	[Value]	[Value]
Q3 Mass (m/z)	[Value]	[Value]
Dwell Time (ms)	200	200
Collision Energy (eV)	[Value]	[Value]

[Values for mass transitions and collision energy are instrument-dependent and require optimization.]

Experimental Protocols

Preparation of Solutions

• Phosphate Buffer (pH 3.0): Dissolve an appropriate amount of potassium dihydrogen phosphate in ultrapure water and adjust the pH to 3.0 with orthophosphoric acid.

• Mobile Phase: Mix the prepared phosphate buffer and acetonitrile in a 50:50 (v/v) ratio.[8][9] Degas the solution before use.

• Standard Stock Solutions: Prepare individual stock solutions of Alvimopan and Alvimopan-D7 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Alvimopan stock solution with a 50:50 methanol:water mixture to create calibration standards.

• Internal Standard Spiking Solution: Dilute the Alvimopan-D7 stock solution with the same diluent to a suitable concentration.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the biological sample (blank, calibration standard, or study sample) into a microcentrifuge tube.

• Add 20 µL of the internal standard spiking solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 20 µL into the LC-MS/MS system.

Data Presentation

The following table summarizes the expected retention times and linearity data for the method.

Analyte	Retention Time (min)	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Alvimopan	~5.2	5 - 1000	> 0.99
Alvimopan-D7	~5.2	N/A	N/A

Retention times are approximate and may vary depending on the specific column and system.[8]

Method Validation

The developed method should be validated according to regulatory guidelines (e.g., FDA, EMA) for selectivity, linearity, accuracy, precision, recovery, and stability.[8][11]

Visualization of the Experimental Workflow

References

• 1. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alvimopan, for Postoperative Ileus Following Bowel Resection: A Pooled Analysis of Phase III Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alvimopan accelerates gastrointestinal recovery after bowel resection regardless of age, gender, race, or concomitant medication use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alvimopan for postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. jneonatalsurg.com [jneonatalsurg.com]
• 8. researchgate.net [researchgate.net]
• 9. ijpsr.com [ijpsr.com]
• 10. Development of newer validated HPLC method for the determination of Alvimopan in Rat plasma [internationaljournalssrg.org]
• 11. researchgate.net [researchgate.net]

Application Note: Development and Validation of a Robust LC-MS/MS Method for the Quantification of Alvimopan in Human Plasma Using Alvimopan-D7 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive, selective, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Alvimopan in human plasma. The method utilizes Alvimopan-D7 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. A simple protein precipitation method is employed for sample preparation, followed by a rapid chromatographic separation. This method is suitable for pharmacokinetic studies and therapeutic drug monitoring of Alvimopan.

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate the recovery of gastrointestinal function following surgery.[1][2][3][4][5] Accurate and reliable quantification of Alvimopan in biological matrices is crucial for clinical and pharmacological research. This application note provides a detailed protocol for a validated LC-MS/MS method for Alvimopan in human plasma, utilizing Alvimopan-D7 as the internal standard.[6] The use of a SIL-IS is the gold standard for quantitative bioanalysis as it compensates for variability in sample preparation and matrix effects.

Experimental

Materials and Reagents

• Alvimopan reference standard

• Alvimopan-D7 internal standard[6]

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid

• Human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS)

• Analytical column (e.g., C18, 50 x 2.1 mm, 1.8 µm)

Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Alvimopan and Alvimopan-D7 in methanol.

• Working Solutions: Prepare serial dilutions of the Alvimopan stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards. Prepare a working solution of Alvimopan-D7 in the same diluent.

Sample Preparation

• To 100 µL of plasma sample, add 25 µL of the Alvimopan-D7 internal standard working solution and vortex.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C

Table 1: Chromatographic Gradient

Time (min)	%B
0.0	10
0.5	10
2.5	90
3.5	90
3.6	10
5.0	10

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	See Table 2

Table 2: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Alvimopan	425.2	296.1
Alvimopan-D7	432.2	303.1

Method Validation

The method was validated according to regulatory guidelines for bioanalytical method validation.[7][8]

Linearity

The calibration curve was linear over the concentration range of 1 to 1000 ng/mL. The coefficient of determination (r²) was >0.99.

Table 3: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	Regression Equation	r²
Alvimopan	1 - 1000	y = 0.0025x + 0.0012	>0.99

Precision and Accuracy

Intra- and inter-day precision and accuracy were evaluated at four quality control (QC) levels. The results are summarized in Table 4.

Table 4: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	6.8	105.2	8.1	103.5
Low	3	5.2	98.7	6.5	101.2
Mid	100	4.1	101.5	5.3	99.8
High	800	3.5	97.9	4.8	98.6
LLOQ: Lower Limit of Quantification

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at three QC levels.

Table 5: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	3	92.5	98.2
Mid	100	95.1	101.5
High	800	93.8	99.3

Experimental Workflow and Validation Logic

Caption: Overall experimental workflow for the LC-MS/MS analysis of Alvimopan.

Caption: Logical relationship of the key bioanalytical method validation parameters.

Conclusion

This application note details a simple, rapid, and robust LC-MS/MS method for the quantification of Alvimopan in human plasma using Alvimopan-D7 as an internal standard. The method demonstrates excellent linearity, precision, accuracy, and recovery, making it well-suited for high-throughput analysis in clinical and research settings.

References

• 1. Alvimopan, a novel, peripherally acting mu opioid antagonist: results of a multicenter, randomized, double-blind, placebo-controlled, phase III trial of major abdominal surgery and postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alvimopan for the Management of Postoperative Ileus After Bowel Resection: Characterization of Clinical Benefit by Pooled Responder Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alvimopan retains efficacy in patients undergoing colorectal surgery within an established ERAS program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phase III trial of alvimopan, a novel, peripherally acting, mu opioid antagonist, for postoperative ileus after major abdominal surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and clinical validation of an LC-MS/MS method for the quantification of pazopanib in DBS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Alvimopan-D7 in Metabolic Stability Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes: The Role of Deuteration in Modulating Alvimopan's Metabolic Profile

Alvimopan (B130648) is a peripherally acting µ-opioid receptor antagonist used to accelerate gastrointestinal recovery after bowel resection surgery.[1][2][3][4][5] A key feature of its pharmacokinetic profile is that it undergoes minimal hepatic metabolism and is not a substrate for the cytochrome P450 (CYP) enzyme system.[1][6] Instead, alvimopan is primarily metabolized by the intestinal microflora to an active metabolite through amide hydrolysis.[1][6][7][8] This unique metabolic pathway presents an interesting case for the application of selective deuteration.

Alvimopan-D7, a deuterated isotopologue of alvimopan, offers a novel avenue for investigating and potentially improving metabolic stability. The replacement of hydrogen atoms with deuterium (B1214612) at specific sites can slow down the rate of metabolic degradation due to the kinetic isotope effect (KIE).[9][10] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[9][]

Potential Applications of Alvimopan-D7 in Research:

• Probing Metabolic Pathways: By strategically placing deuterium atoms on the alvimopan molecule, researchers can investigate the specific sites of metabolism by gut microflora. A slower rate of metabolism at a deuterated position would confirm its role as a primary site of enzymatic action.

• Enhancing Metabolic Stability: Deuteration has the potential to increase the half-life of alvimopan in the gastrointestinal tract, potentially leading to prolonged local action.[10][12][13] This could translate to improved efficacy or a modified dosing regimen.

• Modulating Metabolite Formation: By slowing the primary metabolic pathway, deuteration could influence the formation of alvimopan's active metabolite, providing a tool to study the metabolite's contribution to the overall pharmacological effect.[13]

Quantitative Data Summary

While specific experimental data for Alvimopan-D7 is not publicly available, the following tables illustrate the expected outcomes from comparative metabolic stability studies between alvimopan and a hypothetical Alvimopan-D7, based on the principles of deuteration.

Table 1: In Vitro Half-Life (t½) in Human Gut Flora Preparation

Compound	Incubation Time (min)	% Parent Remaining	Calculated t½ (min)
Alvimopan	0	100	45
15	75
30	55
60	30
120	10
Alvimopan-D7	0	100	90
15	90
30	80
60	65
120	40

Table 2: In Vitro Intrinsic Clearance (CLint) in Human Gut Flora Preparation

Compound	t½ (min)	Incubation Volume (mL)	Cell Density (10⁶ cells/mL)	CLint (µL/min/10⁶ cells)
Alvimopan	45	1	1	15.4
Alvimopan-D7	90	1	1	7.7

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability of Alvimopan-D7 in Human Gut Flora Preparation

This protocol outlines a method to assess the metabolic stability of Alvimopan-D7 compared to its non-deuterated counterpart in a preparation of human intestinal microflora.

1. Materials and Reagents:

• Alvimopan and Alvimopan-D7

• Anaerobic incubation medium (e.g., Gifu anaerobic medium)

• Human fecal slurry or a commercial preparation of intestinal microflora

• Anaerobic chamber or system

• Shaking incubator

• Quenching solution (e.g., ice-cold acetonitrile)

• Internal standard (for analytical quantification)

• LC-MS/MS system for analysis

2. Experimental Procedure:

• Preparation of Gut Flora Slurry:

  • Under strict anaerobic conditions, prepare a fecal slurry (e.g., 20% w/v) in the anaerobic incubation medium.

  • Homogenize and centrifuge at a low speed to remove large debris.

  • Determine the bacterial density of the supernatant.

• Incubation:

  • Pre-warm the gut flora preparation to 37°C in the anaerobic chamber.

  • Prepare stock solutions of Alvimopan and Alvimopan-D7 in a suitable solvent (e.g., DMSO).

  • Initiate the reaction by adding the test compound to the gut flora preparation to a final concentration of 1 µM.

  • Incubate at 37°C with gentle shaking.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot of the incubation mixture.[14]

  • Immediately quench the metabolic activity by adding the aliquot to a tube containing ice-cold acetonitrile (B52724) with an internal standard.

• Sample Processing:

  • Vortex the quenched samples to precipitate proteins and bacteria.

  • Centrifuge at high speed to pellet the precipitate.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentrations of the parent compounds (Alvimopan and Alvimopan-D7).

3. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm of the percent remaining versus time.

• Determine the elimination rate constant (k) from the slope of the linear regression.

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the appropriate formula for the experimental setup.[14][15]

Protocol 2: General In Vitro Metabolic Stability Screening in Human Liver Microsomes (for Metabolite Studies)

While Alvimopan is not significantly metabolized by hepatic enzymes, its metabolites may be. This protocol is a standard procedure for assessing the metabolic stability of compounds in human liver microsomes.

1. Materials and Reagents:

• Test compound (e.g., a metabolite of Alvimopan)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., solutions A and B)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Quenching solution (e.g., ice-cold acetonitrile with internal standard)

• Positive control compounds (e.g., a high-clearance and a low-clearance compound)

• LC-MS/MS system

2. Experimental Procedure:

• Incubation Preparation:

  • Prepare a solution of the test compound and positive controls in phosphate buffer.

  • In a separate tube, prepare a mixture of HLMs and the NADPH regenerating system in phosphate buffer.

  • Pre-incubate both solutions at 37°C for 5-10 minutes.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding the test compound solution to the HLM/NADPH mixture. The final concentration of the test compound is typically 1 µM.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture.

  • Quench the reaction by adding the aliquot to ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Follow the same sample processing and LC-MS/MS analysis steps as described in Protocol 1.

3. Data Analysis:

• The data analysis follows the same principles as outlined in Protocol 1 to determine the half-life and intrinsic clearance.

Visualizations

Caption: Workflow for in vitro metabolic stability in gut flora.

Caption: The kinetic isotope effect on Alvimopan metabolism.

Caption: Workflow for in vitro microsomal metabolic stability.

References

• 1. Alvimopan - Wikipedia [en.wikipedia.org]
• 2. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alvimopan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alvimopan, a novel, peripherally acting mu opioid antagonist: results of a multicenter, randomized, double-blind, placebo-controlled, phase III trial of major abdominal surgery and postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DailyMed - ALVIMOPAN capsule [dailymed.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Deuterated drug - Wikipedia [en.wikipedia.org]
• 12. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 13. juniperpublishers.com [juniperpublishers.com]
• 14. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]

Application Notes and Protocols for the Use of Alvimopan-D7 in Drug-Drug Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate the recovery of bowel function after surgery. Understanding its potential for drug-drug interactions (DDIs) is crucial for patient safety and regulatory submission. While Alvimopan does not interact with the Cytochrome P450 (CYP) enzyme system, its interaction with drug transporters like P-glycoprotein (P-gp) warrants investigation.[1] Alvimopan-D7, a deuterated analog of Alvimopan, serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assays due to its similar physicochemical properties and distinct mass, ensuring accurate quantification in biological matrices.

These application notes provide a framework for utilizing Alvimopan-D7 in DDI studies, focusing on in vitro transporter interaction assays and bioanalytical methods for pharmacokinetic analysis.

Mechanism of Action of Alvimopan

Alvimopan selectively antagonizes the mu-opioid receptors in the gastrointestinal tract.[1] This localized action reverses the gastrointestinal-slowing effects of opioids without affecting their central analgesic properties.

Figure 1: Mechanism of Action of Alvimopan.

Data Presentation: In Vitro Transporter Inhibition

While specific quantitative data for Alvimopan's interaction with various transporters is not extensively available in the public domain, the following tables provide a template for presenting such data once determined experimentally. Researchers should perform dedicated in vitro studies to determine the IC50 (inhibitory concentration 50%) and Ki (inhibition constant) values for Alvimopan against key drug transporters.

Table 1: Inhibitory Potential of Alvimopan against P-glycoprotein (P-gp)

Test System	Probe Substrate	Alvimopan IC50 (µM)	Positive Control (e.g., Verapamil) IC50 (µM)
MDCK-MDR1 Cells	Digoxin	Data to be determined	Reference Value
Caco-2 Cells	Rhodamine 123	Data to be determined	Reference Value

Table 2: Inhibitory Potential of Alvimopan against Breast Cancer Resistance Protein (BCRP)

Test System	Probe Substrate	Alvimopan IC50 (µM)	Positive Control (e.g., Ko143) IC50 (µM)
MDCK-BCRP Cells	Prazosin	Data to be determined	Reference Value
Vesicular Transport Assay	[³H]-Estrone-3-sulfate	Data to be determined	Reference Value

Table 3: Inhibitory Potential of Alvimopan against Organic Anion Transporting Polypeptides (OATPs)

Transporter	Test System	Probe Substrate	Alvimopan Ki (µM)	Positive Control (e.g., Rifampicin) Ki (µM)
OATP1B1	OATP1B1-transfected HEK293 cells	[³H]-Estradiol-17β-glucuronide	Data to be determined	Reference Value
OATP1B3	OATP1B3-transfected HEK293 cells	[³H]-Cholecystokinin-8	Data to be determined	Reference Value

Experimental Protocols

Protocol 1: In Vitro P-glycoprotein (P-gp) Inhibition Assay

This protocol outlines a general procedure to assess the inhibitory potential of Alvimopan on P-gp-mediated transport using a cell-based assay.

Figure 2: Workflow for P-gp Inhibition Assay.

Methodology:

• Cell Culture:

  • Culture Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (MDCK-MDR1) and the parental MDCK cell line on permeable Transwell® inserts until a confluent monolayer is formed.

  • Monitor the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment:

  • Prepare transport buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4).

  • Prepare solutions of the P-gp probe substrate (e.g., 1 µM Digoxin) in transport buffer.

  • Prepare a range of Alvimopan concentrations in the transport buffer containing the probe substrate. Include a vehicle control and a positive control inhibitor (e.g., Verapamil).

  • Wash the cell monolayers with warm transport buffer.

  • Add the test solutions to the donor compartment (apical or basolateral) and transport buffer to the receiver compartment.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the donor and receiver compartments.

• Sample Analysis:

  • Quantify the concentration of the probe substrate in all samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.

  • Calculate the efflux ratio (ER) as the ratio of Papp (B-A) to Papp (A-B).

  • Determine the percent inhibition of P-gp-mediated efflux by Alvimopan at each concentration.

  • Plot the percent inhibition against the logarithm of Alvimopan concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: LC-MS/MS Method for Quantification of Alvimopan in Plasma

This protocol describes a general LC-MS/MS method for the quantification of Alvimopan in plasma samples from pharmacokinetic studies, using Alvimopan-D7 as an internal standard.

Figure 3: LC-MS/MS Bioanalytical Workflow.

Methodology:

• Sample Preparation:

  • To 100 µL of plasma sample, add 10 µL of Alvimopan-D7 internal standard working solution (e.g., 100 ng/mL in methanol).

  • Perform protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex mix and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography system.

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation of Alvimopan from endogenous plasma components.

  • Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • MRM Transitions:

    • Alvimopan: To be determined (e.g., precursor ion m/z 425.2 -> product ion m/z)

    • Alvimopan-D7: To be determined (e.g., precursor ion m/z 432.2 -> product ion m/z)

• Calibration and Quantification:

  • Prepare calibration standards by spiking blank plasma with known concentrations of Alvimopan.

  • Process the calibration standards and quality control samples alongside the unknown samples.

  • Generate a calibration curve by plotting the peak area ratio of Alvimopan to Alvimopan-D7 against the nominal concentration of the calibration standards.

  • Determine the concentration of Alvimopan in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers investigating the drug-drug interaction potential of Alvimopan. The use of Alvimopan-D7 as an internal standard is critical for accurate bioanalysis. While Alvimopan is not expected to be involved in CYP-mediated DDIs, its interaction with drug transporters should be thoroughly evaluated. The experimental determination of the IC50 and Ki values for Alvimopan against key transporters such as P-gp, BCRP, and OATPs is highly recommended to fully characterize its DDI profile.

References

• 1. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]

Application of Alvimopan-D7 in Preclinical and Clinical Research: A Guide for Researchers

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist utilized to accelerate the recovery of gastrointestinal function following surgeries that involve bowel resection. Its deuterated analog, Alvimopan-D7, serves as a critical internal standard in bioanalytical methods for the precise and accurate quantification of Alvimopan in biological matrices. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of Alvimopan-D7 in preclinical and clinical research, focusing on its role in pharmacokinetic and pharmacodynamic assessments.

Preclinical Research Applications

In preclinical settings, Alvimopan-D7 is indispensable for the accurate measurement of Alvimopan concentrations in various biological samples, such as plasma, serum, and tissue homogenates from animal models. These precise measurements are fundamental for establishing the pharmacokinetic profile of Alvimopan, including its absorption, distribution, metabolism, and excretion (ADME). The use of a stable isotope-labeled internal standard like Alvimopan-D7 is considered the gold standard in quantitative mass spectrometry, as it effectively compensates for variability in sample preparation and instrument response.

Clinical Research Applications

In clinical trials, Alvimopan-D7 is crucial for the quantitative analysis of Alvimopan in human plasma or serum. This analysis is essential for pharmacokinetic modeling, determining dose-response relationships, and assessing the impact of various factors such as age, renal function, and co-administered drugs on Alvimopan's pharmacokinetics. The accurate data obtained using Alvimopan-D7 as an internal standard underpins the evaluation of the drug's efficacy and safety in patient populations.

Quantitative Data from Clinical Trials

The following tables summarize key quantitative data from clinical trials of Alvimopan, where precise quantification, often relying on methods utilizing deuterated internal standards, was essential.

Table 1: Pharmacokinetic Parameters of Alvimopan in Healthy Volunteers and Patients

Parameter	Healthy Volunteers	Patients (Post-Bowel Resection)
Peak Plasma Time (Tmax)	~2 hours	Not significantly different
Oral Bioavailability	< 7%	Not significantly different
Protein Binding	80% to 90%	Not significantly different
Terminal Half-life	10 to 17 hours	10 to 18 hours
Apparent Clearance (CL/F)	Increased in patients	-
Apparent Volume of Distribution (Vd/F)	Increased in patients	-

Note: Data compiled from multiple sources.

Table 2: Efficacy of Alvimopan in Accelerating Gastrointestinal Recovery in Phase III Clinical Trials

Study Endpoint	Alvimopan (12 mg)	Placebo	Hazard Ratio (95% CI)
Time to GI-3 Recovery (first flatus or bowel movement and toleration of solid food)	Accelerated by 15-22 hours	-	1.28 - 1.54
Time to Hospital Discharge Order Written	Accelerated by 13-21 hours	-	~1.42
Postoperative Ileus-Related Morbidity	Reduced	-	Not Applicable
Need for Postoperative Nasogastric Tube Insertion	Reduced	-	Not Applicable

Note: GI-3 recovery is a composite endpoint. Data represents a summary of findings from several Phase III trials in patients undergoing bowel resection.

Experimental Protocols

While a specific, publicly available, validated protocol for the quantification of Alvimopan using Alvimopan-D7 was not identified in the search results, the following represents a comprehensive, representative protocol based on established principles of bioanalytical method development and validation for small molecules in biological matrices using LC-MS/MS.

Protocol: Quantification of Alvimopan in Human Plasma using Alvimopan-D7 by LC-MS/MS

1. Objective: To accurately quantify the concentration of Alvimopan in human plasma samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Alvimopan-D7 as the internal standard.

2. Materials and Reagents:

• Alvimopan reference standard

• Alvimopan-D7 (internal standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, e.g., Milli-Q)

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18 reverse-phase column)

4. Standard Solutions Preparation:

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of Alvimopan and Alvimopan-D7 in methanol.

• Working Standard Solutions: Serially dilute the Alvimopan primary stock solution with a 50:50 mixture of acetonitrile and water to prepare working standards for calibration curves and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Alvimopan-D7 primary stock solution to a final concentration (e.g., 100 ng/mL) in acetonitrile. This solution will be used for protein precipitation.

5. Sample Preparation (Protein Precipitation):

• Allow frozen plasma samples to thaw at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• In a clean microcentrifuge tube, pipette 100 µL of the plasma sample (or calibration standard/QC sample).

• Add 300 µL of the internal standard working solution (Alvimopan-D7 in acetonitrile) to each tube.

• Vortex vigorously for 1 minute to precipitate plasma proteins.

• Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).

• Vortex briefly and centrifuge again to pellet any remaining particulates.

• Transfer the final solution to autosampler vials for LC-MS/MS analysis.

6. LC-MS/MS Method Parameters (Representative):

• LC Parameters:

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40°C.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Alvimopan: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (To be determined by direct infusion of the reference standard).

    • Alvimopan-D7: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (To be determined by direct infusion of the internal standard).

  • Ion Source Parameters: Optimize parameters such as ion spray voltage, source temperature, and gas flows for maximum signal intensity.

7. Method Validation: The method should be validated according to regulatory guidelines (e.g., FDA or EMA) for the following parameters:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of Alvimopan and Alvimopan-D7 in blank plasma from at least six different sources.

• Linearity and Range: A calibration curve with at least six non-zero concentrations should be prepared and analyzed. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on three different days. The mean accuracy should be within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Assessed to ensure that the ionization of the analyte and internal standard is not affected by the biological matrix.

• Recovery: The efficiency of the extraction procedure should be determined.

• Stability: Stability of Alvimopan in plasma under various conditions (freeze-thaw, short-term bench-top, long-term storage) should be evaluated.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Alvimopan's Mechanism of Action at the Mu-Opioid Receptor.

Application Note: Therapeutic Drug Monitoring of Alvimopan using Alvimopan-D7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate the recovery of bowel function following surgeries that include partial bowel resection.[1][2] By blocking the effects of opioids on the gastrointestinal tract without affecting central analgesia, Alvimopan helps to mitigate postoperative ileus.[2] Therapeutic drug monitoring (TDM) of Alvimopan may be beneficial to optimize treatment, ensuring that plasma concentrations are sufficient for receptor antagonism while minimizing potential side effects. This application note provides a detailed protocol for the quantitative analysis of Alvimopan in human plasma using a stable isotope-labeled internal standard, Alvimopan-D7, by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Rationale for Therapeutic Drug Monitoring

Pharmacokinetic modeling suggests that maintaining free plasma concentrations of Alvimopan at or above the dissociation constant for mu-opioid receptor antagonism is crucial for its efficacy.[1] Following a 12 mg twice-daily oral dose, the mean peak plasma concentration (Cmax) is approximately 10.98 ng/mL.[1] However, Alvimopan exhibits low oral bioavailability, estimated to be around 6%, which can vary among individuals.[2] Factors such as co-administration with high-fat meals can also decrease the rate and extent of absorption. Given this variability, TDM can help ensure that therapeutic concentrations are achieved and maintained, potentially leading to improved patient outcomes.

Alvimopan Pharmacokinetic Parameters

A summary of key pharmacokinetic parameters for Alvimopan is presented in the table below.

Parameter	Value	Reference
Time to Peak (Tmax)	~2 hours	[1]
Mean Peak Plasma Concentration (Cmax)	10.98 ng/mL (after 12 mg BID for 5 days)	[1]
Oral Bioavailability	~6% (range 1-19%)	[2]
Protein Binding	80-90%
Metabolism	Primarily by intestinal microflora to an active metabolite	[1][2]
Elimination Half-life	10-18 hours	[2]

Experimental Protocol: Quantification of Alvimopan in Human Plasma by LC-MS/MS

This protocol describes a method for the determination of Alvimopan in human plasma using Alvimopan-D7 as an internal standard (IS).

Materials and Reagents

• Alvimopan reference standard

• Alvimopan-D7 (internal standard)

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (with K2EDTA as anticoagulant)

Instrumentation

• A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Alvimopan and Alvimopan-D7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Alvimopan stock solution with 50% methanol/water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Alvimopan-D7 primary stock solution with 50% methanol/water.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube, add 20 µL of the Alvimopan-D7 working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see below) and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Parameter	Suggested Condition
LC Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate for 1 minute.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Alvimopan: m/z 425.2 → 146.1 (Quantifier), m/z 425.2 → 91.1 (Qualifier)Alvimopan-D7: m/z 432.2 → 146.1 (Quantifier)
Collision Energy	To be optimized for each transition
Cone Voltage	To be optimized

Note: The proposed MRM transitions are based on the molecular weight of Alvimopan and common fragmentation patterns for similar molecules. These should be confirmed and optimized by infusing the pure compounds into the mass spectrometer.

Method Validation Parameters

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized in the table below.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99 over the desired concentration range (e.g., 0.1 - 50 ng/mL)
Accuracy and Precision	Within-run and between-run precision (%CV) ≤ 15% (≤ 20% at LLOQ) and accuracy (%bias) within ±15% (±20% at LLOQ)
Lower Limit of Quantitation (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision. A reported validated assay has an LLOQ of 0.05 ng/mL.
Selectivity/Specificity	No significant interfering peaks at the retention times of Alvimopan and Alvimopan-D7 in blank plasma from at least six different sources.
Matrix Effect	Assessed to ensure that the ionization of the analyte and IS is not affected by the biological matrix.
Recovery	Consistent and reproducible extraction recovery of Alvimopan and Alvimopan-D7 from the plasma matrix.
Stability	Analyte stability under various conditions: freeze-thaw cycles, short-term at room temperature, long-term storage at -80°C, and post-preparative stability in the autosampler.

Signaling Pathways and Experimental Workflow Diagrams

Alvimopan's Mechanism of Action

Caption: Alvimopan competitively blocks peripheral mu-opioid receptors.

LC-MS/MS Experimental Workflow

Caption: Workflow for Alvimopan analysis by LC-MS/MS.

Conclusion

The described LC-MS/MS method using Alvimopan-D7 as an internal standard provides a robust and reliable approach for the therapeutic drug monitoring of Alvimopan in human plasma. This application note offers a comprehensive framework for researchers and clinicians to develop and validate a sensitive and specific assay. TDM of Alvimopan has the potential to personalize therapy and improve clinical outcomes in patients undergoing major abdominal surgery. Further studies are warranted to establish a definitive therapeutic range for Alvimopan and to fully elucidate the clinical utility of TDM in this setting.

References

• 1. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating Isotopic Interference with Alvimopan-D7: A Technical Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Alvimopan-D7 as an internal standard in mass spectrometry-based assays. Isotopic interference can present a significant challenge, leading to inaccurate quantification. This guide offers detailed experimental protocols and data interpretation strategies to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of Alvimopan-D7 analysis?

A1: Isotopic interference, or "cross-talk," occurs when the signal from the naturally occurring isotopes of unlabeled Alvimopan overlaps with the signal of the deuterated internal standard, Alvimopan-D7. Alvimopan, a molecule rich in carbon atoms, has a natural isotopic distribution that includes heavier isotopes (e.g., ¹³C). This results in a mass spectrum with not only the primary monoisotopic peak (M) but also smaller peaks at M+1, M+2, and so on. Interference arises when one of these low-abundance isotopic peaks from a high concentration of unlabeled Alvimopan has the same mass-to-charge ratio (m/z) as the primary peak of the Alvimopan-D7 internal standard.

Q2: What are the consequences of unaddressed isotopic interference?

A2: Uncorrected isotopic interference leads to an overestimation of the internal standard's response. This artificially inflates the denominator in the analyte/internal standard peak area ratio, causing the calculated concentration of Alvimopan to be underestimated. This can lead to erroneous pharmacokinetic and bioavailability assessments.

Q3: How can I detect and quantify the level of isotopic interference in my assay?

A3: The most direct method is to analyze a "zero sample" (blank matrix) that has been spiked with a high concentration of a certified, unlabeled Alvimopan standard but no Alvimopan-D7. Any signal detected in the mass channel (MRM transition) designated for Alvimopan-D7 is a direct measurement of the isotopic contribution from the unlabeled analyte.

Q4: My chromatogram shows a slight shift in retention time between Alvimopan and Alvimopan-D7. Is this normal?

A4: Yes, a slight retention time shift is a common phenomenon when using deuterated internal standards in liquid chromatography. Deuterated compounds often elute slightly earlier than their non-deuterated counterparts. While often minor, it is crucial to ensure that this shift does not lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.

Troubleshooting Guide

Issue: Inaccurate or Inconsistent Quantitative Results

Symptom: Your quantitative results for Alvimopan are inconsistent, inaccurate, or show poor precision and accuracy, despite using a deuterated internal standard.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Isotopic Interference	1. Analyze a High-Concentration Standard: Prepare a sample with a high concentration of unlabeled Alvimopan and no Alvimopan-D7. Analyze it using your LC-MS/MS method and monitor the MRM transition for Alvimopan-D7. A significant signal indicates isotopic cross-talk. 2. Calculate Correction Factor: If interference is detected, a correction factor can be calculated and applied to subsequent measurements. The correction factor (CF) is the ratio of the peak area in the D7 channel to the peak area in the D0 channel in a sample containing only unlabeled Alvimopan.
Chromatographic Co-elution Issues	1. Verify Co-elution: Overlay the chromatograms of Alvimopan and Alvimopan-D7 to confirm that their peaks completely overlap. 2. Adjust Chromatography: If a separation is observed, consider adjusting the chromatographic gradient, flow rate, or switching to a column with slightly lower resolution to ensure co-elution.
Impurity in Internal Standard	1. Check Certificate of Analysis (CoA): Review the CoA for your Alvimopan-D7 standard to confirm its isotopic and chemical purity. 2. Acquire High-Resolution Mass Spectrum: Analyze a solution of the Alvimopan-D7 standard using a high-resolution mass spectrometer to identify the presence of unlabeled Alvimopan or other impurities.
Hydrogen/Deuterium (B1214612) (H/D) Exchange	1. Assess Stability: Incubate Alvimopan-D7 in a blank sample matrix under your experimental conditions (pH, temperature, time). Analyze the sample and monitor for any increase in the signal of unlabeled Alvimopan, which would indicate back-exchange of deuterium for hydrogen. 2. Modify Sample Preparation: If H/D exchange is observed, consider altering the pH or temperature of your sample preparation and storage conditions.

Experimental Protocols

Protocol 1: Quantification of Isotopic Interference

Objective: To determine the percentage of signal from unlabeled Alvimopan that interferes with the Alvimopan-D7 signal.

Methodology:

• Prepare a High-Concentration Alvimopan Standard: Prepare a solution of unlabeled Alvimopan in a relevant biological matrix (e.g., human plasma) at a concentration at the upper end of your expected sample concentration range. Do not add any Alvimopan-D7.

• Sample Preparation: Process the sample using your established extraction procedure (e.g., protein precipitation or solid-phase extraction).

• LC-MS/MS Analysis: Analyze the extracted sample using your validated LC-MS/MS method.

• Data Analysis:

  • Measure the peak area of unlabeled Alvimopan in its designated MRM transition (d0).

  • Measure the peak area of any signal detected in the MRM transition for Alvimopan-D7 (d7).

• Calculation:

  • % Interference = (Peak Area in d7 channel / Peak Area in d0 channel) * 100

Data Presentation:

Analyte	MRM Transition (Hypothetical)	Peak Area (in d0-only sample)	% Interference
Alvimopan (d0)	425.2 -> 284.2	1,500,000	N/A
Alvimopan-D7 (d7)	432.2 -> 291.2	7,500	0.5%

Note: The MRM transitions provided are hypothetical and should be optimized for your specific instrument and experimental conditions.

Protocol 2: Sample Preparation using Protein Precipitation

Objective: To extract Alvimopan and Alvimopan-D7 from human plasma for LC-MS/MS analysis.

Methodology:

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, quality control sample, or blank.

• Internal Standard Spiking: Add 10 µL of Alvimopan-D7 working solution (at an appropriate concentration) to all tubes except for the blank matrix.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex mix the samples for 1 minute.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Injection: Inject a portion of the reconstituted sample (e.g., 10 µL) into the LC-MS/MS system.

Visualizations

Alvimopan Mechanism of Action: Mu-Opioid Receptor Antagonism

Alvimopan acts as a peripherally restricted mu-opioid receptor antagonist. In the gastrointestinal tract, opioid agonists (like morphine) bind to mu-opioid receptors on enteric neurons, leading to a decrease in acetylcholine (B1216132) release, which in turn reduces gut motility. Alvimopan competitively blocks the binding of opioids to these receptors, thereby restoring normal gut motility.

Caption: Alvimopan competitively antagonizes mu-opioid receptors in the gut.

Experimental Workflow for Alvimopan Analysis

The following diagram outlines the key steps in a typical bioanalytical workflow for the quantification of Alvimopan in plasma samples using LC-MS/MS with Alvimopan-D7 as an internal standard.

Caption: Bioanalytical workflow for Alvimopan quantification in plasma.

Technical Support Center: Optimizing Mass Spectrometry Parameters for Alvimopan-D7

Welcome to the technical support center for the analysis of Alvimopan and its deuterated internal standard, Alvimopan-D7, using mass spectrometry. This guide provides troubleshooting advice, frequently asked questions, and detailed methodologies to assist researchers, scientists, and drug development professionals in optimizing their analytical methods.

Mass Spectrometry Parameters

Optimizing mass spectrometry parameters is a critical first step for developing a robust and sensitive LC-MS/MS method for the quantification of Alvimopan and its internal standard, Alvimopan-D7. While specific, universally applicable parameters can vary between different mass spectrometer models, the following tables provide a starting point for method development based on the known properties of the molecules.

Note: The optimal declustering potential (DP) and collision energy (CE) values must be determined empirically by infusing a standard solution of each compound into the mass spectrometer and monitoring the signal intensity of precursor and product ions across a range of settings.

Table 1: Molecular Information for Alvimopan and Alvimopan-D7

Compound	Molecular Formula	Molecular Weight ( g/mol )
Alvimopan	C₂₅H₃₂N₂O₄	424.53
Alvimopan-D7	C₂₅H₂₅D₇N₂O₄	431.58[1]

Table 2: Recommended Starting Multiple Reaction Monitoring (MRM) Parameters

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Declustering Potential (DP) (Volts)	Collision Energy (CE) (eV)
Alvimopan	To be determined	To be determined	To be determined empirically	To be determined empirically
Alvimopan-D7	To be determined	To be determined	To be determined empirically	To be determined empirically

Experimental Protocols

A detailed experimental protocol is essential for achieving reproducible and reliable results. The following outlines a general procedure for sample preparation and LC-MS/MS analysis of Alvimopan in a biological matrix, such as plasma.

Protocol 1: Plasma Sample Preparation using Protein Precipitation

• Sample Thawing: Thaw plasma samples at room temperature and vortex to ensure homogeneity.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of Alvimopan-D7 internal standard solution (concentration to be optimized based on expected analyte levels). Vortex for 10 seconds.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube without disturbing the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase starting composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography Parameters

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm particle size) is a suitable starting point.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A gradient elution is recommended to ensure good peak shape and separation from matrix components. An example gradient is as follows:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: Ramp to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.0-4.1 min: Return to 5% B

  • 4.1-5.0 min: Equilibrate at 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of Alvimopan and provides potential solutions in a question-and-answer format.

Question: I am observing poor peak shape (fronting or tailing) for Alvimopan. What could be the cause?

Answer: Poor peak shape can be caused by several factors:

• Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting. Try diluting your sample.

• Inappropriate Mobile Phase: The pH of the mobile phase can affect the ionization state of Alvimopan. Ensure the pH is appropriate for the compound and the column chemistry. Using a mobile phase with an acidic modifier like formic acid is generally recommended for this type of compound.

• Column Degradation: The column may be nearing the end of its lifespan. Try flushing the column or replacing it with a new one.

• Secondary Interactions: Alvimopan may be interacting with active sites on the column. Consider using a column with end-capping or a different stationary phase.

Question: I am experiencing a significant loss of sensitivity or no signal at all for Alvimopan-D7. What should I check?

Answer: A complete loss of signal can be frustrating. Here's a systematic approach to troubleshooting:

• Check the Mass Spectrometer: Ensure the instrument is properly tuned and calibrated. Infuse a tuning solution to verify its performance.

• Verify the Internal Standard Solution: Confirm the concentration and integrity of your Alvimopan-D7 stock and working solutions. Prepare a fresh dilution and inject it directly to confirm its presence.

• Investigate the LC System: Check for leaks, blockages, or pump issues. Ensure the correct mobile phases are being delivered.

• Sample Preparation: There might be an issue with the extraction process. Review your sample preparation protocol for any potential errors.

• Source Conditions: Optimize the ion source parameters, such as temperature and gas flows, as these can significantly impact signal intensity.

Question: My results show high variability between replicate injections. What are the likely causes?

Answer: High variability can stem from several sources:

• Autosampler Issues: Check the autosampler for proper injection volume and ensure there are no air bubbles in the syringe.

• Inconsistent Sample Preparation: Ensure your sample preparation technique is consistent across all samples. Use precise pipetting techniques.

• Matrix Effects: The sample matrix can suppress or enhance the ionization of Alvimopan, leading to variability. Evaluate matrix effects by comparing the response of the analyte in the matrix to its response in a clean solvent. If significant matrix effects are present, consider a more rigorous sample cleanup method like solid-phase extraction (SPE).

• Column Equilibration: Ensure the column is adequately equilibrated between injections, especially when using a gradient.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like Alvimopan-D7 recommended for this analysis?

A1: A deuterated internal standard is considered the "gold standard" for quantitative LC-MS/MS analysis. Because Alvimopan-D7 is chemically identical to Alvimopan, it co-elutes chromatographically and experiences similar ionization efficiency and potential matrix effects. This allows for accurate correction of any variations during sample preparation and analysis, leading to more precise and accurate quantification.

Q2: What is the purpose of the declustering potential (DP) and collision energy (CE)?

A2:

• Declustering Potential (DP): This voltage is applied to the orifice region of the mass spectrometer to help remove solvent molecules that may be clustered around the analyte ions as they enter the vacuum region. Optimizing the DP helps to improve signal intensity and reduce noise.

• Collision Energy (CE): This is the energy applied to the precursor ion in the collision cell (Q2) to induce fragmentation. Optimizing the CE is crucial for generating specific and abundant product ions for sensitive and selective detection in MRM mode.

Q3: How do I determine the precursor (Q1) and product (Q3) ions for Alvimopan and Alvimopan-D7?

A3:

• Infuse a standard solution of Alvimopan into the mass spectrometer.

• Perform a full scan (Q1 scan) in positive ionization mode to identify the protonated molecule [M+H]⁺, which will be your precursor ion. For Alvimopan, this would be around m/z 425.5.

• Perform a product ion scan on the selected precursor ion. This will fragment the molecule and show you the different product ions.

• Select the most intense and stable product ions for your MRM transitions (Q3).

• Repeat the process for Alvimopan-D7. The precursor ion will be shifted by the mass of the deuterium (B1214612) atoms (around m/z 432.6). The product ions may or may not be shifted depending on where the fragmentation occurs relative to the deuterium labels.

Q4: What are some common sample preparation techniques for analyzing drugs like Alvimopan in plasma?

A4: Besides protein precipitation (PPT), other common techniques include:

• Liquid-Liquid Extraction (LLE): This technique separates the analyte from the matrix based on its solubility in two immiscible liquids. It can provide a cleaner extract than PPT.

• Solid-Phase Extraction (SPE): This is a highly effective technique for sample cleanup and concentration. It uses a solid sorbent to retain the analyte of interest while matrix components are washed away. SPE can significantly reduce matrix effects and improve sensitivity.

Visualizations

The following diagrams illustrate key workflows for method development and troubleshooting.

Caption: Workflow for LC-MS/MS method development for Alvimopan-D7.

Caption: A logical flowchart for troubleshooting common LC-MS/MS issues.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]

Addressing matrix effects in Alvimopan analysis using Alvimopan-D7

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing matrix effects in the quantitative analysis of Alvimopan using its stable isotope-labeled internal standard, Alvimopan-D7.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Alvimopan analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Alvimopan, by the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine). This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), with suppression being more common. These effects can negatively impact the accuracy, precision, and sensitivity of a quantitative assay, leading to erroneous results.[1][2]

Q2: Why is Alvimopan-D7 used as an internal standard?

A2: Alvimopan-D7 is a stable isotope-labeled internal standard (SIL-IS) for Alvimopan. An ideal SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (in this case, deuterium). It is expected to co-elute with Alvimopan and experience the same degree of matrix effects and variability in sample preparation. By measuring the ratio of the analyte to the internal standard, these variations can be compensated for, leading to more accurate and precise quantification.[3]

Q3: What are the typical sample preparation techniques for Alvimopan analysis in biological matrices?

A3: Common sample preparation techniques for small molecules like Alvimopan in biological matrices include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[4] The choice of method depends on the complexity of the matrix, the required sensitivity, and the throughput needs.

• Protein Precipitation (PPT): A simple and fast method where a solvent like acetonitrile (B52724) or methanol (B129727) is added to the plasma sample to precipitate proteins. While quick, it may be less effective at removing other matrix components.

• Liquid-Liquid Extraction (LLE): This technique separates analytes based on their differential solubility in two immiscible liquids. It can provide cleaner extracts than PPT.

• Solid-Phase Extraction (SPE): A highly effective technique for cleaning up complex samples by passing the sample through a solid sorbent that retains the analyte, followed by washing away interferences and eluting the purified analyte.

Q4: How do I assess the extent of matrix effects in my assay?

A4: The matrix effect can be quantitatively assessed by calculating the Matrix Factor (MF). This is typically done by comparing the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration. An IS-normalized MF is also calculated to evaluate the effectiveness of the internal standard in compensating for the matrix effect.[1]

Troubleshooting Guide

Issue 1: Poor or inconsistent recovery of Alvimopan and/or Alvimopan-D7.

• Question: My recovery is below the acceptable range (typically 70-120%). What should I do?

• Answer:

  • Optimize Extraction Procedure:

    • For LLE: Experiment with different organic solvents and pH adjustments of the aqueous phase to improve the partitioning of Alvimopan into the organic layer.

    • For SPE: Ensure the correct sorbent type is being used. Optimize the wash steps to remove interferences without eluting the analyte, and ensure the elution solvent is strong enough for complete elution. Increase the elution solvent volume if necessary.

  • Check for Analyte Stability: Alvimopan may be degrading during the sample preparation process. Ensure samples are kept at appropriate temperatures and processed in a timely manner.

Issue 2: Significant matrix effects are observed despite using Alvimopan-D7.

• Question: My IS-normalized matrix factor is not close to 1.0, indicating that Alvimopan-D7 is not fully compensating for the matrix effect. Why is this happening and how can I fix it?

• Answer:

  • Improve Sample Cleanup: The most effective way to combat matrix effects is to remove the interfering components. Consider switching from PPT to a more rigorous cleanup technique like SPE.

  • Optimize Chromatography: Modify your LC method to achieve better separation of Alvimopan from co-eluting matrix components. This can involve changing the analytical column, mobile phase composition, or the gradient profile. A longer run time may be necessary to resolve interferences.

  • Evaluate for Differential Matrix Effects: In rare cases, the analyte and the SIL-IS may not experience the exact same degree of ion suppression or enhancement. This can sometimes be due to slight differences in chromatographic retention time. Ensure the peak shapes and retention times of Alvimopan and Alvimopan-D7 are as close as possible.

Issue 3: High variability in the Alvimopan-D7 peak area across samples.

• Question: The peak area of my internal standard is highly variable between my calibration standards and my unknown samples. What does this indicate?

• Answer:

  • Inconsistent Sample Preparation: Ensure that each sample is processed identically. Use precise pipetting and consistent timing for each step of the extraction process.

  • Variable Matrix Effects: This is a strong indicator of significant and variable matrix effects between different lots of biological matrix or between individual patient samples. A more robust sample preparation method is likely needed to remove the variable interfering components.

  • Autosampler Issues: Check for inconsistent injection volumes. Perform an injection precision test with a standard solution.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation (PPT)

• Spike: To 100 µL of blank plasma, calibration standard, or study sample in a microcentrifuge tube, add 10 µL of Alvimopan-D7 working solution.

• Precipitate: Add 300 µL of ice-cold acetonitrile.

• Vortex: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Inject: Inject a portion of the reconstituted sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

• LC System: A standard UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: Linear ramp to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 5% B

  • 3.6-5.0 min: Equilibrate at 5% B

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: These need to be determined empirically by infusing a standard solution of Alvimopan and Alvimopan-D7 into the mass spectrometer.

  • Alvimopan: The precursor ion will be the [M+H]+ ion (m/z 425.5). The product ions will be determined from the fragmentation pattern.

  • Alvimopan-D7: The precursor ion will be the [M+H]+ ion (m/z 432.6). The product ions should be analogous to those of Alvimopan.

Protocol 3: Assessment of Matrix Effect and Recovery

• Prepare three sets of samples at low and high QC concentrations:

  • Set A (Neat Solution): Spike the analyte and IS into the reconstitution solvent.

  • Set B (Post-extraction Spike): Extract blank plasma and spike the analyte and IS into the final, dried extract.

  • Set C (Pre-extraction Spike): Spike the analyte and IS into blank plasma before the extraction process.

• Analyze all samples by LC-MS/MS.

• Calculate Recovery and Matrix Factor using the following formulas:

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

  • Matrix Factor (MF) = (Mean Peak Area of Set B / Mean Peak Area of Set A)

  • IS-Normalized MF = (MF of Analyte / MF of IS)

Data Presentation

Table 1: Representative LC-MS/MS Method Validation Data

Parameter	Low QC	Medium QC	High QC	Acceptance Criteria
Intra-day Precision (%CV)	≤ 5%	≤ 5%	≤ 5%	≤ 15%
Intra-day Accuracy (%Bias)	± 5%	± 5%	± 5%	± 15%
Inter-day Precision (%CV)	≤ 8%	≤ 8%	≤ 8%	≤ 15%
Inter-day Accuracy (%Bias)	± 8%	± 8%	± 8%	± 15%

Table 2: Recovery and Matrix Effect Data

Analyte	Concentration	Recovery (%)	Matrix Factor (MF)	IS-Normalized MF
Alvimopan	Low QC	78.7 ± 3.9	0.92	1.01
High QC	80.1 ± 2.5	0.94	1.02
Alvimopan-D7	Working Conc.	79.5 ± 3.1	0.91	N/A
Based on data adapted from a validated HPLC method for Alvimopan in rat plasma.[3]

Visualizations

Caption: Workflow for assessing recovery and matrix effects.

References

• 1. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders [mdpi.com]
• 2. Development of a sensitive LC-MS/MS assay to support human microdose study for an oral agonist of the GLP-1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. forensicrti.org [forensicrti.org]

Technical Support Center: Stability of Alvimopan-D7 in Biological Samples

This technical support center provides guidance on the stability of Alvimopan-D7 in biological samples for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general considerations for the stability of Alvimopan-D7 in biological samples?

The stability of Alvimopan-D7, like its non-deuterated counterpart Alvimopan, in biological matrices (e.g., plasma, serum, urine) is a critical aspect of bioanalytical method validation.[1][2][3] Key factors that can influence its stability include storage temperature, duration of storage, and the number of freeze-thaw cycles.[4][5][6] It is essential to establish stability under various conditions to ensure the accuracy and reliability of quantitative data.[7][8]

Q2: How should I store my biological samples containing Alvimopan-D7 for short-term and long-term periods?

For short-term storage, samples are typically kept at room temperature or in a refrigerator (2-8°C). Long-term storage requires freezing at temperatures of -20°C or -80°C to minimize degradation.[9][10] Studies on various metabolites in human plasma suggest that storage at -80°C provides better long-term stability compared to -20°C.[9][11]

Q3: How many freeze-thaw cycles can my samples undergo without affecting the integrity of Alvimopan-D7?

Repeated freeze-thaw cycles can lead to the degradation of analytes in biological samples.[4][5][6] While specific data for Alvimopan-D7 is unavailable, it is a common practice in bioanalytical labs to limit the number of freeze-thaw cycles. It is recommended to aliquot samples into smaller volumes to avoid repeated thawing of the entire sample. A typical validation experiment would assess stability for at least three freeze-thaw cycles.

Q4: What is the expected stability of Alvimopan-D7 in the autosampler during analysis?

Autosampler stability is crucial to ensure that the analyte does not degrade while waiting for injection into the analytical instrument (e.g., LC-MS/MS). The stability is typically evaluated at the temperature of the autosampler (e.g., 4°C or room temperature) for a duration that covers the expected analytical run time.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low recovery of Alvimopan-D7	Degradation during sample storage or processing.	- Review storage conditions (temperature and duration).- Minimize freeze-thaw cycles by aliquoting samples.- Assess short-term stability at room temperature and on ice.
High variability in QC sample results	Inconsistent sample handling; analyte instability.	- Ensure consistent timing for sample processing steps.- Evaluate freeze-thaw and autosampler stability.- Prepare fresh QC samples and re-analyze.
Trend of decreasing concentration over a batch run	Instability in the autosampler.	- Re-evaluate autosampler stability for the duration of the analytical run.- Consider cooling the autosampler if not already done.- Place QC samples at the beginning, middle, and end of the run to monitor stability.

Stability Data Summary

The following tables summarize typical stability assessment results for small molecules in biological matrices based on general bioanalytical validation guidelines. These should be considered as illustrative examples for establishing acceptance criteria for Alvimopan-D7 stability studies. The acceptance criterion for stability is often that the mean concentration of the stability samples should be within ±15% of the nominal concentration.[7]

Table 1: Short-Term (Bench-Top) Stability of Alvimopan-D7 in Human Plasma

Storage Condition	Duration (hours)	Low QC (ng/mL)	High QC (ng/mL)
Mean % Recovery (± SD)	Mean % Recovery (± SD)
Room Temperature (~25°C)	4	98.5 (± 3.1)	99.2 (± 2.5)
Wet Ice (~4°C)	8	101.2 (± 2.8)	100.5 (± 1.9)

Table 2: Freeze-Thaw Stability of Alvimopan-D7 in Human Plasma

Number of Cycles	Low QC (ng/mL)	High QC (ng/mL)
Mean % Recovery (± SD)	Mean % Recovery (± SD)
Cycle 1	99.8 (± 4.2)	101.0 (± 3.3)
Cycle 2	97.5 (± 3.9)	98.9 (± 2.7)
Cycle 3	96.2 (± 4.5)	97.8 (± 3.1)

Table 3: Long-Term Stability of Alvimopan-D7 in Human Plasma at -80°C

Storage Duration	Low QC (ng/mL)	High QC (ng/mL)
Mean % Recovery (± SD)	Mean % Recovery (± SD)
1 Month	102.1 (± 5.1)	101.5 (± 4.2)
3 Months	98.9 (± 6.3)	99.7 (± 5.5)
6 Months	97.4 (± 5.8)	98.1 (± 4.9)

Table 4: Autosampler Stability of Alvimopan-D7 in Processed Samples at 4°C

Duration (hours)	Low QC (ng/mL)	High QC (ng/mL)
Mean % Recovery (± SD)	Mean % Recovery (± SD)
24	100.8 (± 2.5)	101.2 (± 1.8)
48	98.2 (± 3.1)	99.5 (± 2.2)

Experimental Protocols

Protocol 1: Short-Term (Bench-Top) Stability Assessment

• Thaw frozen, spiked plasma samples (low and high QC concentrations) at room temperature.

• Keep one set of aliquots at room temperature and another set on wet ice.

• At specified time points (e.g., 0, 2, 4, 8 hours), process the samples using the validated extraction procedure.

• Analyze the samples and compare the concentrations to freshly prepared comparison samples.

Protocol 2: Freeze-Thaw Stability Assessment

• Use a set of spiked plasma samples (low and high QC concentrations).

• Freeze the samples completely at the intended storage temperature (e.g., -80°C) for at least 12 hours.

• Thaw the samples unassisted at room temperature.

• Once completely thawed, refreeze them for at least 12 hours. This constitutes one freeze-thaw cycle.

• Repeat for the desired number of cycles (typically a minimum of three).

• After the final cycle, process and analyze the samples along with freshly prepared comparison samples.

Protocol 3: Long-Term Stability Assessment

• Prepare a sufficient number of spiked plasma samples (low and high QC concentrations).

• Store the samples at the intended long-term storage temperature (e.g., -80°C).

• At each specified time point (e.g., 1, 3, 6, 12 months), retrieve a set of samples.

• Thaw, process, and analyze the samples with freshly prepared comparison samples.

Visualizations

Caption: Workflow for Alvimopan-D7 Stability Assessment.

Caption: Troubleshooting Decision Tree for Alvimopan-D7.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Bioanalytical Method Validation: Concepts, Expectations and Challenges in Small Molecule and Macromolecule—A Report of PITTCON 2013 Symposium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biochemia-medica.com [biochemia-medica.com]
• 5. Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass Spectrometry Based Biomarker Discovery Projects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of the effects of repeated freeze thawing and extended bench top processing of plasma samples using untargeted metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 8. researchgate.net [researchgate.net]
• 9. Long-Term Stability of Human Plasma Metabolites during Storage at -80 °C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Long-Term Stability of Hydromorphone in Human Plasma Frozen at −20°C for Three Years Quantified by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of Long-Term Storage at −80 °C on the Human Plasma Metabolome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Alvimopan-D7 and Ion Suppression/Enhancement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Alvimopan-D7 as an internal standard in mass spectrometry-based bioanalysis. The focus is on preventing and troubleshooting ion suppression and enhancement to ensure accurate and reliable quantitative results.

Frequently Asked Questions (FAQs)

Q1: What are ion suppression and ion enhancement in LC-MS/MS analysis?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS/MS) where the ionization efficiency of a target analyte, such as Alvimopan, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This results in a decreased signal intensity, which can lead to underestimation of the analyte's concentration, reduced sensitivity, and poor reproducibility.[2] Conversely, ion enhancement is a less common phenomenon where co-eluting matrix components increase the ionization efficiency of the analyte, leading to an artificially high signal.[3][4] These phenomena, collectively known as matrix effects, are a significant concern in quantitative bioanalysis.[5]

Q2: How can a deuterated internal standard like Alvimopan-D7 help with ion suppression/enhancement?

A2: Ideally, a deuterated internal standard (IS) like Alvimopan-D7 co-elutes with the non-labeled analyte (Alvimopan) and experiences the same degree of ion suppression or enhancement.[1][2] Because the IS is added at a known concentration, the ratio of the analyte signal to the IS signal should remain constant, allowing for accurate quantification even in the presence of matrix effects.[2]

Q3: Why am I still seeing inaccurate results even when using Alvimopan-D7?

A3: While deuterated internal standards are a powerful tool, they may not always perfectly compensate for matrix effects. This can be due to:

• Differential Ion Suppression: The analyte and the deuterated IS may be affected differently by the matrix. This can occur if there is a slight chromatographic separation between them, causing them to encounter different matrix components as they elute.[1] This separation can be a result of the "deuterium isotope effect," which can slightly alter the physicochemical properties of the molecule.[1][6]

• High Concentrations of Co-eluting Matrix Components: Extremely high concentrations of interfering compounds can suppress the ionization of both the analyte and the internal standard disproportionately.[6]

• Internal Standard Concentration: An excessively high concentration of the deuterated internal standard itself can lead to self-suppression.[6]

Q4: What are the common sources of ion suppression in bioanalysis?

A4: Ion suppression can be caused by a variety of endogenous and exogenous substances:

• Endogenous Matrix Components: These are substances naturally present in biological samples, such as salts, lipids, proteins, and phospholipids.[2][7]

• Exogenous Substances: These are contaminants introduced during sample collection or preparation, such as anticoagulants, polymers from plasticware, and mobile phase additives like trifluoroacetic acid (TFA).[2]

• Drug Metabolites and Co-administered Drugs: Alvimopan is primarily metabolized by intestinal flora, and its metabolites or other co-administered drugs could potentially co-elute and cause interference.[8][]

Troubleshooting Guides

This section provides a step-by-step approach to identifying and mitigating ion suppression/enhancement issues when using Alvimopan-D7.

Problem 1: Inconsistent or Inaccurate Quantitative Results

Possible Cause: Differential ion suppression between Alvimopan and Alvimopan-D7.

Troubleshooting Steps:

• Verify Co-elution: Carefully examine the chromatograms of Alvimopan and Alvimopan-D7. They should have identical retention times.[2]

• Assess Matrix Effects: Quantify the extent of ion suppression for both the analyte and the internal standard individually.[1]

• Optimize Chromatography: If separation is observed, adjust the chromatographic method (e.g., gradient, mobile phase composition) to ensure co-elution.[10]

• Enhance Sample Cleanup: Implement or improve sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[11][12]

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression. However, this may also impact the limit of quantification for Alvimopan.[6][13]

• Use Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same biological matrix as the study samples to mimic and normalize matrix effects.[1][12]

Problem 2: Poor Signal Intensity for Alvimopan and/or Alvimopan-D7

Possible Cause: Significant ion suppression from the sample matrix.

Troubleshooting Steps:

• Perform a Post-Column Infusion Experiment: This experiment helps to identify the regions in the chromatogram with the most significant ion suppression.

• Adjust Chromatographic Retention Time: If possible, modify the chromatographic method to move the elution of Alvimopan and Alvimopan-D7 away from regions of high ion suppression.[10]

• Improve Sample Preparation: As mentioned previously, enhanced sample cleanup is crucial for removing a broader range of interfering compounds.[3]

• Evaluate Ionization Source: Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[13] If your instrumentation allows, testing a different ionization source could be beneficial.

Quantitative Data Summary

Sample Type	Analyte	Internal Standard (IS)	Analyte Peak Area (in Matrix)	IS Peak Area (in Matrix)	Analyte Peak Area (in Solvent)	IS Peak Area (in Solvent)	Matrix Effect (%)
Plasma Lot 1	Alvimopan	Alvimopan-D7	85,000	95,000	100,000	100,000	-15%
Plasma Lot 2	Alvimopan	Alvimopan-D7	78,000	88,000	100,000	100,000	-22%
Urine Lot 1	Alvimopan	Alvimopan-D7	105,000	110,000	100,000	100,000	+5%

Note: Matrix Effect (%) is calculated as: ((Peak Area in Matrix / Peak Area in Solvent) - 1) * 100. A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

Objective: To quantify the extent of ion suppression or enhancement for Alvimopan and Alvimopan-D7.

Methodology:

• Prepare Solutions:

  • Solution A: A standard solution of Alvimopan and Alvimopan-D7 in a clean solvent (e.g., mobile phase).

  • Solution B: An extracted blank biological matrix (e.g., plasma, urine) prepared using the standard sample preparation procedure.

• Spike Samples:

  • Spike the extracted blank matrix (Solution B) with the same concentration of Alvimopan and Alvimopan-D7 as in Solution A.

• Analysis:

  • Inject both the spiked matrix sample and the clean solvent standard (Solution A) into the LC-MS/MS system.

• Calculation:

  • Compare the peak areas of the analyte and internal standard in the matrix sample to those in the clean solvent standard to calculate the matrix effect percentage.[1]

Protocol 2: Post-Column Infusion Experiment

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• System Setup:

  • Set up the LC-MS/MS system with the analytical column.

  • Connect the outlet of the LC column to a T-piece.

  • Connect a syringe pump containing a standard solution of Alvimopan and Alvimopan-D7 to the second port of the T-piece.

  • Connect the third port of the T-piece to the mass spectrometer's ion source.[1]

• Infusion and Injection:

  • Begin infusing the standard solution at a constant, low flow rate (e.g., 5-10 µL/min) to obtain a stable baseline signal for the analyte and IS.

  • Inject an extracted blank matrix sample onto the LC column.

• Data Analysis:

  • Monitor the signal for Alvimopan and Alvimopan-D7 throughout the chromatographic run. Dips in the baseline signal indicate regions of ion suppression.[1]

Visualizations

Caption: Troubleshooting workflow for inaccurate results.

Caption: Post-column infusion experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. DSpace [research-repository.griffith.edu.au]
• 5. eijppr.com [eijppr.com]
• 6. benchchem.com [benchchem.com]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. go.drugbank.com [go.drugbank.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. gmi-inc.com [gmi-inc.com]
• 13. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]

Technical Support Center: Effective Use of Deuterated Internal Standards

Welcome to the technical support center for the use of deuterated internal standards in bioanalytical assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common pitfalls encountered when using deuterated internal standards, with a specific focus on Alvimopan-D7.

Troubleshooting Guides

This section addresses specific issues users may encounter during their experiments in a question-and-answer format.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results for Alvimopan are inconsistent despite using Alvimopan-D7 as an internal standard. What are the potential causes?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard like Alvimopan-D7 can arise from several factors. The most common issues include a lack of co-elution between the analyte and the internal standard, isotopic exchange of the deuterium (B1214612) labels, differential matrix effects, and the presence of impurities in the internal standard.

Troubleshooting Workflow:

Troubleshooting workflow for inconsistent quantitative results.

Issue 2: Chromatographic Separation of Alvimopan and Alvimopan-D7

Question: I am observing a slight shift in retention time between Alvimopan and Alvimopan-D7 in my reversed-phase LC-MS/MS analysis. Is this a problem and how can I fix it?

Answer: Yes, a difference in retention time between the analyte and its deuterated internal standard can be a significant issue. This phenomenon, often referred to as an "isotope effect," can lead to differential matrix effects where the two compounds are exposed to varying levels of ion suppression or enhancement, compromising the accuracy of quantification.

Solutions:

• Modify Chromatographic Conditions:

  • Gradient: A shallower gradient can sometimes improve the co-elution of the analyte and the internal standard.

  • Column: Using a column with a different stationary phase or lower resolution might help in achieving co-elution.

  • Temperature: Adjusting the column temperature can also influence selectivity and retention.

• Mobile Phase Composition: Altering the organic solvent or the pH of the aqueous phase can modulate the interaction with the stationary phase and potentially improve co-elution.

Issue 3: Suspected Isotopic Back-Exchange

Question: I am concerned that the deuterium labels on my Alvimopan-D7 are not stable under my experimental conditions. How can I assess this?

Answer: Isotopic back-exchange, where deuterium atoms are replaced by hydrogen from the solvent or matrix, can lead to a decrease in the internal standard's signal and an increase in the signal of partially deuterated or non-deuterated forms. This is more likely to occur if the deuterium labels are on heteroatoms (like -OH or -NH) or on carbons adjacent to carbonyl groups, and can be catalyzed by acidic or basic conditions.

Experimental Protocol to Assess Back-Exchange:

• Prepare two sets of samples:

  • Set A (Control): Spike Alvimopan-D7 into a neat solvent (e.g., methanol (B129727) or acetonitrile).

  • Set B (Matrix): Spike Alvimopan-D7 into the blank biological matrix (e.g., plasma, urine).

• Incubate: Store both sets of samples under the same conditions as your analytical method (time, temperature, pH).

• Process: Use your established sample preparation procedure to extract the compounds.

• Analyze: Analyze the samples by LC-MS/MS.

• Evaluate: Monitor for any significant increase in the signal of the non-deuterated Alvimopan in Set B compared to Set A. An increase indicates that H/D back-exchange is occurring.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like Alvimopan-D7 preferred for LC-MS/MS bioanalysis?

A1: Deuterated internal standards are considered the "gold standard" for quantitative bioanalysis by LC-MS/MS. Because they are chemically almost identical to the analyte, they are expected to have the same extraction recovery, chromatographic retention time, and ionization response. This allows them to effectively compensate for variability during sample preparation and analysis, including matrix effects, leading to more accurate and precise results.

Q2: What is the "matrix effect" and how does Alvimopan-D7 help mitigate it?

A2: The matrix effect is the alteration of ionization efficiency of an analyte due to co-eluting compounds from the sample matrix. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which can negatively impact the accuracy and precision of the method. Since Alvimopan-D7 has nearly identical physicochemical properties to Alvimopan, it is assumed to experience the same degree of matrix effect. By calculating the ratio of the analyte signal to the internal standard signal, variations caused by matrix effects can be normalized.

Q3: What should I look for in a Certificate of Analysis for Alvimopan-D7?

A3: A Certificate of Analysis (CofA) for Alvimopan-D7 should provide the following critical information:

• Chemical Purity: This is typically determined by HPLC or NMR and should ideally be >98%.

• Isotopic Purity: This indicates the percentage of the deuterated form relative to any non-deuterated or partially deuterated forms. A high isotopic purity (e.g., ≥98% for D7) is crucial to minimize interference with the analyte signal.

• Identity Confirmation: Data from mass spectrometry and NMR to confirm the structure and the location of the deuterium labels.

Q4: How is Alvimopan metabolized and could this affect the use of Alvimopan-D7?

A4: Alvimopan is primarily metabolized by the intestinal microflora through hydrolysis of the amide bond to form an active metabolite, ADL 08-0011. Since this metabolic transformation does not involve the typical sites of deuterium labeling in Alvimopan-D7 (often on aromatic rings or stable alkyl positions), it is unlikely to directly affect the stability of the deuterium labels on the internal standard during the metabolic process itself. However, it is important to ensure that the deuterated internal standard and its metabolites do not interfere with the detection of the analyte and its metabolites.

Simplified metabolic pathway of Alvimopan.

Quantitative Data and Experimental Protocols

Table 1: Representative LC-MS/MS Parameters for Alvimopan Analysis

Parameter	Alvimopan	Alvimopan-D7
Precursor Ion (m/z)	425.2	432.2
Product Ion 1 (m/z)	158.1	158.1
Product Ion 2 (m/z)	107.1	107.1
Collision Energy (eV)	To be optimized	To be optimized
Polarity	Positive	Positive

Note: These are representative values. The optimal MRM transitions and collision energies should be determined empirically on the specific mass spectrometer being used.

Experimental Protocol: Quantification of Alvimopan in Human Plasma

This protocol provides a general framework for the bioanalysis of Alvimopan using Alvimopan-D7 as an internal standard.

1. Materials and Reagents:

• Alvimopan and Alvimopan-D7 reference standards

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

• Human plasma (with anticoagulant, e.g., K2EDTA)

2. Preparation of Stock and Working Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Alvimopan and Alvimopan-D7 in methanol.

• Working Solutions: Prepare serial dilutions of the Alvimopan stock solution in 50:50 methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of Alvimopan-D7 at a fixed concentration (e.g., 100 ng/mL) in the same diluent.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the Alvimopan-D7 working solution and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation from matrix components and co-elution of Alvimopan and Alvimopan-D7 (e.g., 5% to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

5. Method Validation: The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA or ICH M10) for selectivity, sensitivity, accuracy, precision, recovery, matrix effect, and stability.

Table 2: Example Data for Matrix Effect Evaluation

Sample Set	Mean Peak Area (Alvimopan)	Mean Peak Area (Alvimopan-D7)
Set A (Neat Solution)	1,250,000	1,500,000
Set B (Post-extraction Spike)	980,000	1,150,000
Matrix Factor (MF) = B/A	0.78 (Ion Suppression)	0.77 (Ion Suppression)
IS-Normalized MF	1.01	-

In this example, both the analyte and the internal standard experience similar ion suppression, and the IS-normalized matrix factor is close to 1, indicating that Alvimopan-D7 is effectively compensating for the matrix effect.

Technical Support Center: Minimizing Carryover in LC-MS Analysis of Alvimopan-D7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing analyte carryover during the LC-MS analysis of Alvimopan-D7.

Troubleshooting Guides

Issue: Persistent Alvimopan-D7 Signal in Blank Injections

Initial Assessment: The appearance of an Alvimopan-D7 peak in a blank injection following a high-concentration sample is a classic sign of carryover.[1] The goal is to systematically identify the source of the carryover and eliminate it.

Step-by-Step Troubleshooting:

• Confirm Carryover vs. Contamination:

  • Inject a sequence of a high-concentration standard, followed by at least three blank samples.[2]

  • Classic Carryover: The peak area of Alvimopan-D7 will decrease with each subsequent blank injection.[3]

  • Contamination: The peak area will remain relatively constant across all blank injections, suggesting a contaminated solvent, vial, or mobile phase.[3][4] If contamination is suspected, prepare fresh solvents and use new vials to re-run the test.[3][5]

• Isolate the Carryover Source (LC vs. MS):

  • Disconnect the LC system from the mass spectrometer.

  • Using a syringe pump, directly infuse a clean mobile phase into the MS.

  • If the Alvimopan-D7 signal persists, the MS ion source is likely contaminated.[6][7] Proceed with ion source cleaning.

  • If the signal is absent, the carryover is originating from the LC system.[6]

• Pinpoint the Source within the LC System:

  • Column: Replace the analytical column with a zero-dead-volume union and re-inject a blank after a high-concentration sample. A significant reduction in the carryover peak points to the column or guard column as a primary contributor.[2][6]

  • Autosampler: If carryover persists after removing the column, the autosampler is the most probable source.[2][6] Key areas to investigate include the needle, needle seat, sample loop, and injection valve rotor seal.[6][8]

Corrective Actions:

• For Column Carryover:

  • Develop a robust column washing procedure with a strong solvent. Cycling between high and low organic mobile phases can be more effective than a continuous high organic wash.[9][10]

  • Increase the column wash time at the end of each run.[1]

  • Consider dedicating a column specifically for high-concentration samples.

• For Autosampler Carryover:

  • Optimize the needle wash procedure. Use a wash solvent that is stronger than the mobile phase and in which Alvimopan-D7 is highly soluble.[1][8] Consider using a dual-solvent wash with both an organic and an aqueous component.[11]

  • Increase the volume and number of needle wash cycles.[11]

  • Inspect and clean the needle seat and injection port.[8]

  • If the issue persists, replace consumable parts like the rotor seal and needle.[4][8]

• For MS Ion Source Carryover:

  • Follow the manufacturer's guidelines to clean the ion source components, such as the capillary, cone, and transfer tube.[7] This typically involves sonication in a series of solvents like 50:50 water/methanol, methanol, and isopropanol.[7]

Illustrative Data on Carryover Reduction

The following table demonstrates a hypothetical scenario of carryover reduction after implementing systematic cleaning and optimization steps.

Troubleshooting Step	Alvimopan-D7 Peak Area in First Blank	% Carryover (Relative to High Standard)
Initial Observation	50,000	1.0%
After Column Wash Optimization	25,000	0.5%
After Autosampler Wash Optimization	5,000	0.1%
After Ion Source Cleaning	< 1,000	< 0.02% (Below LOQ)

Experimental Protocols

Protocol 1: Systematic Identification of Carryover Source

• Objective: To systematically isolate the component of the LC-MS system responsible for carryover.

• Procedure:

  • Inject a high-concentration standard of Alvimopan-D7.

  • Inject a series of three blank samples (mobile phase).

  • Analyze the chromatograms for the presence and intensity of the Alvimopan-D7 peak in the blanks.

  • If carryover is confirmed, disconnect the LC from the MS and directly infuse the mobile phase to check for MS contamination.[7]

  • If the MS is clean, reconnect the LC system. Replace the analytical column with a union and repeat steps 1-3 to assess the contribution of the autosampler and other pre-column components.[2]

  • The location of the most significant carryover reduction indicates the primary source.

Protocol 2: Optimized Autosampler Needle Wash

• Objective: To develop an effective needle wash method to minimize carryover from the autosampler.

• Materials:

  • Wash Solvent 1 (Aqueous): 0.1% Formic Acid in Water

  • Wash Solvent 2 (Organic): Acetonitrile

• Procedure:

  • Program the autosampler to perform a pre- and post-injection wash sequence.

  • Use a dual-solvent wash. For example, aspirate 500 µL of Wash Solvent 2, followed by 500 µL of Wash Solvent 1.[11]

  • Ensure the wash duration is sufficient to thoroughly rinse the needle and sample loop.

  • Test the effectiveness of the wash by injecting a high-concentration sample followed by a blank.

Visualizations

References

• 1. Carryover | Waters [help.waters.com]
• 2. benchchem.com [benchchem.com]
• 3. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Top 10 Things Users Can Do to Minimize Contamination of LC/MS Systems [sciex.com]
• 6. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 9. Universal LC-MS method for minimized carryover in a discovery bioanalytical setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mastelf.com [mastelf.com]

Technical Support Center: Troubleshooting Unexpected Peaks in Alvimopan-D7 Chromatograms

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address unexpected peaks in Alvimopan-D7 chromatograms.

Troubleshooting Guides

This section offers a systematic approach to identifying and resolving common issues encountered during the chromatographic analysis of Alvimopan-D7.

Issue 1: An unexpected peak is observed in the chromatogram.

Question: I am seeing an extra peak in my chromatogram that is not Alvimopan or the internal standard. How do I identify the source of this peak?

Answer: Unexpected peaks, often referred to as "ghost peaks," can originate from various sources.[1][2][3] A systematic investigation is crucial to pinpoint the cause. The first step is to determine if the peak originates from the sample, the mobile phase, or the HPLC system itself.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for identifying the source of an unexpected peak.

Issue 2: The unexpected peak is identified as carryover.

Question: After injecting a blank following a high-concentration sample, I see a small peak at the same retention time as my analyte. How can I prevent this carryover?

Answer: Carryover from previous injections is a common cause of ghost peaks, especially after analyzing high-concentration samples.[2] This occurs when residual sample from a previous injection contaminates the subsequent run.

Strategies to Minimize Carryover:

Strategy	Description
Optimize Autosampler Wash	Use a strong solvent in the autosampler wash routine. A combination of organic and aqueous solvents is often effective. Increase the wash volume and the number of wash cycles.
Use a Needle Wash	If your autosampler has a needle wash function, ensure it is enabled and using an appropriate solvent.
Injection Mode	In some cases, switching from a partial loop to a full loop injection can provide a more effective flush of the sample flow path.
Injection Volume	Reducing the injection volume can sometimes mitigate carryover.
Sample Dilution	If possible, dilute highly concentrated samples to reduce the amount of analyte introduced into the system.

Issue 3: The unexpected peak is related to the deuterated internal standard.

Question: I am observing a small peak at the retention time of the non-deuterated Alvimopan, even when I only inject Alvimopan-D7. What could be the cause?

Answer: This issue can arise from two primary sources: isotopic impurity in the Alvimopan-D7 standard or in-source fragmentation/isotopic exchange.

Troubleshooting Steps:

• Check the Certificate of Analysis (CoA): Verify the isotopic purity of your Alvimopan-D7 standard. Reputable suppliers provide a CoA detailing the percentage of the non-deuterated analogue.

• Evaluate In-Source Stability: In the mass spectrometer's ion source, the deuterated internal standard may exhibit different stability or fragmentation patterns compared to the analyte.[4] This can sometimes lead to the appearance of a signal corresponding to the non-deuterated compound.

• Assess Isotopic Exchange: Isotopic exchange, or back-exchange, can occur where deuterium (B1214612) atoms are replaced by protons from the solvent or sample matrix. This is more likely with deuterium labels in certain positions, such as on heteroatoms (-OH, -NH) or adjacent to carbonyl groups.[4] Storing deuterated compounds in acidic or basic solutions can catalyze this exchange.[5]

Frequently Asked Questions (FAQs)

Q1: What are the common sources of contamination in the mobile phase?

A1: Mobile phase contamination can be a significant source of unexpected peaks.[6] Common contaminants include:

• Water Quality: Use high-purity water (e.g., Milli-Q or equivalent).

• Solvents: Use HPLC or LC-MS grade solvents.

• Additives: Impurities in buffers, salts, or pH modifiers can introduce extraneous peaks.

• Glassware: Improperly cleaned glassware can leach contaminants.

• Microbial Growth: Algae or bacteria can grow in aqueous mobile phases if left for extended periods.

Q2: How can I tell if an unexpected peak is due to column bleed?

A2: Column bleed appears as a rising baseline in a gradient run or as broad, late-eluting peaks. It is more common with older columns or when operating at high temperatures or with aggressive mobile phases.

Q3: My Alvimopan-D7 internal standard has a slightly different retention time than Alvimopan. Is this normal and how do I address it?

A3: Yes, it is common for deuterated compounds to have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[7] This is known as the "isotope effect." While a small, consistent shift is often acceptable, a significant or variable shift can be problematic as it may lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[8] To address this, you can try to adjust the chromatographic conditions (e.g., mobile phase composition, gradient) to achieve co-elution.

Q4: What is a "ghost peak" and how is it different from other unexpected peaks?

A4: A ghost peak is a type of unexpected peak that is not related to the injected sample.[1][2][3] It can appear in blank injections and is often caused by issues like carryover, mobile phase contamination, or system contamination. The troubleshooting workflow provided in Issue 1 is designed to help differentiate between sample-related peaks and ghost peaks.

Experimental Protocols

Below is a representative LC-MS/MS method for the analysis of Alvimopan, which can be adapted for use with Alvimopan-D7 as an internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma, add 20 µL of Alvimopan-D7 internal standard working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Inject into the LC-MS/MS system.

Illustrative LC-MS/MS Method

Parameter	Condition
LC System	Agilent 1290 Infinity II UHPLC or equivalent
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Sciex 6500+ QTRAP or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Alvimopan: To be optimized (e.g., Q1: 425.2 -> Q3: 282.1)Alvimopan-D7: To be optimized (e.g., Q1: 432.2 -> Q3: 289.1)
Source Temperature	500°C

Note: MRM transitions are illustrative and should be optimized for the specific instrument and compound.

Data Presentation

Clear and structured data presentation is essential for troubleshooting. Below are examples of tables that can be used to compare results and identify trends.

Table 1: Investigating the Source of an Unexpected Peak

Injection	Sample Type	Peak Area of Unexpected Peak
1	High Concentration Standard	1,500,000
2	Blank (Mobile Phase)	15,000
3	Low Concentration Standard	150,000
4	Blank (Mobile Phase)	1,200

In this example, the decreasing peak area in the blank injections suggests carryover from the preceding high-concentration sample.

Table 2: Evaluating Isotopic Contribution of Alvimopan-D7 to Alvimopan Signal

Sample	Alvimopan Peak Area	Alvimopan-D7 Peak Area
Blank Matrix	Not Detected	Not Detected
Alvimopan LLOQ Standard	5,200	1,150,000
Blank Matrix + Alvimopan-D7	850	1,180,000

This table helps to quantify the contribution of the deuterated internal standard to the analyte signal. A significant peak in the "Blank Matrix + Alvimopan-D7" sample indicates either isotopic impurity or in-source conversion.

Visualization of Logical Relationships

The following diagram illustrates the logical relationship between potential causes and the observation of an unexpected peak when using a deuterated internal standard.

Caption: Decision tree for diagnosing the cause of an unexpected peak.

References

• 1. Direct quantification in bioanalytical LC-MS/MS using internal calibration via analyte/stable isotope ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 3. cbspd.com [cbspd.com]
• 4. ijstr.org [ijstr.org]
• 5. [(3)H]Alvimopan binding to the micro opioid receptor: comparative binding kinetics of opioid antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring the Isotopic Purity of Alvimopan-D7 for Accurate Quantification

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to ensure the isotopic purity of Alvimopan-D7 for accurate quantification in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Alvimopan-D7 and why is its isotopic purity crucial?

A1: Alvimopan-D7 is a stable isotope-labeled internal standard for Alvimopan, a peripherally acting mu-opioid receptor antagonist. In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS/MS), Alvimopan-D7 is added to samples at a known concentration. It co-elutes with the unlabeled Alvimopan and experiences similar extraction efficiencies and matrix effects. By measuring the ratio of the analyte (Alvimopan) to the internal standard (Alvimopan-D7), accurate quantification can be achieved.

The isotopic purity of Alvimopan-D7 is critical because the presence of unlabeled Alvimopan (D0) or lesser-deuterated species (D1-D6) in the internal standard can lead to an overestimation of the analyte concentration in the sample. High isotopic purity ensures that the signal measured for the internal standard is not significantly contaminated by contributions from the analyte's isotopic variants.

Q2: What is a typical acceptable isotopic purity for Alvimopan-D7?

A2: While specific certificates of analysis for Alvimopan-D7 may vary between suppliers, a high level of isotopic enrichment is expected. Generally, for deuterated internal standards, an isotopic enrichment of ≥98% is considered ideal. This means that the sum of all deuterated species (D1 through D7) should be at least 98% of the total compound. The abundance of the fully deuterated (D7) species should be predominant.

Q3: How can I verify the isotopic purity of my Alvimopan-D7 standard?

A3: The isotopic purity of Alvimopan-D7 should be verified using high-resolution mass spectrometry (HRMS). By analyzing the neat standard solution, you can obtain a mass spectrum showing the distribution of all isotopic species (D0 to D7). The relative abundance of each species can then be calculated to determine the overall isotopic purity and the percentage of the desired D7 isotopologue.

Q4: What are the potential sources of isotopic impurity in Alvimopan-D7?

A4: Isotopic impurities can arise from several sources:

• Incomplete Deuteration During Synthesis: The chemical synthesis process to introduce deuterium (B1214612) atoms may not be 100% efficient, leading to the presence of lesser-deuterated species.

• Presence of Unlabeled Starting Material: The starting materials for the synthesis may contain unlabeled Alvimopan.

• Hydrogen-Deuterium (H/D) Exchange: Although the deuterium labels in Alvimopan-D7 are generally on stable positions, H/D exchange can potentially occur under certain storage or experimental conditions, particularly in protic solvents or at non-neutral pH.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High background signal at the Alvimopan (D0) mass transition in blank samples spiked only with Alvimopan-D7.	The Alvimopan-D7 internal standard is contaminated with unlabeled Alvimopan.	1. Analyze a neat solution of the Alvimopan-D7 standard by HRMS to confirm its isotopic distribution. 2. If significant D0 impurity is present, contact the supplier for a new, higher-purity standard. 3. If a new standard is not immediately available, the contribution of the D0 impurity to the analyte signal can be mathematically corrected, but this is a less ideal approach.
Inconsistent analyte/internal standard area ratios across a batch of samples.	1. Variable H/D exchange is occurring. 2. Inconsistent sample preparation. 3. Matrix effects are disproportionately affecting the analyte and internal standard.	1. Ensure that the sample preparation and LC mobile phases are not overly acidic or basic. 2. Review and standardize the sample preparation workflow. 3. Investigate matrix effects by comparing analyte/IS ratios in neat solutions versus extracted blank matrix spiked post-extraction. If matrix effects are significant, further optimization of the sample cleanup and/or chromatography is needed.
Gradual decrease in the abundance of the D7 species over time in stored working solutions.	H/D exchange is occurring during storage.	1. Prepare fresh working solutions more frequently. 2. Store working solutions in an aprotic solvent (e.g., acetonitrile) at low temperatures (-20°C or -80°C). 3. Avoid repeated freeze-thaw cycles by aliquoting stock solutions.

Data Presentation

Representative Isotopic Distribution of Alvimopan-D7

The following table summarizes a hypothetical, yet typical, isotopic distribution for a high-quality Alvimopan-D7 internal standard as would be determined by mass spectrometry.

Isotopic Species	Mass Shift from D0	Representative Abundance (%)
D0 (Unlabeled Alvimopan)	+0	< 0.1
D1	+1	< 0.1
D2	+2	< 0.2
D3	+3	< 0.5
D4	+5	1.0
D5	+6	2.0
D6	+7	5.0
D7 (Fully Deuterated)	+7	> 91.2
Total Deuterated Species (D1-D7)	> 99.9

Note: This data is representative. Users should always refer to the Certificate of Analysis provided by their supplier for lot-specific isotopic distribution.

Experimental Protocols

Protocol 1: Isotopic Purity Assessment of Alvimopan-D7 by High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic distribution of an Alvimopan-D7 standard.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Alvimopan-D7 in acetonitrile (B52724) at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation:

  • Use a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) capable of resolving the different isotopic peaks.

• HRMS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Full Scan (MS1)

  • Mass Range: m/z 400-450

  • Resolution: ≥ 60,000

  • Infusion: Infuse the working solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Data Analysis:

  • Acquire the mass spectrum and identify the peaks corresponding to the different isotopologues of Alvimopan (D0 to D7). The theoretical m/z for the protonated D7 species is approximately 431.58.

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the sum of the areas of all isotopologues.

Protocol 2: Quantification of Alvimopan in Human Plasma by LC-MS/MS

Objective: To accurately quantify the concentration of Alvimopan in human plasma using Alvimopan-D7 as an internal standard.

Methodology:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, standard, or quality control, add 10 µL of Alvimopan-D7 working solution (e.g., 100 ng/mL in methanol).

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Parameters:

  • LC System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure separation from matrix components (e.g., start at 5% B, ramp to 95% B).

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions (Hypothetical - requires optimization):

    • Alvimopan: Precursor ion (Q1) m/z 424.2 → Product ion (Q3) m/z [To be determined experimentally]

    • Alvimopan-D7: Precursor ion (Q1) m/z 431.2 → Product ion (Q3) m/z [To be determined experimentally]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of Alvimopan to Alvimopan-D7 against the concentration of the calibration standards.

  • Determine the concentration of Alvimopan in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for Alvimopan quantification.

Caption: Alvimopan's mechanism of action at the mu-opioid receptor.

Technical Support Center: Optimization of Alvimopan Extraction Recovery

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the extraction recovery of Alvimopan from biological matrices using Alvimopan-D7 as an internal standard.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of Alvimopan.

Issue 1: Low Extraction Recovery of Alvimopan

Q1: My extraction recovery for Alvimopan is consistently low. What are the potential causes and how can I troubleshoot this?

A1: Low recovery is a common issue in solid-phase extraction (SPE). A systematic approach is necessary to identify the source of the problem.[1] The first step is to determine at which stage of the extraction process the analyte is being lost.[2] This can be achieved by collecting and analyzing fractions from each step of the process (sample loading, washing, and elution).[3][2]

Potential Causes and Solutions for Low Alvimopan Recovery:

Potential Cause	Troubleshooting Steps
Inappropriate Sorbent Selection	The retention mechanism of the sorbent may not be suitable for Alvimopan. For reversed-phase SPE, if Alvimopan is too polar to be retained, consider a more polar sorbent. Conversely, if it is too strongly retained, a less hydrophobic sorbent (e.g., C8 instead of C18) may be necessary.[1][3]
Incorrect Sample pH	The pH of the sample can affect the ionization state of Alvimopan, which in turn influences its retention on the sorbent. For optimal retention on a reversed-phase sorbent, the pH of the sample should be adjusted to ensure Alvimopan is in a neutral, non-ionized state.[1][4]
Suboptimal Elution Solvent	The elution solvent may not be strong enough to desorb Alvimopan from the sorbent.[1] Increase the percentage of the organic solvent in the elution buffer or switch to a stronger solvent.[1] Additionally, ensure the pH of the elution solvent is appropriate to facilitate the elution of Alvimopan.[3]
Insufficient Elution Volume	An inadequate volume of elution solvent will result in incomplete recovery of the analyte.[1] Increase the volume of the elution solvent in increments and monitor the recovery to determine the optimal volume.[1]
High Flow Rate	A high flow rate during sample loading can lead to insufficient interaction time between Alvimopan and the sorbent, resulting in breakthrough.[3] Similarly, a high flow rate during elution may not allow for complete desorption. Reduce the flow rate during these steps.[1][3]
Sample Overload	Exceeding the binding capacity of the SPE cartridge by loading too much sample will cause the analyte to pass through without being retained.[2][4] Reduce the sample volume or use a cartridge with a larger sorbent bed.[3]
Premature Sorbent Drying	Allowing the sorbent bed to dry out after conditioning and before sample loading can deactivate the stationary phase, leading to poor retention.[1] Ensure the sorbent bed remains wetted throughout the process until the elution step.

Troubleshooting Workflow for Low Alvimopan Recovery

Caption: A flowchart for systematically troubleshooting low extraction recovery of Alvimopan.

Issue 2: High Variability in Extraction Recovery

Q2: I am observing significant variability in Alvimopan recovery between samples. What could be causing this, and how can I improve reproducibility?

A2: Poor reproducibility can be caused by inconsistencies in the extraction procedure or by matrix effects.[5] The use of an internal standard like Alvimopan-D7 is crucial for correcting for such variability.

Potential Causes and Solutions for Poor Reproducibility:

Potential Cause	Troubleshooting Steps
Inconsistent Sample Pre-treatment	Variations in sample pH adjustment, protein precipitation efficiency, or centrifugation speed can lead to inconsistent results. Ensure that all samples are treated identically.
Variable Flow Rates	Inconsistent flow rates during sample loading, washing, and elution will affect the interaction time with the sorbent and thus the recovery. Use a vacuum manifold with a flow control system or an automated SPE system to ensure consistent flow rates.
Matrix Effects	The sample matrix can interfere with the ionization of Alvimopan in the mass spectrometer, leading to ion suppression or enhancement.[6][7][8] This can vary between different lots of biological matrix. The use of a stable isotope-labeled internal standard like Alvimopan-D7 is the most effective way to compensate for matrix effects.[6]
Inconsistent Pipetting	Inaccurate or inconsistent pipetting of the sample, internal standard, or solvents will introduce variability. Calibrate pipettes regularly and use proper pipetting techniques.

Frequently Asked Questions (FAQs)

Q3: Why should I use Alvimopan-D7 as an internal standard?

A3: Alvimopan-D7 is a stable isotope-labeled version of Alvimopan.[9] Using a stable isotope-labeled internal standard is considered the gold standard in quantitative LC-MS analysis for several reasons:

• Correction for Analyte Loss: Alvimopan-D7 has nearly identical physicochemical properties to Alvimopan, meaning it will behave similarly during the extraction process. Any loss of Alvimopan during sample preparation will be mirrored by a proportional loss of Alvimopan-D7, allowing for accurate correction of the final result.

• Compensation for Matrix Effects: Matrix effects, which are the suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix, are a major challenge in LC-MS bioanalysis.[6][7][8] Since Alvimopan-D7 co-elutes with Alvimopan and is affected by matrix effects in the same way, it provides a reliable means of correction.[6]

• Improved Accuracy and Precision: By accounting for both physical losses and matrix effects, the use of Alvimopan-D7 significantly improves the accuracy and precision of the analytical method.

Conceptual Workflow for Internal Standard Correction

Caption: The role of an internal standard in correcting for analyte loss and matrix effects.

Q4: What are the common sample preparation techniques for Alvimopan extraction?

A4: The choice of sample preparation technique depends on the biological matrix and the sensitivity required for the analysis. Common techniques include:

• Protein Precipitation (PPT): This is a simple and fast method where a solvent like methanol (B129727) or acetonitrile (B52724) is added to the plasma sample to precipitate proteins.[10] While quick, it may not provide the cleanest extracts, potentially leading to more significant matrix effects.

• Liquid-Liquid Extraction (LLE): This technique involves extracting the analyte from the aqueous biological matrix into an immiscible organic solvent.[11] LLE can provide cleaner extracts than PPT but can be more labor-intensive.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for purifying and concentrating analytes from complex matrices. It offers a good balance of cleanliness, recovery, and selectivity and is widely used in bioanalysis.

Q5: How can I assess the extraction recovery of Alvimopan?

A5: The extraction recovery of Alvimopan can be determined by comparing the analytical response of an extracted sample to the response of an unextracted standard of the same concentration. The formula is:

Recovery (%) = (Peak Area of Extracted Sample / Peak Area of Unextracted Standard) x 100

To do this, you would prepare two sets of samples:

• Set A (Pre-extraction spike): Blank biological matrix is spiked with Alvimopan and Alvimopan-D7 before the extraction process.

• Set B (Post-extraction spike): Blank biological matrix is extracted first, and then Alvimopan and Alvimopan-D7 are added to the final extract.

The recovery of Alvimopan is then calculated by comparing the peak area of Alvimopan in Set A to that in Set B.

Experimental Protocols

Protocol: Solid-Phase Extraction (SPE) of Alvimopan from Human Plasma

This protocol provides a general workflow for the extraction of Alvimopan from human plasma using a generic reversed-phase SPE cartridge. Optimization will be required for specific applications.

Materials:

• Human plasma samples

• Alvimopan and Alvimopan-D7 stock solutions

• Reversed-phase SPE cartridges (e.g., C18)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• Deionized water

• SPE vacuum manifold

• Centrifuge

• Vortex mixer

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • To 500 µL of plasma, add 50 µL of Alvimopan-D7 internal standard solution. Vortex briefly.

  • Add 500 µL of 2% formic acid in water to the plasma sample. Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 10 minutes to pellet any precipitated proteins.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 1 mL of methanol.

  • Equilibrate the cartridges with 1 mL of deionized water. Do not allow the cartridges to dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to draw the sample through the cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes to remove any residual wash solvent.

• Elution:

  • Place collection tubes in the manifold.

  • Elute Alvimopan and Alvimopan-D7 with 1 mL of methanol.

  • Apply a gentle vacuum to slowly draw the elution solvent through the cartridge.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase used for LC-MS analysis. Vortex for 30 seconds.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

Alvimopan Extraction Workflow

Caption: A step-by-step workflow for the solid-phase extraction of Alvimopan.

Data Summary

The following table summarizes typical extraction recovery values for Alvimopan from rat plasma using different extraction methods, as reported in the literature.

Extraction Method	Extraction Solvent	Mean Recovery (%)	Reference
Protein Precipitation	Methanol	99.07%	[10]
Liquid-Liquid Extraction	Methanol:Acetonitrile (50:50)	78.71 ± 3.86%	[11]

References

• 1. welch-us.com [welch-us.com]
• 2. youtube.com [youtube.com]
• 3. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 4. specartridge.com [specartridge.com]
• 5. hawach.com [hawach.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. internationaljournalssrg.org [internationaljournalssrg.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of Alvimopan Using Alvimopan-D7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of a bioanalytical method for the quantification of Alvimopan in human plasma, utilizing its deuterated stable isotope-labeled internal standard, Alvimopan-D7. The use of a stable isotope-labeled internal standard (SIL-IS) like Alvimopan-D7 is the gold standard in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This is because the SIL-IS co-elutes with the analyte and exhibits nearly identical chemical and physical properties during sample extraction, chromatography, and ionization, thereby compensating for variability and enhancing the accuracy and precision of the method.

While specific, publicly available validation reports directly comparing Alvimopan-D7 to other internal standards for Alvimopan are limited, this guide presents a representative validation of a bioanalytical method using Alvimopan-D7, with performance data reflecting typical acceptance criteria outlined by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). This allows for a robust understanding of the expected performance of Alvimopan-D7 and serves as a benchmark for comparison against potential, less ideal, structural analog internal standards.

Data Presentation: Performance Characteristics of Alvimopan-D7

The following tables summarize the typical performance characteristics of a validated LC-MS/MS method for Alvimopan using Alvimopan-D7 as the internal standard in human plasma.

Table 1: Calibration Curve and Linearity

Parameter	Result
Calibration Range	0.05 - 50 ng/mL
Regression Equation	y = 1.234x + 0.005
Correlation Coefficient (r²)	> 0.995
Weighting Factor	1/x²

Table 2: Accuracy and Precision

Quality Control Sample	Nominal Conc. (ng/mL)	Intra-day Accuracy (% Bias) (n=6)	Intra-day Precision (% CV) (n=6)	Inter-day Accuracy (% Bias) (n=18)	Inter-day Precision (% CV) (n=18)
LLOQ	0.05	5.2	8.5	6.1	9.3
Low QC	0.15	3.8	6.2	4.5	7.1
Mid QC	2.5	-1.5	4.1	-0.8	4.9
High QC	40	-2.1	3.5	-1.7	4.2
Acceptance Criteria: Accuracy within ±15% (±20% for LLOQ) of nominal concentration; Precision ≤15% CV (≤20% for LLOQ).

Table 3: Recovery and Matrix Effect

Analyte	Low QC (ng/mL)	High QC (ng/mL)
Alvimopan
Mean Extraction Recovery (%)	88.5	91.2
CV of Recovery (%)	5.4	4.8
Matrix Factor	0.98	1.01
CV of Matrix Factor (%)	6.1	5.5
Alvimopan-D7
Mean Extraction Recovery (%)	89.1	90.5
CV of Recovery (%)	5.1	4.5
Matrix Factor	0.99	1.00
CV of Matrix Factor (%)	5.8	5.2
Acceptance Criteria: Recovery should be consistent and reproducible. Matrix factor should be close to 1, with a CV ≤15%.

Table 4: Stability

Stability Condition	Concentration (ng/mL)	Mean % Change from Baseline
Bench-top (6 hours at RT)	Low QC (0.15)	-3.2
High QC (40)	-1.8
Freeze-Thaw (3 cycles)	Low QC (0.15)	-5.5
High QC (40)	-3.1
Long-term (-80°C for 90 days)	Low QC (0.15)	-7.2
High QC (40)	-4.5
Acceptance Criteria: Mean % change should be within ±15% of the nominal concentration.

Comparison with Alternative Internal Standards

While Alvimopan-D7 is the ideal internal standard, in its absence, a structural analog might be considered. A potential structural analog for Alvimopan could be a compound with a similar core structure but with a modification that does not significantly alter its physicochemical properties. However, finding an analog that perfectly mimics the extraction, chromatographic, and ionization behavior of Alvimopan is challenging.

Table 5: Theoretical Comparison of Internal Standard Performance

Parameter	Alvimopan-D7 (SIL-IS)	Structural Analog (Hypothetical)	Justification
Co-elution	Identical retention time with Alvimopan.	Similar, but may have a slightly different retention time.	Deuterium substitution has a negligible effect on chromatographic behavior. Structural differences in an analog will likely lead to some chromatographic separation.
Ionization Efficiency	Identical to Alvimopan.	May differ from Alvimopan.	The stable isotopes do not affect the ionization process. Structural modifications can alter the proton affinity and thus the ionization efficiency.
Extraction Recovery	Expected to be identical to Alvimopan.	May differ from Alvimopan.	The physicochemical properties governing extraction are virtually identical. Structural differences can lead to variations in extraction efficiency.
Matrix Effect Compensation	High	Moderate to Low	As the SIL-IS is affected by matrix components in the same way as the analyte, it provides the most accurate correction. An analog may experience different degrees of ion suppression or enhancement.
Commercial Availability & Cost	Generally available but can be more expensive.	May be more readily available and less expensive.	Custom synthesis of SIL-IS can be costly and time-consuming.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing: Frozen human plasma samples are thawed at room temperature and vortexed to ensure homogeneity.

• Aliquoting: 100 µL of plasma is aliquoted into a 96-well plate.

• Internal Standard Spiking: 25 µL of Alvimopan-D7 working solution (in 50% methanol) is added to each plasma sample, except for the blank matrix samples.

• Protein Precipitation: 200 µL of 0.1% formic acid in acetonitrile (B52724) is added to each well. The plate is vortexed for 2 minutes to precipitate proteins.

• Centrifugation: The plate is centrifuged at 4000 rpm for 10 minutes at 4°C.

• Solid-Phase Extraction:

  • The SPE plate (e.g., C18) is conditioned with 1 mL of methanol (B129727) followed by 1 mL of water.

  • The supernatant from the centrifuged plate is loaded onto the conditioned SPE plate.

  • The plate is washed with 1 mL of 5% methanol in water.

  • The analytes are eluted with 1 mL of methanol.

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a stream of nitrogen at 40°C. The residue is reconstituted in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 analytical column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A linear gradient from 10% to 90% Mobile Phase B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Alvimopan: Precursor Ion > Product Ion (e.g., m/z 425.2 > 294.2)

  • Alvimopan-D7: Precursor Ion > Product Ion (e.g., m/z 432.2 > 301.2)

Mandatory Visualizations

Caption: Experimental workflow for the bioanalytical method of Alvimopan.

Caption: Key parameters for bioanalytical method validation.

A Comparative Guide to Internal Standards for Alvimopan Analysis: Alvimopan-D7 vs. Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of alvimopan (B130648), a peripherally acting μ-opioid receptor antagonist, in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. The choice of an appropriate internal standard (IS) is paramount for achieving reliable and reproducible results in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. This guide provides an objective comparison of the performance of the stable isotope-labeled (SIL) internal standard, Alvimopan-D7, with alternative structural analogs, supported by established principles of bioanalytical method validation.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In the realm of quantitative bioanalysis by LC-MS/MS, stable isotope-labeled internal standards are widely considered the "gold standard". Alvimopan-D7, in which seven hydrogen atoms in the alvimopan molecule are replaced with deuterium, is the ideal choice for the quantitative analysis of alvimopan. The fundamental principle behind the superiority of a SIL IS is its near-identical physicochemical properties to the analyte of interest. This ensures that Alvimopan-D7 and alvimopan behave similarly during sample extraction, chromatography, and ionization, thereby effectively compensating for variability in these critical steps.

Structural analogs, on the other hand, are molecules with a similar but not identical chemical structure to the analyte. While they can be a more cost-effective alternative, their different chemical nature can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte, potentially compromising the accuracy and precision of the assay.

Performance Comparison: Alvimopan-D7 vs. Structural Analogs

The following table summarizes the expected performance characteristics of Alvimopan-D7 compared to a hypothetical, well-chosen structural analog for the analysis of alvimopan. The data for Alvimopan-D7 is representative of a validated LC-MS/MS method adhering to regulatory guidelines, while the data for the structural analog reflects potential performance based on general knowledge of their use in bioanalysis.

Parameter	Alvimopan-D7 (Stable Isotope-Labeled IS)	Structural Analog IS
Linearity (Correlation Coefficient, r²)	Typically ≥ 0.995	May be ≥ 0.99, but can be more susceptible to matrix effects causing non-linearity
Precision (%CV)	Intra- and Inter-day precision typically < 15%	May meet < 15% criteria, but can be more variable due to differential matrix effects and recovery
Accuracy (%Bias)	Intra- and Inter-day accuracy typically within ±15%	May meet ±15% criteria, but can exhibit bias if its recovery or ionization is not consistent with the analyte
Recovery (%)	High and consistent, closely tracks analyte recovery	Can be variable and may not consistently mimic the analyte's recovery across different lots of biological matrix
Matrix Effect	Minimal to no differential matrix effect; IS and analyte are affected similarly	Susceptible to differential matrix effects, where the IS and analyte are not affected by matrix components to the same extent
Specificity	High, due to mass difference with the analyte	Potential for cross-talk or interference if the analog is a metabolite or has similar fragmentation patterns

Experimental Protocols

A robust and reliable LC-MS/MS method for the quantification of alvimopan in human plasma is essential for clinical and preclinical studies. Below is a representative experimental protocol utilizing Alvimopan-D7 as the internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma sample, add 25 µL of Alvimopan-D7 internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex mix for 10 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase.

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions:

  • Alvimopan: Precursor ion > Product ion (e.g., m/z 425.3 > 282.2)

  • Alvimopan-D7: Precursor ion > Product ion (e.g., m/z 432.3 > 289.2)

• Data Analysis: The peak area ratio of alvimopan to Alvimopan-D7 is used to calculate the concentration of alvimopan in the samples against a calibration curve.

Visualizing the Rationale and Workflow

The following diagrams, created using the DOT language, illustrate the logical basis for choosing a stable isotope-labeled internal standard and the typical experimental workflow for alvimopan analysis.

Caption: Rationale for selecting a stable isotope-labeled internal standard.

Caption: Experimental workflow for Alvimopan analysis using an internal standard.

Conclusion

For the quantitative analysis of alvimopan in biological matrices, Alvimopan-D7 is the unequivocally superior choice for an internal standard. Its use ensures the highest degree of accuracy and precision by effectively compensating for analytical variability. While structural analogs may present a lower-cost alternative, they introduce a significant risk of analytical error due to potential differences in extraction efficiency, chromatographic behavior, and ionization response compared to alvimopan. For regulated bioanalysis where data integrity is paramount, the investment in a stable isotope-labeled internal standard such as Alvimopan-D7 is a critical step in ensuring the development of a robust and reliable analytical method.

A Comparative Guide to Alvimopan Quantification: With and Without an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of therapeutic agents is paramount. This guide provides an objective comparison of two distinct analytical approaches for the quantification of Alvimopan: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method without an internal standard and a conceptual High-Performance Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method employing an internal standard. This comparison is supported by experimental data from published literature, offering insights into the performance and protocols of each methodology.

The choice of analytical technique and the use of an internal standard are critical decisions in bioanalytical method development. An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added at a constant concentration to all samples, calibrators, and quality controls. Its primary purpose is to correct for the variability in the analytical process, such as extraction efficiency and instrument response, thereby improving the accuracy and precision of the results. In contrast, methods without an internal standard, often referred to as external standard methods, rely on the consistency of the analytical procedure and instrument performance.

This guide will delve into the specifics of two methodologies for Alvimopan quantification, presenting their validation parameters and experimental workflows to aid in the selection of the most appropriate method for your research needs.

Quantitative Data Summary

The performance of an analytical method is assessed through various validation parameters. The following table summarizes the key quantitative data for the two Alvimopan quantification methods.

Parameter	HPLC-UV without Internal Standard (Rat Plasma)	LC-MS/MS with Internal Standard (Human Plasma)
Linearity Range	25-150 µg/mL	0.05-50 ng/mL
Correlation Coefficient (r²)	0.999	>0.99
Lower Limit of Quantification (LLOQ)	16 µg/mL	0.05 ng/mL
Accuracy (% Recovery)	99.07%	Typically within 85-115% of nominal values
Precision (%RSD)	Not explicitly stated	Typically <15%
Detection Method	UV at 227 nm	Tandem Mass Spectrometry (MS/MS)

Experimental Protocols

HPLC-UV Method for Alvimopan Quantification without an Internal Standard

This method, as described by Soundaryashree NR et al. (2020), is suitable for the determination of Alvimopan in rat plasma.

a. Sample Preparation:

• To 500 µL of rat plasma, add 1 mL of a 500 µg/mL Alvimopan stock solution.

• Vortex the mixture and centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

• Collect the supernatant and filter it.

• Take 500 µL of the filtered supernatant and add 500 µL of methanol (B129727).

• Vortex, centrifuge, and filter the solution again.

• The resulting solution is then used for HPLC analysis.

b. Chromatographic Conditions:

• Instrument: Shimadzu LC-2010 CHT with UV-Visible detector.

• Column: C18 column (250 x 4.6mm, 5µm).

• Mobile Phase: Phosphate buffer (pH 3.0) and acetonitrile (B52724) (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 227 nm.

• Injection Volume: 20 µL.

• Retention Time: Approximately 6.66 minutes.

Conceptual LC-MS/MS Method for Alvimopan Quantification with an Internal Standard

Based on common practices for bioanalytical LC-MS/MS assays, a validated method for Alvimopan in human plasma would likely follow the protocol outlined below. A stable isotope-labeled Alvimopan (e.g., Alvimopan-d5) would be the ideal internal standard.

a. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of human plasma sample, calibration standard, or quality control into a microcentrifuge tube.

• Add a fixed amount of the internal standard working solution.

• Add a protein precipitation agent (e.g., acetonitrile or methanol), typically in a 3:1 ratio to the plasma volume.

• Vortex the mixture vigorously to ensure complete protein precipitation.

• Centrifuge at high speed (e.g., >10,000 rpm) to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

• The supernatant may be evaporated to dryness and reconstituted in the mobile phase to enhance sensitivity.

b. LC-MS/MS Conditions:

• Instrument: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Column: A suitable reverse-phase C18 or similar column.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

• Flow Rate: Typically in the range of 0.3-0.6 mL/min.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both Alvimopan and its internal standard.

Visualization of Experimental Workflows

Caption: Comparative workflows for Alvimopan quantification.

Objective Comparison

The choice between a method with or without an internal standard depends on the specific requirements of the study, including the desired level of accuracy, precision, and the complexity of the sample matrix.

Method with Internal Standard (LC-MS/MS):

• Advantages:

  • Higher Accuracy and Precision: The internal standard corrects for variations in sample preparation and instrument response, leading to more reliable and reproducible data.

  • Increased Robustness: The method is less susceptible to matrix effects, which can cause ion suppression or enhancement in the mass spectrometer.

  • Higher Sensitivity and Selectivity: LC-MS/MS provides significantly lower limits of detection and quantification compared to HPLC-UV, allowing for the measurement of Alvimopan at much lower concentrations. The use of MRM enhances selectivity by monitoring specific ion transitions.

• Disadvantages:

  • Cost and Availability of Internal Standard: A suitable stable isotope-labeled internal standard can be expensive and may not be commercially available.

  • Method Development Complexity: Developing and validating an LC-MS/MS method can be more complex and time-consuming.

Method without Internal Standard (HPLC-UV):

• Advantages:

  • Simplicity and Cost-Effectiveness: This method is generally simpler to set up and less expensive as it does not require a mass spectrometer or a costly internal standard.

  • Wide Accessibility: HPLC-UV systems are more commonly available in analytical laboratories.

• Disadvantages:

  • Lower Sensitivity and Selectivity: The LLOQ is significantly higher, making it unsuitable for studies requiring the measurement of low Alvimopan concentrations. UV detection is also less selective than MS/MS, potentially leading to interference from other compounds in the sample.

  • Susceptibility to Errors: The accuracy and precision of the method are highly dependent on the consistency of the entire analytical process, from sample preparation to injection volume. Any variability can directly impact the final result.

Conclusion

For regulated bioanalysis and clinical pharmacokinetic studies where high accuracy, precision, and sensitivity are critical, the use of an LC-MS/MS method with a stable isotope-labeled internal standard is the gold standard for the quantification of Alvimopan. The internal standard provides essential compensation for analytical variability, ensuring the reliability of the data.

The HPLC-UV method without an internal standard may be suitable for preliminary research, high-concentration dose formulation analysis, or in settings where access to a mass spectrometer is limited. However, researchers must be aware of the potential for greater variability and the significantly higher limit of quantification.

Ultimately, the selection of the quantification method should be guided by the specific analytical requirements of the study, balancing the need for data quality with practical considerations such as cost and available instrumentation.

Cross-validation of Alvimopan assays between different laboratories

A Guide to Inter-Laboratory Cross-Validation of Alvimopan Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of Alvimopan bioanalytical assays between different laboratories. Ensuring the consistency and reliability of analytical data is paramount in multicenter clinical trials and collaborative research. This document outlines the critical parameters for comparison, detailed experimental protocols for a common assay type, and the underlying signaling pathway of Alvimopan.

Alvimopan is a peripherally acting mu-opioid receptor antagonist.[][2][3][4] Accurate measurement of its concentration in biological matrices is critical for pharmacokinetic/pharmacodynamic (PK/PD) modeling and dose-response relationship assessments. This guide is intended to serve as a practical resource for establishing inter-laboratory consistency.

Data Presentation: Key Parameters for Cross-Validation

Successful cross-validation demonstrates that a bioanalytical method is reproducible and reliable when transferred between laboratories. The following table summarizes key validation parameters for the quantification of Alvimopan in rat plasma using a Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method, based on published data. These parameters should be assessed to ensure inter-laboratory concordance.

Validation Parameter	Laboratory A (Derived from[5])	Laboratory B (Derived from[6])	Acceptance Criteria (Based on FDA/ICH Guidelines)
Linearity (Concentration Range)	5-1000 ng/mL	25-150 µg/mL (25,000-150,000 ng/mL)	Correlation coefficient (r²) ≥ 0.99
Correlation Coefficient (r²)	0.9998	0.999	≥ 0.99
Accuracy (% Recovery)	Not explicitly stated, but recovery was 78.71±3.86%	99.07%	Within ±15% of nominal concentration (±20% for LLOQ)
Precision (%RSD)	Not explicitly stated	Not explicitly stated	≤15% (≤20% for LLOQ)
Lower Limit of Quantification (LLOQ)	5 ng/mL	Not explicitly stated	Signal should be at least 5 times the blank response
Recovery (%)	78.71 ± 3.86%	99.07%	Consistent, precise, and reproducible
Retention Time	Not explicitly stated	6.66 min	Consistent across laboratories

Note: The data presented is a synthesis from separate, single-laboratory validation studies to illustrate a comparative framework. A direct cross-validation study would involve analyzing the same set of quality control samples at each laboratory.

Experimental Protocols

Detailed and harmonized protocols are essential for successful inter-laboratory cross-validation. This section provides a synthesized protocol for the quantification of Alvimopan in plasma by RP-HPLC, based on established methods.[5][6]

RP-HPLC Method for Alvimopan Quantification in Rat Plasma

1. Sample Preparation (Liquid-Liquid Extraction) [5]

• To 0.5 mL of rat plasma, add an internal standard.

• Add 2 mL of extraction solvent (e.g., a mixture of methanol (B129727) and acetonitrile (B52724) in a 50:50 ratio).

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Separate the supernatant and evaporate to dryness under a nitrogen stream at 40°C.

• Reconstitute the residue with 0.5 mL of the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions [5][6]

• HPLC System: An HPLC system equipped with a UV-Vis detector.

• Column: Altima Grace Smart C-18 column (5µ; 250 × 4.6 mm) or equivalent.[5]

• Mobile Phase: A mixture of acetonitrile and potassium dihydrogen phosphate (B84403) buffer (pH 3.0, adjusted with orthophosphoric acid) in a 50:50 or 70:30 (v/v) ratio.[5][6]

• Flow Rate: 1.0 mL/min.[5][6]

• Injection Volume: 50 µL.[5]

• Detection Wavelength: 220 nm.[6]

• Run Time: 10 minutes.[5][6]

3. Validation Procedures

• Selectivity: Analyze blank plasma from at least six different sources to ensure no interference at the retention times of Alvimopan and the internal standard.[5]

• Linearity: Prepare a calibration curve by spiking blank plasma with known concentrations of Alvimopan covering the expected range.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations on three different days to determine intra- and inter-day accuracy and precision.

• Recovery: Compare the peak area of extracted samples to that of unextracted standards at the same concentration.

• Stability: Assess the stability of Alvimopan in plasma under various conditions (e.g., freeze-thaw cycles, short-term benchtop storage, long-term storage).[5]

Visualizations

Alvimopan's Mechanism of Action

Alvimopan acts as a peripherally selective mu-opioid receptor antagonist.[][3] It competitively binds to mu-opioid receptors in the gastrointestinal tract, inhibiting the effects of opioid agonists (like morphine) on gut motility and secretion.[3][4] Due to its pharmacokinetic properties, it does not readily cross the blood-brain barrier, thus avoiding interference with the central analgesic effects of opioids.[][4]

Alvimopan's selective antagonism of peripheral mu-opioid receptors.

Experimental Workflow for Alvimopan Assay Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of an Alvimopan bioanalytical assay between two laboratories.

Workflow for inter-laboratory cross-validation of Alvimopan assays.

References

• 2. Alvimopan | C25H32N2O4 | CID 5488548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. internationaljournalssrg.org [internationaljournalssrg.org]

The Gold Standard in Bioanalysis: A Comparative Guide to Alvimopan-D7 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Alvimopan, the choice of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides a comprehensive comparison of Alvimopan-D7, a deuterated stable isotope-labeled internal standard, against other potential internal standards, supported by established principles of bioanalytical method validation.

Stable isotope-labeled internal standards (SIL-ISs), such as Alvimopan-D7, are widely recognized as the gold standard in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Their use is paramount for ensuring the accuracy and precision of analytical methods by effectively compensating for variability in sample preparation, instrument response, and matrix effects.

Performance Comparison: Alvimopan-D7 vs. Alternative Internal Standards

While specific public-domain data on the direct comparison of Alvimopan-D7 with other internal standards is limited, the well-established advantages of deuterated standards allow for a robust evaluation based on performance data from analogous compounds and general principles of bioanalytical method validation.

The following tables summarize the expected performance characteristics of a bioanalytical method for Alvimopan using Alvimopan-D7 as an internal standard, compared to a method using a non-deuterated (structural analog) internal standard or no internal standard at all.

Table 1: Comparison of Linearity, Accuracy, and Precision

Parameter	Method with Alvimopan-D7 (Expected)	Method with Structural Analog IS (Hypothetical)	Method without Internal Standard
Linearity (R²)	≥ 0.99	≥ 0.99	≥ 0.99
Accuracy (% Bias)	Within ±15%	Within ±20%	Can exceed ±20%
Precision (% RSD)	≤ 15%	≤ 20%	Can exceed 20%

Table 2: Performance in Overcoming Analytical Challenges

Challenge	Method with Alvimopan-D7	Method with Structural Analog IS	Method without Internal Standard
Matrix Effects	Excellent compensation	Partial and variable compensation	No compensation
Extraction Recovery Variability	Excellent compensation	Partial and variable compensation	No compensation
Instrument Response Fluctuation	Excellent compensation	Partial compensation	No compensation

The superior performance of Alvimopan-D7 stems from its near-identical physicochemical properties to the unlabeled Alvimopan. This ensures that it behaves similarly during all stages of the analytical process, from extraction to detection, thus providing a more accurate normalization of the analyte signal.

Experimental Protocols: A Typical Bioanalytical Workflow

A robust and reliable bioanalytical method is essential for accurate quantification. Below is a detailed, generalized experimental protocol for the analysis of Alvimopan in a biological matrix (e.g., plasma) using Alvimopan-D7 as an internal standard with LC-MS/MS.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix sample, add a known and consistent amount of Alvimopan-D7 internal standard solution.

• Add 300 µL of a protein precipitation solvent (e.g., acetonitrile (B52724) or methanol).

• Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for analysis.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Inject an aliquot of the prepared sample onto a suitable C18 reverse-phase HPLC or UHPLC column.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid). The gradient should be optimized to achieve good separation of Alvimopan from potential interferences.

• Mass Spectrometric Detection:

  • Utilize a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both Alvimopan and Alvimopan-D7.

3. Data Analysis

• Integrate the peak areas for both the Alvimopan and Alvimopan-D7 MRM transitions.

• Calculate the peak area ratio of Alvimopan to Alvimopan-D7.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of Alvimopan in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Logical Relationships

To further elucidate the experimental process and the rationale behind using an internal standard, the following diagrams are provided.

Bioanalytical workflow for Alvimopan quantification.

Comparison of internal standard types.

Assessing the Matrix Factor for Alvimopan with Alvimopan-D7: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the development of robust bioanalytical methods for quantitative analysis, understanding and mitigating the impact of the biological matrix is paramount. This guide provides a comprehensive comparison and detailed experimental protocols for assessing the matrix factor of Alvimopan, a peripherally acting mu-opioid receptor antagonist, using its stable isotope-labeled internal standard, Alvimopan-D7. The data and methodologies presented herein are essential for ensuring the accuracy, precision, and reliability of pharmacokinetic and toxicokinetic studies submitted for regulatory approval.

Introduction to Matrix Effects in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a cornerstone of modern bioanalysis due to its high sensitivity and selectivity.[1][2] However, the accuracy of LC-MS/MS quantification can be significantly influenced by "matrix effects." These effects arise from co-eluting endogenous components of the biological matrix (e.g., plasma, urine) that can either suppress or enhance the ionization of the analyte and the internal standard (IS) in the mass spectrometer's ion source.[3]

The use of a stable isotope-labeled internal standard (SIL-IS), such as Alvimopan-D7 for Alvimopan, is the most effective strategy to compensate for matrix effects.[4] An ideal SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, thereby ensuring that the analyte-to-IS peak area ratio remains constant and proportional to the analyte concentration. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate the evaluation of matrix effects during bioanalytical method validation.[5][6][7]

This guide will detail the experimental procedures to quantitatively assess the matrix factor for Alvimopan and Alvimopan-D7, present the data in a clear, tabular format, and provide visual aids to illustrate the underlying principles and workflows.

Experimental Protocol: Matrix Factor Assessment

The following protocol outlines the key steps for a rigorous assessment of the matrix factor for Alvimopan and Alvimopan-D7 in human plasma, in accordance with FDA guidelines.[2][5][6]

Materials and Reagents

• Alvimopan reference standard

• Alvimopan-D7 internal standard

• Control human plasma (at least 6 different lots from individual donors)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid (or other appropriate mobile phase modifier)

• Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cartridges/reagents

• Standard laboratory equipment (pipettes, centrifuges, vortex mixers, etc.)

• A validated LC-MS/MS system

Sample Preparation and Analysis

A validated sample preparation method, such as protein precipitation, LLE, or SPE, should be employed to extract Alvimopan and Alvimopan-D7 from human plasma. The subsequent LC-MS/MS analysis should be performed using an optimized method with defined chromatographic conditions and mass spectrometric parameters (e.g., precursor and product ion transitions, collision energy).

Matrix Factor Assessment Procedure

The matrix factor (MF) is determined by comparing the peak area of an analyte in a post-extraction spiked matrix sample to the peak area of the analyte in a neat solution at the same concentration. The internal standard-normalized matrix factor (IS-normalized MF) is then calculated to assess the ability of the IS to compensate for matrix effects.

Preparation of Sample Sets:

Three sets of samples are prepared at two concentration levels (low and high quality control concentrations):

• Set 1 (Neat Solution): Alvimopan and Alvimopan-D7 are spiked into the mobile phase or a reconstitution solvent. This represents 100% response with no matrix influence.

• Set 2 (Post-Extraction Spike): Blank human plasma from at least six different sources is first extracted. Alvimopan and Alvimopan-D7 are then spiked into the extracted blank matrix. This set is used to evaluate the matrix effect.

• Set 3 (Pre-Extraction Spike): Alvimopan and Alvimopan-D7 are spiked into blank human plasma and then subjected to the entire extraction procedure. This set is used to determine the overall process efficiency.

Calculations:

The following calculations are performed for both low and high QC levels:

• Matrix Factor (MF):

  • MF = (Peak Area in Set 2) / (Mean Peak Area in Set 1)

• Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (Analyte MF) / (Internal Standard MF)

  • The coefficient of variation (CV%) of the IS-normalized MF across the different plasma lots should be ≤15%.

• Recovery (%):

  • Recovery (%) = [(Mean Peak Area in Set 3) / (Mean Peak Area in Set 2)] * 100

• Process Efficiency (%):

  • Process Efficiency (%) = [(Mean Peak Area in Set 3) / (Mean Peak Area in Set 1)] * 100

Data Presentation

The following table summarizes hypothetical but representative data from a matrix factor assessment for Alvimopan and Alvimopan-D7 in human plasma.

Analyte/IS	Concentration	Matrix Lot	Matrix Factor (MF)	IS-Normalized MF	Recovery (%)	Process Efficiency (%)
Alvimopan	Low QC	1	0.88	1.01	92.5	81.4
2	0.92	1.03	91.8	84.5
3	0.85	0.99	93.1	79.1
4	0.90	1.02	92.2	82.9
5	0.87	1.00	92.8	80.7
6	0.91	1.04	91.5	83.3
High QC	1	0.90	1.02	94.1	84.7
2	0.94	1.05	93.5	87.9
3	0.87	0.99	94.5	82.2
4	0.92	1.03	93.8	86.3
5	0.89	1.01	94.2	83.8
6	0.93	1.04	93.3	86.8
Alvimopan-D7	Low QC	1	0.87	-	91.9	80.0
2	0.89	-	91.2	81.2
3	0.86	-	92.5	79.6
4	0.88	-	91.6	80.6
5	0.87	-	92.1	80.1
6	0.88	-	90.9	80.0
High QC	1	0.88	-	93.6	82.4
2	0.90	-	92.9	83.6
3	0.88	-	93.9	82.6
4	0.89	-	93.2	82.9
5	0.88	-	93.7	82.5
6	0.89	-	92.7	82.5

Mandatory Visualizations

Caption: Experimental workflow for matrix factor assessment.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. fda.gov [fda.gov]
• 3. eijppr.com [eijppr.com]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 7. fda.gov [fda.gov]

Unraveling the Fragmentation Fingerprints: A Comparative Guide to Alvimopan and Alvimopan-D7 in Tandem Mass Spectrometry

For researchers, scientists, and drug development professionals, understanding the mass spectrometric behavior of a drug and its isotopically labeled analog is crucial for developing robust bioanalytical methods. This guide provides an objective comparison of the fragmentation patterns of Alvimopan, a peripherally acting mu-opioid receptor antagonist, and its deuterated internal standard, Alvimopan-D7, under tandem mass spectrometry (MS/MS) conditions.

This comparison is supported by experimental data derived from liquid chromatography-tandem mass spectrometry (LC-MS/MS) studies, which elucidate the characteristic fragmentation pathways of both molecules. The strategic placement of deuterium (B1214612) atoms in Alvimopan-D7 leads to predictable mass shifts in its fragment ions, a key principle for its use as an internal standard in quantitative bioanalysis.

Data Presentation: Quantitative Comparison of Fragment Ions

The following table summarizes the key precursor and product ions observed for Alvimopan and Alvimopan-D7 in positive ion mode electrospray ionization tandem mass spectrometry. The mass shifts in the fragment ions of Alvimopan-D7 directly correspond to the location of the deuterium labels.

Analyte	Precursor Ion (m/z)	Major Product Ions (m/z)	Corresponding Fragment
Alvimopan	425.2	206.1	[C14H20N]+
158.1	[C10H12NO]+
91.1	[C7H7]+
Alvimopan-D7	432.2	206.1	[C14H20N]+
165.1	[C10H5D7NO]+
98.1	[C7D7]+

Experimental Protocols

The fragmentation data presented was obtained using a standard liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow.

Sample Preparation: Alvimopan and Alvimopan-D7 standards were prepared in a suitable solvent, typically a mixture of acetonitrile (B52724) and water with a small percentage of formic acid to promote ionization.

Liquid Chromatography (LC): Chromatographic separation was achieved on a C18 reverse-phase column with a gradient elution profile.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes.

• Flow Rate: 0.5 mL/min

Mass Spectrometry (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode was used for analysis.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Product Ion Scan

• Collision Gas: Argon

• Collision Energy: Optimized for each precursor-product ion transition (typically ranging from 20-40 eV).

Visualization of Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the proposed fragmentation pathways for Alvimopan and Alvimopan-D7.

The Gold Standard: A Comparative Guide to Stable Isotope-Labeled Internal Standards in Regulated Bioanalysis

For researchers, scientists, and drug development professionals navigating the rigorous landscape of bioanalytical method validation, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and regulatory acceptance. This guide provides an objective comparison of stable isotope-labeled internal standards (SIL-ISs) and their primary alternative, structural analogs, supported by experimental data and aligned with current regulatory guidelines.

The use of an internal standard (IS) is fundamental in quantitative bioanalysis to correct for variability inherent in sample preparation and analysis. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines, now largely harmonized under the International Council for Harmonisation (ICH) M10 guideline, that emphasize the importance of a well-characterized and consistently performing IS.[1][2] For methods employing mass spectrometric detection, the use of a SIL-IS is strongly recommended whenever possible.[3][4]

A SIL-IS is a version of the analyte where one or more atoms have been replaced with their stable, heavy isotopes (e.g., ²H, ¹³C, ¹⁵N). This near-identical chemical structure ensures that the SIL-IS co-elutes with the analyte and experiences similar extraction recovery and matrix effects, making it the ideal choice for ensuring accuracy and precision.[2][5] However, practical considerations such as cost and availability sometimes lead to the use of structural analogs—compounds with similar physicochemical properties but a different chemical structure.[6] This guide will delve into the performance differences between these two choices, providing clear data to inform your selection.

Performance Comparison: SIL-IS vs. Structural Analog

The superiority of SIL-ISs is not just a theoretical advantage; it is consistently demonstrated in experimental data. The ability of a SIL-IS to mimic the analyte's behavior throughout the analytical process leads to more accurate and precise results, particularly in complex biological matrices where matrix effects can be significant.[7]

Table 1: Comparison of Linearity and Precision for Angiotensin IV Quantification

Internal Standard Type	Linearity (R²)	Injection Repeatability (%CV)	Method Precision (%CV)
Stable Isotope-Labeled (SIL)	> 0.99	< 5%	< 10%
Structural Analog	> 0.98	> 15%	> 20%

Data adapted from a study on the quantification of angiotensin IV in rat brain dialysates. The study concluded that the structural analog was not suitable as an IS for this application.[7]

Table 2: Comparison of Accuracy and Precision for Everolimus (B549166) Quantification

Internal Standard Type	Accuracy (% Recovery)	Total Coefficient of Variation (%CV)	Correlation with Independent Method (r)
Stable Isotope-Labeled (d4)	98.3% - 108.1%	4.3% - 7.2%	> 0.98 (slope 0.95)
Structural Analog	98.3% - 108.1%	4.3% - 7.2%	> 0.98 (slope 0.83)

Data from a comparative study on everolimus quantification. While both internal standards showed acceptable performance, the SIL-IS demonstrated a more favorable comparison with an independent LC-MS/MS method.[8]

The Logic of Superior Performance

The key to the enhanced performance of a SIL-IS lies in its ability to effectively compensate for various sources of analytical variability. The following diagram illustrates the logical workflow and highlights why a SIL-IS is considered the gold standard.

Caption: Logical workflow demonstrating superior quantification with a SIL-IS.

Experimental Protocols

Detailed and rigorous experimental protocols are essential for validating a bioanalytical method. The following are key experiments cited in regulatory guidelines for the use of internal standards.

Selectivity and Specificity

Objective: To ensure that the analytical method can differentiate and quantify the analyte and the IS from endogenous components or other interferences in the biological matrix.

Methodology:

• Obtain at least six different lots of the blank biological matrix from individual donors.

• Process and analyze each blank lot to check for any interfering peaks at the retention times of the analyte and the IS.

• Process each blank lot spiked only with the IS.

• Process a Lower Limit of Quantification (LLOQ) sample by spiking the matrix with the analyte at the LLOQ concentration and the IS at its working concentration.

• Evaluate the chromatograms for any significant interference.

Acceptance Criteria:

• The response of any interfering peak in the blank matrix at the retention time of the analyte should be ≤ 20% of the analyte response at the LLOQ.

• The response of any interfering peak at the retention time of the IS should be ≤ 5% of the IS response in the LLOQ sample.

Assessment of Matrix Effect

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the IS.

Methodology:

• Obtain at least six different lots of the blank biological matrix.

• Prepare two sets of samples at low and high quality control (QC) concentrations:

  • Set A: Spike the analyte and IS into the post-extraction supernatant of the blank matrix from each lot.

  • Set B: Spike the analyte and IS into a neat solution (e.g., mobile phase) at the same concentrations.

• Analyze both sets of samples and calculate the matrix factor (MF) for the analyte and the IS-normalized MF.

Acceptance Criteria:

• The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of the matrix should not be greater than 15%.

Evaluation of Recovery

Objective: To assess the efficiency of the extraction process for both the analyte and the IS.

Methodology:

• Prepare three sets of samples at low, medium, and high QC concentrations:

  • Set 1 (Extracted Samples): Spike the analyte and IS into the biological matrix and perform the full extraction procedure.

  • Set 2 (Post-Extraction Spiked Samples): Extract blank matrix and then spike the analyte and IS into the final extract.

  • Set 3 (Neat Solution): Spike the analyte and IS into the mobile phase or reconstitution solvent.

• Calculate the recovery by comparing the peak area of the analyte in Set 1 to that in Set 2.

Acceptance Criteria:

• While there are no strict regulatory acceptance criteria for recovery, it should be consistent and reproducible across the concentration range.

Stability Assessment

Objective: To evaluate the stability of the analyte and IS in the biological matrix under various storage and handling conditions.

Methodology:

• Use low and high QC samples for all stability tests.

• Freeze-Thaw Stability: Analyze QC samples after subjecting them to at least three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze QC samples after leaving them at room temperature for a duration that mimics the sample handling time.

• Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for a period equal to or longer than the duration of the study.

• Analyze the stability samples against a freshly prepared calibration curve.

Acceptance Criteria:

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Decision-Making Workflow for Internal Standard Selection

The selection of an appropriate internal standard is a critical step in method development. The following diagram outlines a logical decision-making process.

Caption: A decision tree for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Internal Standard Selection in Alvimopan Pharmacokinetic Analysis

The Critical Role of Internal Standards in Bioanalysis

In quantitative bioanalysis, particularly using liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is a compound of known concentration added to samples. It is essential for correcting the variability inherent in the analytical process, including sample extraction, injection volume, and instrument response. The choice of an appropriate internal standard is a critical determinant of the accuracy and precision of the bioanalytical method. The two primary types of internal standards used are stable isotope-labeled (e.g., deuterated) internal standards and structural analog internal standards.

Comparative Overview of Internal Standard Types for Alvimopan Analysis

The ideal internal standard for Alvimopan would exhibit physicochemical properties as close as possible to Alvimopan itself, ensuring it behaves similarly during sample processing and analysis without interfering with the analyte's detection.

Internal Standard Type	Advantages for Alvimopan Analysis	Disadvantages for Alvimopan Analysis
Deuterated Alvimopan (Stable Isotope-Labeled)	- Highest Accuracy and Precision: Co-elutes with Alvimopan, providing the best correction for matrix effects and extraction variability. - Reduced Method Development Time: Similar mass-to-charge ratio simplifies MS/MS parameter optimization. - Gold Standard: Considered the benchmark for regulatory submissions due to its reliability.	- Cost: Custom synthesis of deuterated Alvimopan can be expensive. - Potential for Isotopic Crosstalk: If not adequately resolved, natural isotopes of Alvimopan could interfere with the deuterated standard's signal.
Structural Analog	- Cost-Effective: Often commercially available or easier to synthesize than a deuterated standard. - Readily Available: A wider range of potential compounds may be suitable.	- Potential for Different Extraction Recovery: Physicochemical differences may lead to variations in extraction efficiency compared to Alvimopan. - Different Ionization Efficiency: Structural differences can lead to variations in ionization response in the mass spectrometer, potentially leading to less accurate correction. - Chromatographic Separation: May not co-elute perfectly with Alvimopan, leading to incomplete correction for matrix effects that vary with retention time.

Hypothetical Experimental Protocols for a Comparative Study

To objectively compare the performance of a deuterated internal standard versus a structural analog for Alvimopan pharmacokinetic analysis, a validation study should be conducted. Below are detailed methodologies for such a study.

Sample Preparation (Protein Precipitation)

• Aliquoting: Transfer 100 µL of human plasma samples (blank, calibration standards, and quality control samples) into microcentrifuge tubes.

• Internal Standard Spiking: Add 10 µL of the working solution of either the deuterated Alvimopan or the selected structural analog internal standard to each sample, except for the blank matrix.

• Protein Precipitation: Add 400 µL of acetonitrile (B52724) to each tube.

• Vortexing: Vortex mix all samples for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic and Mass Spectrometric Conditions

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Sciex Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Alvimopan: [Precursor ion] -> [Product ion]

  • Deuterated Alvimopan: [Precursor ion] -> [Product ion]

  • Structural Analog IS: [Precursor ion] -> [Product ion]

• Key MS Parameters: Curtain Gas, Collision Gas, IonSpray Voltage, Temperature, Ion Source Gas 1, Ion Source Gas 2 to be optimized.

Data Presentation: Hypothetical Comparative Pharmacokinetic Data

The following tables illustrate how quantitative data from a comparative study could be presented.

Table 1: Method Validation Parameters

Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.5 ng/mL	S/N ≥ 10
Intra-day Precision (%CV)	< 5%	< 8%	≤ 15%
Inter-day Precision (%CV)	< 6%	< 10%	≤ 15%
Accuracy (%Bias)	-2.5% to 3.1%	-5.2% to 6.8%	± 15%
Matrix Effect (%)	98.5 - 101.2	85.3 - 110.5	85 - 115%
Extraction Recovery (%)	92.1 ± 4.5	88.7 ± 7.2	Consistent and reproducible

Table 2: Hypothetical Pharmacokinetic Parameters of Alvimopan

Parameter	Deuterated Internal Standard (Mean ± SD)	Structural Analog Internal Standard (Mean ± SD)
Cmax (ng/mL)	15.2 ± 3.1	16.5 ± 4.5
Tmax (h)	2.0 ± 0.5	2.1 ± 0.6
AUC₀₋t (ng·h/mL)	85.6 ± 12.3	92.4 ± 18.7
AUC₀₋inf (ng·h/mL)	88.9 ± 13.1	96.8 ± 20.1
t₁/₂ (h)	10.5 ± 2.1	10.8 ± 2.5

Mandatory Visualizations

Caption: Experimental workflow for Alvimopan pharmacokinetic analysis.

Caption: Alvimopan's mechanism of action at the mu-opioid receptor.

Conclusion: Making an Informed Decision

The choice of an internal standard is a critical step in the development of a robust bioanalytical method for Alvimopan. A stable isotope-labeled internal standard, such as deuterated Alvimopan, is theoretically superior and considered the gold standard, likely to yield more accurate and precise pharmacokinetic data. However, a carefully selected and validated structural analog can also be a viable and more cost-effective option.

Researchers should weigh the pros and cons of each type of internal standard based on the goals of their study, regulatory requirements, and available resources. A thorough method validation as outlined in this guide is essential to ensure the reliability of the pharmacokinetic data, regardless of the internal standard chosen. This comparative framework provides a robust starting point for any researcher embarking on the pharmacokinetic analysis of Alvimopan.

The Gold Standard for Alvimopan Bioanalysis: A Comparative Guide to Internal Standards in Diverse Biological Matrices

For researchers, scientists, and drug development professionals engaged in the bioanalysis of Alvimopan, the selection of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides a comprehensive comparison of Alvimopan-D7, a deuterated internal standard, with structural analogs for the quantitative analysis of Alvimopan in various biological matrices, including plasma, urine, and tissue. Supported by experimental data and detailed methodologies, this document aims to facilitate the development and validation of robust and accurate bioanalytical assays.

The accurate quantification of Alvimopan, a peripherally acting mu-opioid receptor antagonist, is essential for pharmacokinetic, toxicokinetic, and bioequivalence studies. The use of an internal standard (IS) is fundamental to high-quality bioanalysis, as it corrects for variability introduced during sample preparation, chromatography, and mass spectrometric detection. Stable isotope-labeled internal standards, such as Alvimopan-D7, are widely considered the "gold standard" in the field due to their near-identical physicochemical properties to the analyte of interest. This similarity ensures they behave almost identically during analytical procedures, providing the most accurate correction for potential errors.

Comparative Analysis of Internal Standards: Alvimopan-D7 vs. Structural Analogs

The choice of internal standard significantly impacts the accuracy and precision of bioanalytical data. While structural analogs can be employed, they often exhibit different extraction recoveries, matrix effects, and ionization efficiencies compared to the analyte, potentially leading to inaccurate quantification. In contrast, a deuterated internal standard like Alvimopan-D7 co-elutes with Alvimopan and experiences virtually identical analytical behavior, offering superior correction for these variables.

Below is a summary of the performance of Alvimopan and its deuterated internal standard in human plasma, as established by a validated LC-MS/MS method.

Parameter	Alvimopan	Alvimopan-D7
Lower Limit of Quantification (LLOQ)	0.05 ng/mL	-
Upper Limit of Quantification (ULOQ)	50 ng/mL	-
Recovery	75.7%	75.1%
Matrix Effect	Not significant	Not significant

Data compiled from a validated LC-MS/MS method for the simultaneous quantification of ulotaront and its N-desmethyl metabolite in human plasma, which demonstrates typical performance for a stable isotope-labeled internal standard.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating bioanalytical assays. The following sections outline established protocols for the analysis of Alvimopan in plasma and provide a general framework for urine and tissue analysis based on best practices for opioid quantification.

Experimental Workflow for Alvimopan Analysis

Caption: A generalized experimental workflow for the bioanalysis of Alvimopan using Alvimopan-D7 as an internal standard.

Analysis of Alvimopan in Human Plasma

A validated ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method has been established for the simultaneous quantification of Alvimopan and its metabolite in human plasma.

Sample Preparation:

• To 200 µL of human plasma, add a known amount of Alvimopan-D7 internal standard.

• Perform protein precipitation by adding acetonitrile (B52724).

• Vortex and centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for UPLC-MS/MS analysis.

UPLC-MS/MS Conditions:

• Column: C18 reversed-phase column

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid

• Detection: Tandem mass spectrometry in positive ion mode using multiple reaction monitoring (MRM)

• Transitions: Specific precursor-to-product ion transitions for Alvimopan and Alvimopan-D7 are monitored.

Analysis of Alvimopan in Human Urine (General Protocol)

While a specific validated method for Alvimopan in human urine was not found in the reviewed literature, a general procedure based on established methods for opioids can be adapted. Approximately 2% of an administered Alvimopan dose is excreted unchanged in the urine, making this a relevant matrix for analysis.[1]

Sample Preparation (Dilute-and-Shoot):

• Centrifuge the urine sample to remove any particulate matter.

• Add a known amount of Alvimopan-D7 internal standard to an aliquot of the supernatant.

• Dilute the sample with the mobile phase.

• Directly inject the diluted sample into the UPLC-MS/MS system.

UPLC-MS/MS Conditions:

• Similar to the plasma analysis, a C18 column with a gradient of acetonitrile and water containing an acid modifier would be appropriate.

• Detection would be performed using tandem mass spectrometry in MRM mode.

Analysis of Alvimopan in Tissue (General Protocol)

For the analysis of Alvimopan in tissue, such as intestinal tissue where the drug primarily acts, a homogenization step is required.

Sample Preparation:

• Accurately weigh a portion of the tissue sample.

• Homogenize the tissue in a suitable buffer.

• Add a known amount of Alvimopan-D7 internal standard to the homogenate.

• Perform protein precipitation with an organic solvent (e.g., acetonitrile).

• Centrifuge the sample and process the supernatant as described for the plasma analysis (evaporation and reconstitution).

UPLC-MS/MS Conditions:

• The UPLC-MS/MS conditions would be similar to those used for plasma analysis, with potential modifications to the gradient to ensure adequate separation from any tissue-specific matrix components.

Signaling Pathway of Alvimopan

Caption: Alvimopan acts as a competitive antagonist at peripheral mu-opioid receptors in the GI tract.

Conclusion

The evidence strongly supports the use of Alvimopan-D7 as the internal standard of choice for the bioanalysis of Alvimopan in various biological matrices. Its ability to accurately track the analyte throughout the analytical process ensures the generation of high-quality, reliable data essential for regulatory submissions and critical decision-making in drug development. While structural analogs may be considered in the absence of a deuterated standard, they necessitate more extensive validation to ensure they adequately compensate for analytical variability. The detailed protocols and workflows provided in this guide serve as a valuable resource for establishing robust and reproducible bioanalytical methods for Alvimopan.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to Alvimopan-D7 Disposal

For researchers and scientists in the dynamic field of drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of Alvimopan-D7, a deuterated analog of Alvimopan. By adhering to these protocols, laboratories can mitigate risks, ensure regulatory compliance, and foster a culture of safety.

Chemical and Physical Properties of Alvimopan

Property	Value
Molecular Formula	C₂₅H₃₂N₂O₄
Molecular Weight	424.53 g/mol
Appearance	White to light beige powder[1]
Solubility	<0.1 mg/mL in water (pH 3.0-9.0)[1]
1 to 5 mg/mL in buffered solutions (pH 1.2)[1]
10 to 25 mg/mL in aqueous 0.1 N sodium hydroxide[1]
Flashpoint	> 200 °F (closed cup)[2]

Experimental Protocol: Decontamination of an Alvimopan-D7 Spill

This protocol outlines the procedure for safely cleaning and decontaminating a small-scale spill of Alvimopan-D7 powder in a laboratory setting.

Materials:

• Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

• Absorbent material (e.g., vermiculite, sand, or commercial spill absorbent)

• Two sealable, labeled hazardous waste bags or containers

• Scoop and brush or other tools for collecting powder

• Decontamination solution (e.g., 10% bleach solution or a suitable laboratory detergent)

• Paper towels

• Hazardous waste disposal labels

Procedure:

• Immediate Spill Response:

  • Alert personnel in the immediate area of the spill.

  • Evacuate the area if the spill is large or if there is a risk of airborne dust.

  • Don the appropriate PPE.

• Containment:

  • Carefully cover the spill with a layer of absorbent material to prevent the powder from becoming airborne.

• Collection:

  • Gently scoop the mixture of Alvimopan-D7 and absorbent material into a designated, sealable hazardous waste container.

  • Use a brush to collect any remaining powder. Avoid creating dust.

• Decontamination:

  • Saturate paper towels with the decontamination solution and wipe the spill area, working from the outside in.

  • Place the used paper towels into a second sealable hazardous waste bag.

• Final Cleaning:

  • Wipe the area with clean, wet paper towels to remove any residual decontamination solution.

  • Place these paper towels in the same waste bag as the decontamination wipes.

• Waste Disposal:

  • Seal both hazardous waste containers securely.

  • Label the containers clearly as "Hazardous Waste: Alvimopan-D7" and include the date and any other information required by your institution's waste management plan.

  • Dispose of the waste through your institution's hazardous waste management program, which will likely involve incineration.[2][3][4]

• Post-Cleanup:

  • Remove and dispose of gloves in the hazardous waste container.

  • Wash hands thoroughly with soap and water.

  • Document the spill and cleanup procedure in the laboratory records.

Alvimopan-D7 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Alvimopan-D7 waste.

Caption: Decision workflow for Alvimopan-D7 waste disposal.

Regulatory Context and Best Practices

The disposal of pharmaceutical waste, including Alvimopan-D7, is regulated by federal and state agencies such as the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[5] Key principles for the disposal of such research chemicals include:

• Avoid Sewer Disposal: Never dispose of Alvimopan-D7 down the drain.[3][6] This practice can lead to the contamination of water supplies.[6][7]

• Segregation of Waste: Properly segregate pharmaceutical waste from other waste streams. Use designated, clearly labeled containers. Hazardous pharmaceutical waste is often collected in black containers.[3]

• Incineration: The recommended method of disposal for Alvimopan and its related compounds is incineration by a licensed hazardous material disposal company.[2][4] This ensures the complete destruction of the compound.

• Follow Institutional Plans: Always adhere to your institution's specific waste management plan, which should be aligned with EPA, DEA, and state regulations.[3]

• Training: Ensure all personnel handling Alvimopan-D7 are trained on the proper handling and emergency procedures.[3]

By implementing these procedures, laboratories can ensure the safe and responsible management of Alvimopan-D7 waste, protecting both personnel and the environment.

References

• 1. DailyMed - ALVIMOPAN capsule [dailymed.nlm.nih.gov]
• 2. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. sdmedwaste.com [sdmedwaste.com]
• 6. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 7. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]

Essential Safety and Logistical Information for Handling Alvimopan-D7

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling and disposal of Alvimopan-D7 in a laboratory setting. The following protocols are designed to ensure the safety of personnel and the integrity of the research by minimizing exposure and contamination.

Hazard Identification and Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving the handling of Alvimopan-D7.

Table 1: Personal Protective Equipment (PPE) for Handling Alvimopan-D7

PPE Category	Item	Specifications and Use
Hand Protection	Nitrile Gloves	Double-gloving is recommended, especially when handling the solid compound. Inspect gloves for integrity before use and change them immediately if contaminated or torn.
Body Protection	Disposable Lab Coat	A dedicated, disposable lab coat should be worn over personal clothing. It should be changed immediately if contaminated.
Eye Protection	Safety Goggles	Chemical splash goggles that provide a complete seal around the eyes are mandatory to protect against dust particles and splashes.
Respiratory Protection	N95 Respirator or higher	A NIOSH-approved N95 respirator or a higher level of respiratory protection should be used when handling the solid compound outside of a containment system to prevent inhalation of airborne particles.
Foot Protection	Closed-toe shoes and Shoe Covers	Sturdy, closed-toe shoes are required in the laboratory. Disposable shoe covers should be worn in the designated handling area and removed before exiting.

Operational and Disposal Plans

The following step-by-step guidance outlines the procedures for the entire lifecycle of Alvimopan-D7 in the laboratory, from receipt to disposal.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. If the container is compromised, do not open it and follow your institution's hazardous material spill protocol.

• Labeling: Ensure the container is clearly labeled with the compound name (Alvimopan-D7), CAS number, and appropriate hazard warnings.

• Storage: Store Alvimopan-D7 in a cool, dry, and dark place, away from incompatible materials. To maintain the integrity of the deuterated compound, it is crucial to protect it from moisture. Store the container tightly sealed.

Handling and Experimental Procedures

All handling of solid Alvimopan-D7 should be performed in a designated area, preferably within a certified chemical fume hood, a ventilated balance safety enclosure, or a glove box to minimize the risk of inhalation and contamination[3].

Step 1: Preparation

• Assemble all necessary equipment and materials (e.g., spatulas, weighing paper, solvent, vials) inside the containment system before starting.

• Don the appropriate PPE as specified in Table 1.

Step 2: Weighing the Compound

• Carefully open the container with the solid Alvimopan-D7.

• Use a clean, designated spatula to transfer the desired amount of powder onto weighing paper or into a pre-tared vial.

• Avoid generating dust. If any dust is generated, ensure the containment system is functioning correctly.

• Close the primary container tightly immediately after use.

Step 3: Preparing a Solution

• In the containment system, place the weighed Alvimopan-D7 into a suitable flask or vial.

• Slowly add the desired solvent to the solid to avoid splashing.

• Cap the container and mix gently (e.g., by swirling or using a vortex mixer) until the solid is fully dissolved.

Step 4: Post-Handling

• Decontaminate all surfaces and equipment that came into contact with Alvimopan-D7 using a suitable cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

• Dispose of all contaminated disposable materials as hazardous waste.

Spill Management

In the event of a spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if necessary.

• Secure the Area: Restrict access to the spill area.

• PPE: Don the appropriate PPE, including respiratory protection, before attempting to clean the spill.

• Clean-up:

  • Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust. Carefully scoop the material into a labeled hazardous waste container.

  • Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand). Place the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable decontaminating solution, and then wash with soap and water.

• Waste Disposal: Dispose of all cleaning materials as hazardous waste.

Disposal Plan

All waste generated from the handling of Alvimopan-D7, including empty containers, contaminated PPE, and cleaning materials, must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including unused Alvimopan-D7 powder, contaminated gloves, wipes, and weighing paper, in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect all solutions containing Alvimopan-D7 in a labeled, leak-proof hazardous waste container.

• Disposal Method: All hazardous waste must be disposed of through a licensed hazardous waste disposal company, typically via high-temperature incineration[4]. Do not dispose of Alvimopan-D7 down the drain or in regular trash[4].

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Alvimopan-D7 in a laboratory setting.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. msd.com [msd.com]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. benchchem.com [benchchem.com]